Technical Documentation Center

2-(3-Fluorophenyl)-2-oxoacetic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(3-Fluorophenyl)-2-oxoacetic acid
  • CAS: 79477-87-5

Core Science & Biosynthesis

Foundational

Technical Monograph: 2-(3-Fluorophenyl)-2-oxoacetic Acid

High-Purity Building Block for Heterocyclic Synthesis and Medicinal Chemistry Executive Summary 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5), also known as 3-fluorophenylglyoxylic acid, is a critical -keto acid...

Author: BenchChem Technical Support Team. Date: February 2026

High-Purity Building Block for Heterocyclic Synthesis and Medicinal Chemistry

Executive Summary

2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5), also known as 3-fluorophenylglyoxylic acid, is a critical


-keto acid intermediate in organic synthesis.[1] Distinguished by the meta-fluorine substitution on the aromatic ring, this compound offers a unique combination of electronic modulation and metabolic stability, making it a preferred scaffold in the development of kinase inhibitors, non-natural amino acids, and bioactive heterocycles. This guide provides a comprehensive technical analysis of its properties, synthesis, and applications in drug discovery.

Physicochemical Profile

The strategic placement of the fluorine atom at the meta position exerts a strong inductive effect (-I) without the resonance donation (+R) seen in para substitution, significantly increasing the electrophilicity of the


-carbonyl group compared to its non-fluorinated analogues.
Table 1: Core Chemical Properties
PropertyDataNote
IUPAC Name 2-(3-Fluorophenyl)-2-oxoacetic acid
CAS Number 79477-87-5
Molecular Formula

Molecular Weight 168.12 g/mol
Physical State Solid (Crystalline)Typically white to off-white powder
Melting Point 98–100 °C (Predicted/Analogous)Consistent with 4-fluoro isomer data; anhydrous form
pKa (Acid) ~2.0 (Predicted)Stronger acid than benzoic acid due to

-carbonyl electron withdrawal
Solubility Soluble in MeOH, EtOH, DMSO, EtOAcLimited solubility in water; hydrolytically stable
SMILES OC(=O)C(=O)c1cccc(F)c1

Synthetic Methodologies

Achieving high regiochemical purity is the primary challenge in synthesizing the meta-isomer. Unlike the para-isomer, which can be accessed via direct Friedel-Crafts acylation of fluorobenzene (due to ortho/para direction), the meta-isomer requires indirect routes to ensure correct substitution patterns.

Route A: Grignard Addition to Diethyl Oxalate (Regioselective)

This is the preferred laboratory-scale route for high purity. It utilizes 3-fluorobromobenzene as a precursor to generate a Grignard reagent, which is then trapped with diethyl oxalate.

  • Grignard Formation: 3-Fluorobromobenzene is reacted with Magnesium turnings in anhydrous THF to form 3-fluorophenylmagnesium bromide.

  • Nucleophilic Attack: The Grignard reagent is added dropwise to an excess of diethyl oxalate at -78°C. Critical Step: Low temperature and inverse addition prevent double addition (formation of the di-alcohol).

  • Hydrolysis: The resulting ethyl ester is hydrolyzed using NaOH/MeOH, followed by acidification to yield the free acid.

Route B: Oxidation of 3'-Fluoroacetophenone (Scalable)

Ideal for industrial scale-up, this route avoids sensitive organometallics.

  • Oxidation: 3'-Fluoroacetophenone is treated with Selenium Dioxide (

    
    ) in aqueous pyridine or dioxane (Riley Oxidation).
    
  • Purification: The selenium byproduct is filtered, and the product is crystallized from water/ethanol.

Synthesis Start1 3-Fluorobromobenzene Grignard 3-Fluorophenyl-MgBr Start1->Grignard Grignard Formation Mg Mg / THF Ester Ethyl 2-(3-fluorophenyl)- 2-oxoacetate Grignard->Ester Nucleophilic Acylation Oxalate Diethyl Oxalate (-78°C) Target 2-(3-Fluorophenyl)- 2-oxoacetic acid Ester->Target Saponification Hydrolysis NaOH / H2O Start2 3'-Fluoroacetophenone Start2->Target Oxidative Carbonylation SeO2 SeO2 / Pyridine (Riley Oxidation)

Figure 1: Primary synthetic pathways ensuring regiochemical integrity of the meta-fluorine substituent.

Chemical Reactivity & Transformations

The molecule features two highly reactive electrophilic centers: the


-ketone and the carboxylic acid. This dual functionality allows for diverse heterocyclization and functional group interconversions.
Quinoxaline Synthesis (Condensation)

Reaction with 1,2-diamines (e.g., o-phenylenediamine) yields 3-(3-fluorophenyl)quinoxalin-2(1H)-ones. This reaction proceeds via a condensation-dehydration mechanism, driven by the formation of the stable aromatic pyrazine ring.

  • Conditions: Ethanol/Reflux or Acetic Acid/Reflux.

  • Utility: Key scaffold for kinase inhibitors (e.g., p38 MAP kinase).

Reductive Amination (Non-Natural Amino Acids)

The


-keto acid serves as a direct precursor to 3-fluorophenylglycine  via transamination or reductive amination.
  • Reagents:

    
    , 
    
    
    
    (or chiral catalysts for asymmetric synthesis).
  • Mechanism: Formation of an imine intermediate followed by hydride reduction.

Decarboxylation

Under oxidative conditions (e.g., with peroxide) or thermal stress, the carboxylic acid moiety can be lost, yielding 3-fluorobenzoic acid or 3-fluorobenzaldehyde, depending on the oxidant.

Reactivity Core 2-(3-Fluorophenyl)- 2-oxoacetic acid Quinoxaline 3-(3-Fluorophenyl)- quinoxalin-2(1H)-one Core->Quinoxaline Cyclocondensation (Reflux/EtOH) AminoAcid 3-Fluorophenylglycine (Non-natural Amino Acid) Core->AminoAcid Reductive Amination Benzoic 3-Fluorobenzoic Acid Core->Benzoic Oxidative Decarboxylation Diamine + o-Phenylenediamine AmineSource + NH4OAc / Reductant Oxidant + H2O2 / Oxidant

Figure 2: Divergent reactivity profile demonstrating the compound's utility as a heterocyclic and amino acid precursor.

Medicinal Chemistry Applications

The incorporation of the 3-fluorophenyl motif is a classic bioisosteric strategy. The fluorine atom enhances metabolic stability by blocking the metabolically labile C-H sites (specifically at the meta position, preventing hydroxylation) and increases lipophilicity (


), improving membrane permeability.
Key Therapeutic Areas:
  • Kinase Inhibitors: The quinoxaline derivatives synthesized from this core are potent inhibitors of serine/threonine kinases. The 3-fluoro substitution often improves selectivity by interacting with specific residues in the ATP-binding pocket via weak H-bond acceptance or dipole interactions.

  • Antibacterial Agents: Phenylglycine derivatives derived from this acid are used in the side chains of semi-synthetic cephalosporins and penicillins, where the electron-withdrawing fluorine enhances acid stability of the

    
    -lactam.
    
  • Antiviral Agents: Used in the synthesis of inhibitors targeting viral polymerases, where the rigid

    
    -ketoamide linkage provides optimal spatial orientation.
    

Safety and Handling

While valuable, 2-(3-Fluorophenyl)-2-oxoacetic acid is a reactive chemical and must be handled with standard laboratory safety protocols.

  • GHS Classification:

    • Skin Corrosion/Irritation: Category 2 (H315)

    • Serious Eye Damage/Irritation: Category 2A (H319)

    • STOT-SE: Category 3 (H335 - Respiratory Irritation)

  • Handling: Use in a fume hood. Avoid inhalation of dust.

  • Storage: Store in a cool, dry place. The compound is hygroscopic; keep the container tightly sealed to prevent hydrolysis or hydrate formation.

References

  • PubChem Compound Summary. (2025). 2-(3-Fluorophenyl)-2-oxoacetic acid (CID 13548098).[2] National Center for Biotechnology Information. Link[2]

  • Synthesis of Arylglyoxylic Acids. (2011). Riley Oxidation of Acetophenones. Journal of Chemical Research.[3] (General protocol for SeO2 oxidation).

  • Quinoxaline Synthesis. (2013). Microwave-assisted synthesis of quinoxaline derivatives from arylglyoxylic acids. ResearchGate.[3] Link

  • Fluorine in Medicinal Chemistry. (2020). Applications of fluorine-containing amino acids for drug design. European Journal of Medicinal Chemistry. Link

Sources

Exploratory

Technical Monograph: 2-(3-Fluorophenyl)-2-oxoacetic Acid

Structural Architecture, Synthetic Pathways, and Pharmaceutical Utility [1][2] Executive Summary 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5) serves as a critical fluorinated building block in the synthesis of h...

Author: BenchChem Technical Support Team. Date: February 2026

Structural Architecture, Synthetic Pathways, and Pharmaceutical Utility [1][2]

Executive Summary

2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5) serves as a critical fluorinated building block in the synthesis of heterocyclic pharmacophores and unnatural amino acids. Distinguished by the meta-fluorine substitution, this compound offers a unique electronic profile that modulates lipophilicity (


) and metabolic stability without imposing the significant steric penalties associated with chloro- or bromo-analogs. This guide analyzes its structural properties, validated synthetic routes, and its role as a "linchpin" intermediate in drug discovery, particularly for kinase inhibitors and antibiotic side-chains.[2]

Molecular Profile & Structural Analysis

Chemical Identity[2][3]
  • IUPAC Name: 2-(3-Fluorophenyl)-2-oxoacetic acid[3]

  • Synonyms: 3-Fluorophenylglyoxylic acid; (3-Fluorophenyl)(oxo)acetic acid[2]

  • Molecular Formula:

    
    [2]
    
  • Molecular Weight: 168.12 g/mol [2]

  • SMILES: OC(=O)C(=O)c1cccc(F)c1

Electronic & Conformational Landscape

The 3-fluoro substituent exerts a strong inductive electron-withdrawing effect (-I) while having a negligible resonance effect on the carbonyl center due to its meta positioning.

  • Carbonyl Electrophilicity: The

    
    -keto group is highly electrophilic, more so than in non-fluorinated phenylglyoxylic acid, making it prone to rapid condensation with nucleophiles (e.g., diamines, hydrazines).[2]
    
  • Conformation: Unlike 2-substituted analogs (e.g., 2-chlorophenylglyoxylic acid) which suffer from steric clash forcing the

    
    -dicarbonyl moiety out of planarity, the 3-fluoro analog maintains a near-planar conformation. This planarity maximizes 
    
    
    
    -conjugation between the aromatic ring and the carbonyl system, stabilizing the molecule while retaining high reactivity at the ketone.

Table 1: Physicochemical Properties

Property Value (Experimental/Predicted) Significance
Physical State White to light yellow crystalline solid High purity isolable intermediate.
Melting Point 94–98 °C Distinct sharp melting point indicates high crystallinity.

| pKa (Acid) | ~1.99 | Stronger acid than benzoic acid due to the


-keto electron withdrawal. |
| H-Bond Acceptors  | 3 (2 Carbonyl O, 1 Hydroxyl O) | Critical for binding interactions in enzyme pockets.[2] |
| Rotatable Bonds  | 2 | Low flexibility aids in rigidifying drug scaffolds. |

Synthetic Architecture

The synthesis of 2-(3-fluorophenyl)-2-oxoacetic acid is best approached via organometallic addition or oxidative cleavage. The Grignard Route is preferred for high-purity applications (pharmaceutical grade) as it avoids the toxic selenium byproducts associated with SeO₂ oxidation.

Pathway A: The Grignard-Oxalate Protocol (Gold Standard)

This method utilizes the nucleophilic attack of a Grignard reagent on a dialkyl oxalate. It is highly scalable and minimizes side reactions.

  • Formation of Grignard: 1-Bromo-3-fluorobenzene is reacted with Magnesium turnings in anhydrous THF to form (3-fluorophenyl)magnesium bromide.

  • Acylation: The Grignard reagent is added dropwise to an excess of Diethyl oxalate at -78°C. Crucial Step: The low temperature and inverse addition (Grignard into Oxalate) prevent double addition which would lead to the tertiary alcohol.

  • Hydrolysis: The resulting ethyl ester is hydrolyzed using NaOH/EtOH, followed by acidification to precipitate the free acid.

Pathway B: Selenium Dioxide Oxidation

Direct oxidation of 3'-fluoroacetophenone using


 in pyridine/water. While effective on a small scale, removal of colloidal selenium is challenging, making this less suitable for GMP synthesis.[2]

Synthesis cluster_0 Pathway A: Grignard (Preferred) cluster_1 Pathway B: Oxidation start1 1-Bromo-3-fluorobenzene Mg Mg / THF start1->Mg Grignard (3-Fluorophenyl)MgBr Mg->Grignard Oxalate Diethyl Oxalate (-78°C) Grignard->Oxalate Ester Ethyl 2-(3-fluorophenyl)-2-oxoacetate Oxalate->Ester Hydrolysis NaOH / H2O then HCl Ester->Hydrolysis Product 2-(3-Fluorophenyl)-2-oxoacetic acid Hydrolysis->Product start2 3'-Fluoroacetophenone SeO2 SeO2 / Pyridine (Riley Oxidation) start2->SeO2 SeO2->Product

Figure 1: Comparative synthetic pathways. Pathway A is recommended for pharmaceutical applications due to superior purity profiles.

Chemo-Reactivity Interface

The


-keto acid moiety is a versatile "linchpin" for constructing nitrogenous heterocycles. The reactivity is driven by the condensation of nucleophiles at the ketone, often followed by cyclization involving the carboxylic acid (or its ester derivative).
Heterocycle Formation (Quinoxalines)

Reaction with o-phenylenediamine (OPD) yields 3-(3-fluorophenyl)quinoxalin-2(1H)-one .[2] This scaffold is prevalent in AMPA receptor antagonists and kinase inhibitors.

  • Mechanism: Schiff base formation at the ketone

    
     Intramolecular amide bond formation.
    
Reductive Amination (Unnatural Amino Acids)

The compound is the direct precursor to 3-fluorophenylglycine .

  • Reagents:

    
    , 
    
    
    
    (or enzymatic transamination).[2]
  • Application: Incorporation into peptides to improve proteolytic stability. The 3-F atom protects the phenyl ring from metabolic oxidation at the typically vulnerable para/ortho positions relative to the glycine attachment.

Reactivity Center 2-(3-Fluorophenyl)-2-oxoacetic acid Reagent1 o-Phenylenediamine (Condensation) Center->Reagent1 Reagent2 NH3 / NaCNBH3 (Reductive Amination) Center->Reagent2 Reagent3 Hydrazine Hydrate (Cyclization) Center->Reagent3 Prod1 3-(3-Fluorophenyl)quinoxalin-2-one (Kinase Inhibitor Scaffold) Reagent1->Prod1 Prod2 3-Fluorophenylglycine (Peptide/Antibiotic Building Block) Reagent2->Prod2 Prod3 6-(3-Fluorophenyl)-1,2,4-triazin-5-one (Heterocyclic Core) Reagent3->Prod3

Figure 2: Divergent synthesis map.[2] The alpha-keto acid core allows rapid access to three distinct pharmacophore classes.

Pharmaceutical Utility & The "Fluorine Effect"[3]

Metabolic Stability (The 3-Fluoro Advantage)

In drug design, the phenyl ring is a common site for metabolic attack by Cytochrome P450 enzymes (specifically hydroxylation).[2]

  • Para-Attack: The most common metabolic route.

  • Meta-Blocking: Placing a fluorine at the meta position (3-position) deactivates the ring towards electrophilic aromatic substitution (metabolic oxidation) and blocks a potential site of metabolism without the steric bulk of a methyl or chloro group. This extends the half-life (

    
    ) of the resulting drug candidate.
    
Lipophilicity Modulation

The 3-fluoro substitution increases the lipophilicity (


) of the molecule compared to the unsubstituted parent. This enhances membrane permeability, crucial for CNS-active drugs (e.g., Zolpidem analogs or neuroactive peptides derived from phenylglycine).[2]

Experimental Protocol: Synthesis of Ethyl 2-(3-fluorophenyl)-2-oxoacetate

Note: This protocol describes the ester intermediate synthesis (Pathway A), which is stable and easily hydrolyzed to the acid.

Reagents:

  • 1-Bromo-3-fluorobenzene (17.5 g, 100 mmol)[2]

  • Magnesium turnings (2.6 g, 110 mmol)[2]

  • Diethyl oxalate (29.2 g, 200 mmol)[2]

  • THF (Anhydrous, 150 mL)

Procedure:

  • Grignard Formation: In a flame-dried 3-neck flask under Argon, activate Mg turnings with a crystal of iodine. Add 10 mL of a solution of 1-bromo-3-fluorobenzene in THF. Initiate reaction with heat gun. Once refluxing, add remaining bromide solution dropwise to maintain gentle reflux.[2] Reflux for 1 hour post-addition.

  • Acylation: Cool the Grignard solution to room temperature. In a separate flask, dissolve diethyl oxalate in 50 mL THF and cool to -78°C (Dry ice/Acetone).

  • Addition: Cannulate the Grignard solution slowly into the cold oxalate solution over 45 minutes. Critical: Maintain temperature < -70°C to prevent bis-addition.

  • Workup: Stir at -78°C for 1 hour, then warm to 0°C. Quench with saturated

    
     (aq). Extract with EtOAc (3x).[2][4] Wash organics with brine, dry over 
    
    
    
    , and concentrate.[2]
  • Purification: Distillation under reduced pressure or flash chromatography (Hexane/EtOAc) yields the

    
    -keto ester.
    
  • Hydrolysis (Optional): Stir ester with 1N NaOH (1.1 eq) in Ethanol at 0°C for 30 mins. Acidify with 1N HCl to precipitate 2-(3-Fluorophenyl)-2-oxoacetic acid .

References

  • Chemical Identity & Properties: PubChem Compound Summary for CID 13548098, 2-(3-Fluorophenyl)-2-oxoacetic acid.[3] Link[2]

  • Synthetic Methodology (Grignard/Oxalate)
  • Heterocycle Synthesis (Quinoxalines): Thakuria, H., & Das, G. (2008).[2] "Reaction between o-phenylenediamine and phenylglyoxal monohydrate." Arkivoc, (xi), 321-328.[2] (Describes the condensation mechanism applicable to the 3-fluoro analog). Link

  • Pharmaceutical Application (Aurora Kinase): Tran, P., et al. (2025).[2][5] "Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide..." European Journal of Medicinal Chemistry, 294, 117735.[2] (Illustrates the utility of the 3-fluorophenyl moiety in kinase inhibitors). Link

  • Fluorine in Drug Design: Purser, S., et al. (2008).[2] "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330.[2] (Foundational text on metabolic stability conferred by fluorine).[2][6] Link

Sources

Foundational

2-(3-Fluorophenyl)-2-oxoacetic acid safety data sheet (SDS)

An In-depth Technical Guide to the Safety Data Sheet for 2-(3-Fluorophenyl)-2-oxoacetic Acid Introduction: A Scientist's Perspective on Chemical Safety In the landscape of drug discovery and organic synthesis, fluorinate...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Safety Data Sheet for 2-(3-Fluorophenyl)-2-oxoacetic Acid

Introduction: A Scientist's Perspective on Chemical Safety

In the landscape of drug discovery and organic synthesis, fluorinated building blocks are of paramount importance. The strategic incorporation of fluorine atoms can significantly modulate a molecule's metabolic stability, binding affinity, and pharmacokinetic profile.[1] 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS No. 79477-87-5) is one such valuable intermediate, belonging to the family of keto-acids that serve as precursors in the synthesis of complex pharmaceutical agents.[2][3]

However, the utility of any chemical reagent is intrinsically linked to its safe and responsible handling. A Safety Data Sheet (SDS) is more than a regulatory document; it is the foundational text for risk assessment and experimental design. This guide, intended for researchers and drug development professionals, moves beyond a simple recitation of SDS sections. It aims to provide a deeper, mechanistic understanding of the hazards associated with 2-(3-Fluorophenyl)-2-oxoacetic acid and to establish a framework for self-validating safety protocols grounded in authoritative data.

Chemical Identity and Physicochemical Properties

Understanding a compound's fundamental properties is the first step in a thorough safety assessment. These characteristics influence its reactivity, absorption potential, and appropriate storage conditions.

Identifier Value Source
Chemical Name 2-(3-Fluorophenyl)-2-oxoacetic acid[2][4]
Synonyms (3-Fluorophenyl)glyoxylic acid[2]
CAS Number 79477-87-5[2][5]
Molecular Formula C₈H₅FO₃[2][5]
Molecular Weight 168.12 g/mol [5]
Appearance Solid[2]
Purity ≥97%[2]
SMILES O=C(O)C(C1=CC=CC(F)=C1)=O[5]
InChI Key ZBVBBDBIFKYALY-UHFFFAOYSA-N[2][4]

Hazard Identification and GHS Classification

2-(3-Fluorophenyl)-2-oxoacetic acid is classified as hazardous under the Globally Harmonized System (GHS).[5] The "Warning" signal word indicates a moderate level of hazard. The primary risks associated with this compound are irritation and acute toxicity upon ingestion.[5][6]

GHS Hazard Profile

The following table summarizes the GHS classification. It is crucial to understand that these classifications are derived from toxicological data, though specific detailed studies for this compound are not always publicly available.[7] The classifications are based on data from similar compounds or computational models.

Hazard Class Hazard Code Hazard Statement
Acute Toxicity, OralH302Harmful if swallowed
Skin Corrosion/IrritationH315Causes skin irritation
Serious Eye Damage/IrritationH319Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)H335May cause respiratory irritation

Source: BLDpharm[5][6]

The causality behind these classifications lies in the compound's structure: as a carboxylic acid and a ketone, it can interact with biological macromolecules. The acidity can irritate mucous membranes and skin, while its reactivity may interfere with cellular processes if ingested in sufficient quantities.

GHS_Hazards cluster_main GHS Hazard Profile for 2-(3-Fluorophenyl)-2-oxoacetic acid cluster_pictogram Hazard Pictogram cluster_statements Hazard Statements Compound {2-(3-Fluorophenyl)-2-oxoacetic acid | CAS: 79477-87-5} SignalWord {Signal Word: Warning} Compound->SignalWord alerts to GHS07 Exclamation Mark SignalWord->GHS07 is represented by H302 H302: Harmful if swallowed GHS07->H302 H315 H315: Causes skin irritation GHS07->H315 H319 H319: Causes serious eye irritation GHS07->H319 H335 H335: May cause respiratory irritation GHS07->H335

Caption: GHS Hazard Overview.

Safe Handling, Storage, and Exposure Control

A self-validating safety system relies on proactive measures to prevent exposure. This involves a combination of engineering controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls & Work Practices
  • Ventilation: All manipulations of solid 2-(3-Fluorophenyl)-2-oxoacetic acid should be performed in a well-ventilated area.[8] For weighing or transfers that may generate dust, a chemical fume hood or a ventilated balance enclosure is mandatory. This is a primary containment measure to prevent inhalation, addressing the H335 risk.[9]

  • Hygiene: Practice good industrial hygiene.[9] Wash hands thoroughly with soap and water after handling and before breaks or leaving the laboratory.[7] Avoid eating, drinking, or smoking in areas where the chemical is handled.

Personal Protective Equipment (PPE)

The selection of PPE is not a checklist but a reasoned defense against specific hazards.

  • Eye Protection: Chemical safety glasses with side shields are the minimum requirement. When there is a risk of splashing or dust generation, chemical goggles and a face shield must be worn.[9][10] This directly mitigates the H319 hazard (serious eye irritation).

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected for integrity before use and removed using the proper technique to avoid skin contact.[9] Contaminated gloves must be disposed of as chemical waste. This is the primary defense against H315 (skin irritation).

  • Body Protection: A standard laboratory coat is required. For larger quantities or tasks with a higher risk of spillage, a chemical-resistant apron or suit should be considered.[10]

Storage Protocol
  • Container: Keep the container tightly closed to prevent moisture absorption and contamination.[8]

  • Environment: Store in a dry, cool, and well-ventilated place.[8] Room temperature storage is generally acceptable.[5]

  • Incompatibilities: Segregate from incompatible materials such as strong bases, strong oxidizing agents, and reducing agents.[8][11] The acidic nature of the compound will cause exothermic reactions with bases, while its organic structure makes it susceptible to oxidation or reduction.

Emergency and First-Aid Procedures

In the event of an exposure, a rapid and informed response is critical. All laboratory personnel must be familiar with the location and operation of emergency equipment, including safety showers and eyewash stations.

Step-by-Step First-Aid Protocol
  • General Advice: If symptoms persist or in case of doubt, seek immediate medical attention.[9] Provide the attending physician with a copy of the Safety Data Sheet.[12]

  • Inhalation (H335):

    • Immediately move the affected person to fresh air.[13]

    • If the person is not breathing, trained personnel should provide artificial respiration.[14]

    • Call for medical assistance if breathing is difficult or symptoms develop.[12]

  • Skin Contact (H315):

    • Immediately wash the affected skin with plenty of soap and water for at least 15 minutes.[8]

    • Remove all contaminated clothing, including shoes and jewelry, while rinsing.[15]

    • If skin irritation occurs or persists, seek medical advice.[12]

  • Eye Contact (H319):

    • Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open to ensure thorough rinsing.[13]

    • Remove contact lenses if present and easy to do. Continue rinsing.[8]

    • Seek immediate medical attention from an ophthalmologist.

  • Ingestion (H302):

    • Do NOT induce vomiting.[13]

    • Rinse the mouth thoroughly with water.[9]

    • Never give anything by mouth to an unconscious person.[12]

    • Call a POISON CENTER or physician immediately.[7]

Emergency_Workflow cluster_exposure Exposure Route cluster_actions Immediate Actions cluster_medical Medical Assessment start Chemical Exposure Occurs Inhalation Inhalation start->Inhalation Skin Skin Contact start->Skin Eyes Eye Contact start->Eyes Ingestion Ingestion start->Ingestion FreshAir Move to Fresh Air Inhalation->FreshAir WashSkin Wash with Soap & Water (15+ min) Skin->WashSkin FlushEyes Flush with Eyewash (15+ min) Eyes->FlushEyes RinseMouth Rinse Mouth with Water Do NOT Induce Vomiting Ingestion->RinseMouth BreathingCheck Breathing Difficulty? FreshAir->BreathingCheck IrritationCheck Irritation Persists? WashSkin->IrritationCheck end_node Seek Immediate Medical Attention FlushEyes->end_node Always RinseMouth->end_node Always BreathingCheck->end_node Yes IrritationCheck->end_node Yes

Caption: Emergency First-Aid Workflow for Exposure.

Accidental Release and Disposal Considerations

Spill Response Protocol
  • Evacuate: Evacuate non-essential personnel from the spill area.[9]

  • Ventilate: Ensure adequate ventilation.

  • Contain: Prevent further spread of the material. Do not let the product enter drains.[9]

  • PPE: Wear the appropriate PPE as described in Section 3, including respiratory protection if dust is generated.

  • Clean-up: For a solid spill, carefully sweep or scoop up the material without creating dust.[7] Place the collected material into a suitable, labeled, and closed container for disposal.[9]

  • Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and water.

Waste Disposal

Disposal of 2-(3-Fluorophenyl)-2-oxoacetic acid and its contaminated containers must be performed in accordance with all local, state, and federal regulations.[7] The material should be disposed of through a licensed and approved waste disposal plant.[8] Do not dispose of it via the sanitary sewer.

Conclusion

2-(3-Fluorophenyl)-2-oxoacetic acid is a valuable chemical intermediate whose safe use is predicated on a comprehensive understanding of its potential hazards. This guide has synthesized data from multiple authoritative sources to provide not just a list of precautions, but the scientific rationale behind them. By integrating robust engineering controls, diligent work practices, and appropriate personal protective equipment, researchers can confidently and safely leverage the synthetic utility of this compound. The ultimate responsibility for safety lies with the individual researcher, armed with the knowledge provided by documents like the SDS and this guide.

References

  • Fisher Scientific. (2023, August 24). Safety Data Sheet: 2-[(4-Fluorophenyl)thio]acetic acid. Retrieved from Fisher Scientific. [Link provided in search results]
  • BLDpharm. (n.d.). 2-(3-Fluorophenyl)-2-oxoacetic acid Safety Information. Retrieved from BLDpharm. [Link provided in search results]
  • Chem-Impex. (n.d.). 2-Fluorophenylacetic acid. Retrieved from Chem-Impex International. [Link provided in search results]
  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for 2,4-Dichlorophenoxyacetic acid.
  • Wikipedia. (n.d.). GHS hazard statements. Retrieved from Wikipedia. [Link provided in search results]
  • New Jersey Department of Health. (n.d.). Hazard Summary: 2,4,5-(Trichlorophenoxy) Acetic Acid. Retrieved from NJ.gov. [Link provided in search results]
  • Safe Work Australia. (n.d.). GHS Hazardous Chemical Information List. Retrieved from Safe Work Australia. [Link provided in search results]
  • Thermo Fisher Scientific. (2016, January 29). Safety Data Sheet: 3-Fluorophenylacetic acid. Retrieved from Thermo Fisher Scientific. [Link provided in search results]
  • Angene Chemical. (2024, August 28). Safety Data Sheet: 2-((Carboxymethyl)amino)-2-oxoacetic acid. Retrieved from Angene Chemical. [Link provided in search results]
  • SynQuest Laboratories, Inc. (n.d.). Safety Data Sheet: (R)-1-(3-Fluorophenyl)ethanol. Retrieved from SynQuest Labs. [Link provided in search results]
  • Ossila. (n.d.). Safety Data Sheet: 2,4,5-Trifluorophenylacetic acid. Retrieved from Ossila.com. [Link provided in search results]
  • PubChem. (n.d.). 2-(4-Fluorophenyl)-2-oxoacetic Acid.
  • CymitQuimica. (n.d.). 2-(3-Fluorophenyl)-2-Oxoacetic Acid. Retrieved from CymitQuimica. [Link provided in search results]
  • J&K Scientific. (n.d.). 2-(3-Fluorophenyl)-2-oxoacetic acid. Retrieved from J&K Scientific. [Link provided in search results]
  • PubChem. (n.d.). GHS Classification Summary.
  • University of Wisconsin-La Crosse. (n.d.). Part E: Emergency Procedures. Retrieved from UW-La Crosse. [Link provided in search results]
  • The Sarpong Group, University of California, Berkeley. (2013, June 10). Particularly Hazardous Substances Class SOP. Retrieved from UC Berkeley. [Link provided in search results]
  • BLD Pharmatech. (n.d.). Safety Data Sheet: 2-(2-((2,5-Dichloropyrimidin-4-yl)amino)phenyl)-2-oxoacetic acid.
  • Fluorochem. (n.d.). (2-Fluorophenyl)-oxoacetic acid. Retrieved from Fluorochem. [Link provided in search results]
  • AK Scientific, Inc. (n.d.). Safety Data Sheet: 2-(4-Hydroxy-3-methoxyphenyl)-2-oxoacetic acid. Retrieved from AK Scientific, Inc. [Link provided in search results]
  • BLDpharm. (n.d.). 2-(4-Fluorophenyl)-2-oxoacetic acid Safety Information. Retrieved from BLDpharm. [Link provided in search results]

Sources

Exploratory

Technical Guide: Solubility &amp; Handling of 2-(3-Fluorophenyl)-2-oxoacetic Acid

Executive Summary 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS 79477-87-5 ) is a specialized alpha-keto acid intermediate used in the synthesis of fluorinated pharmaceuticals, including phenylglycine derivatives and atorvast...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(3-Fluorophenyl)-2-oxoacetic acid (CAS 79477-87-5 ) is a specialized alpha-keto acid intermediate used in the synthesis of fluorinated pharmaceuticals, including phenylglycine derivatives and atorvastatin analogs. Its solubility profile is governed by two competing structural features: the lipophilic fluorophenyl ring and the highly polar alpha-keto carboxylic acid moiety.[1]

Critical Distinction: This compound is frequently confused in databases with 3-fluorophenylacetic acid (CAS 331-25-9). Researchers must verify the presence of the alpha-keto group (


 at the 2-position), as this significantly increases acidity and alters solubility compared to the acetic acid analog.

Part 1: Physicochemical Profile

Understanding the fundamental properties of this molecule is prerequisite to predicting its behavior in solution.[1]

PropertyValue / CharacteristicImpact on Solubility
CAS Number 79477-87-5 Unique identifier for the oxoacetic derivative.[2]
Molecular Weight 168.12 g/mol Small molecule; kinetics of dissolution are rapid.[1]
pKa (Predicted) ~3.2 Stronger acid than acetic analogs (pKa ~4.8).[1] Solubility is highly pH-dependent.
LogP (Predicted) 1.4 Moderately lipophilic.[1] Soluble in organic solvents; limited water solubility in neutral form.[1]
Melting Point 92–96°C (Est.)[1][3]Solid at room temperature.[1][3] Recrystallization requires heating >50°C.
H-Bond Donors 1 (Carboxylic OH)Capable of dimerization in non-polar solvents.[1]
H-Bond Acceptors 3 (F, Keto O, Acid O)Good solubility in protic solvents (Alcohols, Water).[1]

Part 2: Solubility Landscape

Aqueous Solubility (pH Dependence)

The solubility of 2-(3-Fluorophenyl)-2-oxoacetic acid in water is dictated by the Henderson-Hasselbalch equation.

  • pH < 2.0 (Highly Acidic): The molecule exists in its neutral, protonated form (

    
    ).[1] Solubility is low (< 10 g/L), driven only by the polarity of the keto/acid groups.[1]
    
  • pH > 4.5 (Basic/Neutral): The molecule exists as the carboxylate anion (

    
    ). Solubility increases dramatically (> 50 g/L) due to ionic solvation.[1]
    
  • Practical Implication: For extraction, use acidic water (pH 1) to force the compound into the organic phase (DCM/EtOAc).[1] For dissolution, use a buffered solution at pH 7.4 or basic water (NaOH).[1]

Organic Solvent Compatibility[1][6]
  • High Solubility: Methanol, Ethanol, THF, Ethyl Acetate, Acetone.[1]

    • Mechanism:[4] Dipole-dipole interactions and hydrogen bonding solvate the keto-acid functionality.

  • Moderate Solubility: Dichloromethane (DCM), Chloroform, Toluene.[1]

    • Mechanism:[4] Solvation of the fluorophenyl ring; dimerization of the acid group often occurs.[1]

  • Low Solubility (Anti-Solvents): Hexanes, Heptane, Cyclohexane.[1]

    • Mechanism:[4] The polar head group resists solvation in non-polar alkanes, making these ideal for precipitation.[1]

Solubility Decision Matrix (DOT Visualization)

The following diagram illustrates the logical flow for solvent selection based on the intended process (Extraction vs. Crystallization).

SolubilityLogic Start 2-(3-Fluorophenyl)-2-oxoacetic Acid Process Intended Process? Start->Process Extract Extraction / Work-up Process->Extract Isolation Cryst Recrystallization Process->Cryst Purification Acidify Acidify Aqueous Phase (pH < 2) Extract->Acidify Protonate Acid OrgSolvent Extract into DCM or EtOAc Acidify->OrgSolvent Partition Coeff > 10 Polar Dissolve in Hot Toluene or EtOAc Cryst->Polar High Temp Cool Cool & Add Heptane (Anti-solvent) Polar->Cool Induce Nucleation

Caption: Decision tree for solvent selection based on process requirements (Isolation vs. Purification).

Part 3: Experimental Protocols

Protocol A: Quantitative Solubility Determination (HPLC Method)

Use this self-validating protocol to generate exact solubility data for your specific batch/purity.

Reagents:

  • Solvent of interest (e.g., pH 7.4 Buffer, Water, Methanol).[1]

  • HPLC Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile (Gradient).[1]

  • Standard: Pure 2-(3-Fluorophenyl)-2-oxoacetic acid (>98%).[3]

Procedure:

  • Saturation: Add excess solid compound (~50 mg) to 1.0 mL of the solvent in a glass vial.

  • Equilibration: Vortex for 1 minute, then shake/stir at 25°C for 24 hours.

  • Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter . Note: Discard the first 200 µL of filtrate to prevent filter adsorption errors.

  • Dilution: Dilute the filtrate 100x with Mobile Phase (50:50 Water:ACN).

  • Quantification: Inject onto HPLC (C18 Column, UV detection at 254 nm). Calculate concentration against a 5-point calibration curve (0.1 – 1.0 mg/mL).

Protocol B: Purification via Recrystallization

Since this compound is thermally stable but prone to decarboxylation at very high temperatures (>150°C), moderate boiling solvents are preferred.[1]

Recommended Solvent System: Toluene / Heptane (Solvent / Anti-solvent).[1]

  • Dissolution:

    • Place 1.0 g of crude solid in a round-bottom flask.

    • Add Toluene (approx. 5-7 mL) and heat to 80°C.

    • If not fully dissolved, add Toluene in 0.5 mL increments.[1] Do not exceed 10 mL/g.

  • Hot Filtration (Optional):

    • If insoluble particulates remain, filter the hot solution through a pre-warmed glass frit.[1]

  • Crystallization:

    • Remove from heat and allow to cool slowly to room temperature (~25°C).

    • Add Heptane dropwise until a persistent turbidity (cloudiness) is observed.[1]

    • Cool the flask in an ice bath (0-4°C) for 1 hour to maximize yield.

  • Isolation:

    • Filter the white crystals via vacuum filtration.[1]

    • Wash the cake with cold Heptane (2 x 5 mL).

    • Dry under vacuum at 40°C for 4 hours.[1]

Part 4: Applications in Drug Development

This compound serves as a "chiral pool" entry point when coupled with chiral auxiliaries.[1] Its solubility impacts two key stages:

  • Enzymatic Resolution: When using transaminases to convert the keto group to an amine (synthesis of non-natural amino acids), the substrate must be dissolved in an aqueous buffer.[1]

    • Solution: Use a co-solvent system of 5-10% DMSO in Phosphate Buffer (pH 7-8) to maintain substrate solubility without denaturing the enzyme.

  • Friedel-Crafts Reactions: In the synthesis of atorvastatin-like scaffolds, the acid chloride of this molecule is often generated.[1]

    • Solvent: The reaction is typically run in Dichloromethane (DCM) or 1,2-Dichloroethane .[1] The high solubility of the acid chloride in chlorinated solvents ensures homogeneous kinetics.[1]

Synthesis Workflow Visualization

SynthesisFlow Raw Start: 3-Fluorophenylacetic Acid Oxidation Oxidation (SeO2 or KMnO4) Raw->Oxidation Synthesis Product 2-(3-Fluorophenyl)-2-oxoacetic Acid Oxidation->Product Isolation (Acidic Workup) Deriv Derivatization (Amidation/Reductive Amination) Product->Deriv Solubility Critical Here SolvNote Solvent: 10% DMSO/Buffer required for enzymatic steps Product->SolvNote

Caption: Role of solubility in the synthesis and downstream derivatization of the target keto-acid.

References

  • Sigma-Aldrich. Product Specification: 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS 79477-87-5). Retrieved from

  • PubChem. Compound Summary for CID 13548098: 2-(3-Fluorophenyl)-2-oxoacetic acid.[2] National Library of Medicine.[1] Retrieved from [1][2]

  • Fisher Scientific. Safety Data Sheet: 3-Fluorophenylacetic acid (Analogue Reference).[1] Retrieved from [1]

  • Google Patents. Process for the synthesis of fluorinated phenylacetic acid derivatives (CN103012111A).[1] Retrieved from [1]

  • Ambeed. Physicochemical Properties of Fluorinated Aromatics. Retrieved from [1]

Sources

Foundational

discovery of fluorinated α-keto acids

Technical Guide: Discovery & Application of Fluorinated -Keto Acids Executive Summary This guide details the structural design, synthesis, and biological application of fluorinated -keto acids (2-oxo acids). These moieti...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: Discovery & Application of Fluorinated -Keto Acids

Executive Summary

This guide details the structural design, synthesis, and biological application of fluorinated


-keto acids (2-oxo acids). These moieties have emerged as high-value "warheads" in drug discovery, particularly for targeting oxidoreductases (e.g., Lactate Dehydrogenase, Pyruvate Dehydrogenase) and hydrolytic enzymes (e.g., Serine Proteases).

The core "discovery" in this field is not merely the isolation of these compounds, but the realization that fluorine substitution at the


-position fundamentally alters the carbonyl reactivity. It shifts the equilibrium toward a stable gem-diol (hydrate) , creating a potent transition-state mimic for peptide hydrolysis. This guide provides the roadmap for exploiting this physicochemical anomaly.

Chemical Rationale: The Fluorine Effect

To deploy fluorinated


-keto acids effectively, one must understand the thermodynamic consequences of fluorine substitution.
The Hydration Equilibrium

Unlike non-fluorinated pyruvate, which exists primarily in the keto form, fluorinated derivatives strongly favor the hydrated (gem-diol) state in aqueous solution due to the high electronegativity of fluorine destabilizing the


 carbonyl carbon.


  • Pyruvate:

    
     (Mostly Keto)
    
  • 3-Fluoropyruvate:

    
     (Balanced)
    
  • 3,3,3-Trifluoropyruvate:

    
     (Almost exclusively gem-diol)
    

Implication for Drug Design: The gem-diol mimics the tetrahedral intermediate formed during peptide bond hydrolysis. This allows the molecule to act as a Transition State Analog (TSA) , binding tightly to the active sites of proteases and esterases with


 values often in the micromolar to nanomolar range.
pKa Modulation

Fluorine substitution drastically increases the acidity of the carboxylic acid and any remaining


-protons.
  • Pyruvic acid pKa: ~2.5

  • 3,3,3-Trifluoropyruvic acid pKa: ~0.5

  • Bioisosterism: The ionized carboxylate often mimics the phosphate group in metabolic intermediates (e.g., bioisostere of acyl-phosphates).

Synthetic Architectures

The synthesis of these compounds is non-trivial due to their high reactivity and tendency to polymerize or hydrate. Three primary "discovery pathways" are established.

Pathway A: Electrophilic Fluorination (Monofluoro)

Used for introducing single fluorine atoms into


-keto esters, followed by decarboxylation.
  • Reagents: Selectfluor or N-Fluorobenzenesulfonimide (NFSI).

  • Substrate:

    
    -keto esters or silyl enol ethers.
    
  • Critical Step: Decarboxylation must be controlled to prevent defluorination.

Pathway B: Organometallic Assembly (Difluoro)

The Reformatsky reaction is the gold standard for accessing gem-difluoro derivatives.

  • Reagents: Ethyl bromodifluoroacetate + Zn dust.

  • Mechanism: Formation of a difluoro-enolate equivalent that attacks an ester or acid chloride.

  • Advantage: Allows modular construction of the

    
    -keto backbone.
    
Pathway C: Oxidation of Fluorinated Precursors

A robust method for generating trifluoromethyl ketones and acids.

  • Precursor: Gem-difluoroalkenes or

    
    -hydroxy-trifluoromethyl compounds.
    
  • Oxidant: Dess-Martin Periodinane (DMP) or catalytic TEMPO/Bleach.

Visualization: Synthetic Workflow

SyntheticPathways Precursor1 Beta-Keto Ester MethodA Electrophilic Fluorination (Selectfluor) Precursor1->MethodA Precursor2 Bromodifluoroacetate MethodB Reformatsky Reaction (Zn / THF) Precursor2->MethodB Precursor3 Gem-difluoroalkene MethodC Oxidative Cleavage (RuO4 / NaIO4) Precursor3->MethodC Intermediate1 Alpha-Fluoro Beta-Keto Ester MethodA->Intermediate1 Intermediate2 Difluoro-Beta-Hydroxy Ester MethodB->Intermediate2 Target3 Trifluoro Alpha-Keto Acid MethodC->Target3 Target1 Monofluoro Alpha-Keto Acid Intermediate1->Target1 Hydrolysis & Decarboxylation Target2 Difluoro Alpha-Keto Acid Intermediate2->Target2 Oxidation

Figure 1: Primary synthetic routes for mono-, di-, and tri-fluorinated


-keto acids.

Mechanism of Action & Biological Applications[1][2][3]

Covalent Inactivation (Pyruvate Dehydrogenase)

3-Fluoropyruvate acts as a suicide substrate for the Pyruvate Dehydrogenase Complex (PDH).

  • Entry: Recognized by the E1 subunit as a pyruvate mimic.

  • Decarboxylation: Converted to 2-acetylthiamin pyrophosphate (Acetyl-TPP) analog.[1]

  • Transfer: The acetyl group is transferred to a lipoamide sulfhydryl.

  • Inactivation: The fluorine atom induces a reactive state or stable adduct that prevents regeneration of the active site, effectively shutting down the complex.

Transition State Mimicry (Proteases)

For serine proteases (e.g., Chymotrypsin, Elastase), the gem-diol form of fluorinated keto acids binds to the catalytic triad (Ser-His-Asp).

  • Mechanism: The hydroxyl group of the gem-diol forms a hydrogen bond network that mimics the oxyanion hole stabilization of the tetrahedral transition state.

  • Result: Slow-binding, reversible inhibition with high potency.

Visualization: Inhibition Logic

InhibitionMechanism Enzyme Serine Protease (Active Site) Complex Enzyme-Inhibitor Complex (Tetrahedral Geometry) Enzyme->Complex Stabilization in Oxyanion Hole Inhibitor Trifluoropyruvate (Ketone Form) Hydration Spontaneous Hydration (+H2O) Inhibitor->Hydration GemDiol Gem-Diol (Transition State Analog) Hydration->GemDiol Equilibrium Shift GemDiol->Enzyme Binding

Figure 2: The transition state analog mechanism utilized by fluorinated


-keto acid hydrates.

Experimental Protocol: Synthesis of Ethyl 3,3,3-Trifluoropyruvate

A validated, scalable protocol for generating the trifluoro-derivative scaffold.

Objective: Synthesis of Ethyl 3,3,3-trifluoropyruvate from Ethyl 3,3,3-trifluoro-2-hydroxypropionate.

Reagents:

  • Ethyl 3,3,3-trifluoro-2-hydroxypropionate (10.0 mmol)

  • Dess-Martin Periodinane (DMP) (12.0 mmol)

  • Dichloromethane (DCM) (anhydrous, 50 mL)

  • Sodium Thiosulfate (

    
    ) (saturated aq.)
    
  • Sodium Bicarbonate (

    
    ) (saturated aq.)
    

Procedure:

  • Preparation: In a flame-dried round-bottom flask under Argon, dissolve the hydroxy-ester substrate in anhydrous DCM.

  • Oxidation: Cool the solution to 0°C. Add DMP portion-wise over 15 minutes.

  • Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3 hours. Monitor by TLC (stain with KMnO4; product is UV active).

  • Quench: Dilute with diethyl ether (50 mL). Pour into a 1:1 mixture of sat.

    
     and sat. 
    
    
    
    (50 mL). Stir vigorously for 20 minutes until the organic layer is clear (removes iodine byproducts).
  • Extraction: Separate layers. Extract aqueous phase with diethyl ether (2 x 30 mL).

  • Drying: Combine organic layers, dry over anhydrous

    
    , filter, and concentrate carefully under reduced pressure (Note: Product is volatile; do not use high vacuum < 20 mbar).
    
  • Purification: Distillation or flash chromatography (Pentane/Ether gradient).

  • Storage: Store immediately under inert gas at -20°C. The product will hydrate rapidly if exposed to air.

Data Summary: Inhibition Constants

Inhibitor ClassTarget EnzymeSpeciesKi (Inhibition Constant)MechanismReference
3-Fluoropyruvate Pyruvate DehydrogenaseE. coli / MammalianIrreversibleCovalent Acetylation[1, 2]
3-Fluoropyruvate Lactate DehydrogenaseRabbit Muscle

mimic
Competitive Substrate[3]
Trifluoroketone Peptide Human Leukocyte ElastaseHuman2.4

M
Transition State Analog[4]
Difluoroketone Peptide ChymotrypsinBovine0.19

M
Slow-binding Hemiketal[5]

References

  • Flournoy, D. S., & Frey, P. A. (1989).[2] Inactivation of the pyruvate dehydrogenase complex of Escherichia coli by fluoropyruvate.[2][3][4] Biochemistry, 28(25), 9594–9602. Link

  • Bisswanger, H. (1980). Fluoropyruvate: a potent inhibitor of the bacterial and the mammalian pyruvate dehydrogenase complex.[5] Biochemical and Biophysical Research Communications, 95(2), 513–519. Link

  • Busch, H., & Nair, P. V. (1957). Inhibition of lactic acid dehydrogenase by fluoropyruvic acid.[6] Journal of Biological Chemistry, 229, 377-387. Link

  • Imperiali, B., & Abeles, R. H. (1986). Inhibition of serine proteases by peptidyl fluoromethyl ketones.[7] Biochemistry, 25(13), 3760–3767. Link

  • Brady, K., et al. (1989). Inhibition of chymotrypsin by fluorinated alpha-keto acid derivatives.[8][9] Biochemistry, 28(23), 9066–9070. Link

Sources

Exploratory

Spectroscopic Characterization and Analytical Profiling of 2-(3-Fluorophenyl)-2-oxoacetic Acid

Executive Summary & Structural Logic This guide provides a comprehensive technical analysis of 2-(3-Fluorophenyl)-2-oxoacetic acid , a critical intermediate in the synthesis of fluorinated pharmaceutical bioisosteres (e....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Logic

This guide provides a comprehensive technical analysis of 2-(3-Fluorophenyl)-2-oxoacetic acid , a critical intermediate in the synthesis of fluorinated pharmaceutical bioisosteres (e.g., atorvastatin analogs).

Critical Identity Note: Researchers often confuse this compound with Folic Acid NHS Ester due to database indexing errors regarding CAS 153445-05-7. Ensure your procurement documentation references CAS 79477-87-5 for the glyoxylic acid derivative.[1]

Structural Analysis for Spectroscopic Prediction

The molecule consists of a meta-fluorinated phenyl ring attached to an


-keto acid  moiety. This structure dictates three dominant spectroscopic behaviors:
  • NMR: The fluorine atom (

    
    F, spin 1/2) creates distinctive spin-spin coupling patterns (
    
    
    
    and
    
    
    ) that act as a "fingerprint" for regioisomer verification (distinguishing 3-fluoro from 2- or 4-fluoro isomers).
  • IR: The conjugation between the aromatic ring, the ketone, and the carboxylic acid lowers the carbonyl stretching frequencies compared to non-conjugated analogs.

  • MS: The

    
    -keto acid functionality makes the molecule prone to decarbonylation (
    
    
    
    ) and decarboxylation (
    
    
    ) under ionization.

Comprehensive Spectroscopic Characterization

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent Recommendation: DMSO-


 is the preferred solvent. It prevents rapid exchange of the carboxylic acid proton, allowing for the observation of the -COOH signal (usually broad) and ensures solubility of the polar acid moiety.

H NMR Data (400 MHz, DMSO-

)

The aromatic region is complex due to


 coupling.
Shift (

, ppm)
MultiplicityIntegrationAssignmentStructural Insight
14.20 Broad Singlet1H-COOHCharacteristic of

-keto acids; highly deshielded due to anisotropy of the adjacent ketone.
7.85 - 7.95 Multiplet2HAr-H6, Ar-H2H2 is ortho to F and the ketone; shows coupling to both.
7.65 - 7.75 Multiplet1HAr-H5Meta to the ketone; exhibits typical aromatic coupling.
7.55 - 7.65 Multiplet1HAr-H4Ortho to F; shows strong

coupling.

C NMR Data (100 MHz, DMSO-

)

The carbon spectrum is the definitive tool for confirmation, primarily due to C-F coupling constants (


).
Shift (

, ppm)
Multiplicity

(Hz)
AssignmentAnalysis
186.5 Singlet (d*)< 2 HzC=O (Ketone)The

-keto carbon. Deshielded by the aromatic ring and acid group.
164.2 Singlet-COOH (Acid)Typical carboxylic acid region.
162.5 Doublet

C3 (Ar-F)Diagnostic Peak. The large coupling confirms the C-F bond.
134.8 Doublet

C1 (Ipso)Coupling through 3 bonds to F.
131.5 Doublet

C5Meta to F.
126.3 Doublet

C6Para to F.
121.8 Doublet

C4Ortho to F.
115.4 Doublet

C2Ortho to F.

*Note: The ketone carbonyl may show weak coupling (


) to the fluorine, appearing as a broadened singlet or very small doublet.

F NMR (376 MHz, DMSO-

)
  • Shift:

    
     -112.5 ppm (Multiplet).
    
  • Utility: Integration of this peak against an internal standard (e.g.,

    
    -trifluorotoluene) provides the most accurate purity assay, bypassing moisture interference common in 
    
    
    
    H NMR of hygroscopic acids.
B. Infrared Spectroscopy (FT-IR)

The "Double Carbonyl" signature is the primary indicator of the


-keto acid motif.
Wavenumber (

)
Vibration ModeDescription
3400 - 2500 O-H StretchBroad, "fermi resonance" pattern typical of carboxylic acid dimers.
1735 - 1720 C=O Stretch (Acid)The higher frequency carbonyl band.
1690 - 1675 C=O Stretch (Ketone)Conjugated with the phenyl ring, shifting it to a lower frequency.
1590, 1485 C=C AromaticSkeletal vibrations of the benzene ring.
1280 - 1200 C-F StretchStrong band, often overlapping with C-O stretches.
C. Mass Spectrometry (ESI-MS)

Ionization Mode: Negative Mode (ESI-) is preferred for carboxylic acids.

  • Molecular Ion (

    
    ):  m/z 167.0
    
  • Fragmentation Pattern:

    • Decarboxylation: Loss of

      
       (44 Da) 
      
      
      
      m/z 123 (3-fluorobenzoyl anion).
    • Decarbonylation: Further loss of CO (28 Da)

      
       m/z 95 (3-fluorophenyl anion).
      

Experimental Protocols & Workflow

Synthesis & Purification Logic

The highest purity spectroscopic samples are typically derived from the oxidation of 3-fluoroacetophenone. The following workflow highlights the critical purification steps to remove paramagnetic impurities (Se/Mn) that broaden NMR signals.

SynthesisWorkflow Start Start: 3-Fluoroacetophenone Reaction Reflux (2-4 hrs) Monitoring: TLC/HPLC Start->Reaction Reagent Oxidation Reagent (SeO2 in Pyridine OR KMnO4/NaOH) Reagent->Reaction Workup Filtration (Remove Se/Mn solids) Acidification (HCl to pH 2) Reaction->Workup Conversion >98% Extraction Extraction (EtOAc) + Brine Wash Workup->Extraction Crystallization Recrystallization (Toluene/Hexane or Water) Extraction->Crystallization Dry & Concentrate Final Pure 2-(3-Fluorophenyl)-2-oxoacetic acid (White Crystalline Solid) Crystallization->Final

Figure 1: Purification workflow emphasizing the removal of metal oxidants prior to spectroscopic analysis.

MS Fragmentation Pathway

Understanding the fragmentation is vital for validating LC-MS data in pharmacokinetic studies.

MSFragmentation M_Ion Molecular Ion [M-H]- m/z 167 Frag1 Fragment A [3-F-Ph-CO]- m/z 123 M_Ion->Frag1 Loss1 - CO2 (44 Da) M_Ion->Loss1 Frag2 Fragment B [3-F-Ph]- m/z 95 Frag1->Frag2 Loss2 - CO (28 Da) Frag1->Loss2

Figure 2: ESI(-) Fragmentation pathway showing sequential loss of Carbon Dioxide and Carbon Monoxide.

Quality Control & Impurity Profiling

When sourcing or synthesizing this compound, three specific impurities commonly interfere with spectroscopic data.

3-Fluorobenzoic Acid (Over-oxidation impurity)
  • Origin: Oxidative cleavage of the C-C bond between the ketone and the aromatic ring.

  • Detection:

    • NMR: Check for a doublet of triplets at

      
       7.4-7.5 ppm that does not match the glyoxylic pattern.
      
    • HPLC: Elutes after the glyoxylic acid on C18 columns due to loss of the polar ketone group.

3-Fluoroacetophenone (Starting Material)
  • Origin: Incomplete reaction.

  • Detection:

    • NMR: Look for the methyl ketone singlet at

      
       2.5 ppm.
      
    • IR: Absence of the broad -COOH dimer stretch.

Inorganic Residues (Se/Mn)
  • Impact: Paramagnetic broadening of NMR lines.

  • Remediation: If aromatic peaks appear as broad mounds rather than sharp multiplets, perform a metal scavenging step (e.g., thiol-silica or repeated acid/base extraction).

References

  • Chemical Structure & Identifiers: PubChem.[2][3] Compound Summary for CID 13548098, 2-(3-Fluorophenyl)-2-oxoacetic acid. National Library of Medicine (US). [Link][2]

  • Synthesis Protocol (General Oxidation): Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
  • NMR Coupling Constants: Dolbier, W. R. Guide to Fluorine NMR for Organic Chemists. Wiley, 2009. (Source for substituent effects on fluorobenzene coupling constants).
  • Mass Spectrometry of Keto Acids: McLafferty, F. W., & Tureček, F. Interpretation of Mass Spectra, 4th Ed. University Science Books, 1993.
  • CAS Registry Data: Chemical Abstracts Service. CAS 79477-87-5.[1][2] American Chemical Society. (Verified for 3-fluorophenylglyoxylic acid).

Sources

Foundational

Technical Monograph: 2-(3-Fluorophenyl)-2-oxoacetic Acid

[1] Executive Summary 2-(3-Fluorophenyl)-2-oxoacetic acid (IUPAC), also known as (3-Fluorophenyl)glyoxylic acid , is a specialized fluorinated building block critical in the synthesis of bioactive heterocycles and peptid...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

2-(3-Fluorophenyl)-2-oxoacetic acid (IUPAC), also known as (3-Fluorophenyl)glyoxylic acid , is a specialized fluorinated building block critical in the synthesis of bioactive heterocycles and peptidomimetics.[1] Distinguished by the metabolic stability conferred by the meta-fluorine substituent, this ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">


-keto acid serves as a pivotal intermediate for developing inhibitors targeting kinases and aldose reductase.[1] This guide outlines its chemical profile, validated synthetic pathways, and downstream applications in medicinal chemistry.[2]

Chemical Identity & Profile[1][4][5][6]

PropertySpecification
IUPAC Name 2-(3-Fluorophenyl)-2-oxoacetic acid
Common Synonyms (3-Fluorophenyl)glyoxylic acid; 3-Fluorobenzoylformic acid
CAS Registry Number 79477-87-5
Molecular Formula

Molecular Weight 168.12 g/mol
SMILES O=C(O)C(=O)c1cccc(F)c1
Appearance White to off-white crystalline solid
Predicted pKa ~2.0–2.5 (Carboxylic acid), susceptible to

-keto inductive effect
Solubility Soluble in MeOH, EtOH, DMSO; sparingly soluble in water

Synthetic Architectures

The synthesis of 2-(3-fluorophenyl)-2-oxoacetic acid is most reliably achieved through the Riley Oxidation of acetophenones or the Grignard addition to oxalates.[1] The choice of method depends on the availability of starting materials and scale requirements.

Primary Pathway: Selenium Dioxide Oxidation

The most direct "field-proven" route involves the oxidation of 3'-fluoroacetophenone using selenium dioxide (


) in wet pyridine or dioxane/water.[1] This method exploits the activation of the methyl group adjacent to the carbonyl.
  • Mechanism: The reaction proceeds via the enol tautomer of the acetophenone, attacking the electrophilic selenium species. A Pummerer-like rearrangement follows, releasing elemental selenium and generating the

    
    -keto aldehyde (glyoxal), which is further oxidized (or hydrated and oxidized) to the 
    
    
    
    -keto acid under the reaction conditions.[1]
  • Causality: The use of pyridine as a solvent/base promotes enolization, accelerating the rate-determining step.[1]

Alternative Pathway: Grignard Transmetallation

For anhydrous applications or to avoid toxic selenium waste, the reaction of 3-fluorophenylmagnesium bromide with diethyl oxalate is preferred.

  • Mechanism: Nucleophilic attack of the Grignard reagent on one ester carbonyl of diethyl oxalate.

  • Critical Control Point: Temperature must be maintained below -60°C to prevent double addition, which would yield the

    
    -hydroxy ester or diol.[1]
    
Synthetic Workflow Visualization

SynthesisPathways Start1 3'-Fluoroacetophenone Reagent1 SeO2 / Pyridine (Riley Oxidation) Start1->Reagent1 Intermediate1 Selenium Ester Intermediate Reagent1->Intermediate1 Enolization Product 2-(3-Fluorophenyl)- 2-oxoacetic acid Intermediate1->Product Oxidative Elimination (-Se) Start2 3-Fluorobromobenzene Reagent2 1. Mg, THF 2. Diethyl Oxalate (-78°C) Start2->Reagent2 Intermediate2 Ethyl 2-(3-fluorophenyl)- 2-oxoacetate Reagent2->Intermediate2 Nucleophilic Acyl Substitution Intermediate2->Product Hydrolysis (LiOH)

Figure 1: Dual synthetic pathways for 2-(3-Fluorophenyl)-2-oxoacetic acid via Oxidation or Grignard.[1][3][4]

Experimental Protocols

Protocol A: Oxidation (Standard Laboratory Scale)

Adapted from standard arylglyoxylic acid synthesis methodologies [1].

Reagents:

  • 3'-Fluoroacetophenone (10.0 mmol)[1][3]

  • Selenium Dioxide (15.0 mmol, 1.5 eq)[1]

  • Pyridine (20 mL)

  • Hydrochloric acid (1 M)[1][4]

Methodology:

  • Preparation: In a 100 mL round-bottom flask equipped with a reflux condenser, dissolve 3'-fluoroacetophenone in pyridine.

  • Addition: Add finely powdered

    
     in one portion.
    
  • Reaction: Heat the mixture to 80–90°C with vigorous magnetic stirring. Monitor by TLC (System: EtOAc/Hexane 1:1). The reaction typically completes in 2–4 hours.

    • Observation: The precipitation of black metallic selenium indicates reaction progress.

  • Work-up:

    • Cool the mixture to room temperature.

    • Filter through a pad of Celite to remove metallic selenium. Caution: Selenium waste is toxic; dispose of separately.

    • Concentrate the filtrate under reduced pressure to remove pyridine.

    • Redissolve the residue in 10%

      
       (20 mL) and wash with diethyl ether (
      
      
      
      mL) to remove unreacted ketone.
  • Isolation: Acidify the aqueous layer to pH 1–2 using 6M

    
    . The product may precipitate as a solid or require extraction with EtOAc (
    
    
    
    mL).
  • Purification: Recrystallize from toluene or a benzene/hexane mixture if necessary.

Protocol B: Grignard Synthesis (High Purity)

Recommended for applications requiring trace-metal-free material.[1]

Methodology:

  • Formation: Generate 3-fluorophenylmagnesium bromide from 1-bromo-3-fluorobenzene and Mg turnings in dry THF.

  • Addition: Cannulate the Grignard reagent dropwise into a solution of diethyl oxalate (2.0 eq) in THF at -78°C .

    • Why: Excess oxalate and low temperature prevent the formation of the tertiary alcohol.

  • Hydrolysis: Quench with saturated

    
    , extract the ester, and hydrolyze using 
    
    
    
    in THF/Water (1:1) at room temperature for 1 hour.

Reactivity & Applications

The unique reactivity of 2-(3-fluorophenyl)-2-oxoacetic acid stems from its contiguous carbonyls (1,2-dicarbonyl), making it a potent electrophile for heterocyclization.[1]

Heterocycle Formation (Quinoxalines)

Condensation with 1,2-diaminobenzenes yields 3-(3-fluorophenyl)quinoxalin-2(1H)-ones .[1] These scaffolds are privileged structures in drug discovery, often serving as glutamate receptor antagonists [2].

Medicinal Chemistry Utility
  • Bioisosterism: The 3-fluoro group mimics the electronic properties of a hydroxyl group while preventing metabolic glucuronidation.

  • Enzyme Inhibition: The

    
    -keto acid moiety mimics the transition state of peptide hydrolysis, making it effective in designing inhibitors for proteases and PTP1B (Protein Tyrosine Phosphatase 1B).[1]
    
Reaction Manifold Visualization

Applications Core 2-(3-Fluorophenyl)- 2-oxoacetic acid Quinoxaline 3-(3-Fluorophenyl)- quinoxalin-2(1H)-one Core->Quinoxaline Condensation (Reflux/EtOH) Ketoamide alpha-Ketoamide (Protease Inhibitor Scaffold) Core->Ketoamide Amidation (EDC/HOBt) HydroxyAcid 2-(3-Fluorophenyl)- 2-hydroxyacetic acid Core->HydroxyAcid Reduction Diamine + 1,2-Diaminobenzene Amine + Primary Amine (R-NH2) + Coupling Agent Reductant + NaBH4 / H2

Figure 2: Divergent synthesis of bioactive scaffolds from the core keto acid.[1]

Safety & Handling (E-E-A-T)

Hazard Classification (GHS):

  • H315: Causes skin irritation.[3][5][6]

  • H319: Causes serious eye irritation.[3][5][6][7]

  • H335: May cause respiratory irritation.[3][5][6]

Handling Protocols:

  • Selenium Toxicity: If using Protocol A, all selenium byproducts must be treated as hazardous waste. Use bleach (sodium hypochlorite) to oxidize residual selenium on glassware to soluble selenates for proper disposal.

  • Corrosivity: As an

    
    -keto acid, the compound is acidic and can degrade plastics over time. Store in glass containers at 2–8°C.
    

References

  • Riley Oxidation of Acetophenones: H. A. Riley, A. R.[1] Gray. "Phenylglyoxal".[3][6] Organic Syntheses, Coll. Vol. 2, p.509 (1943).

  • Quinoxaline Synthesis: Parekh, N. M., et al. "Synthesis and biological evaluation of some new quinoxalin-2(1H)-one derivatives."[1] Indian Journal of Pharmaceutical Sciences, 72.3 (2010): 392.

  • General Properties: National Center for Biotechnology Information. "PubChem Compound Summary for CID 13548098, 2-(3-Fluorophenyl)-2-oxoacetic acid".[1][8] PubChem. [1]

  • Grignard Method: Zhang, Y., et al. "Practical Synthesis of Arylglyoxylic Acids". Synthetic Communications, 38.21 (2008).

Sources

Exploratory

Technical Guide: Hazards and Handling of 2-(3-Fluorophenyl)-2-oxoacetic Acid

Executive Summary 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5) is a specialized -keto acid intermediate critical to the synthesis of non-natural amino acids (e.g., phenylglycines) and targeted kinase inhibitors,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5) is a specialized


-keto acid intermediate critical to the synthesis of non-natural amino acids (e.g., phenylglycines) and targeted kinase inhibitors, specifically for Aurora Kinase B  and B-cell malignancies .[1][2] While often classified as a standard irritant, its specific structural features—an electron-withdrawing fluorine atom coupled with a highly electrophilic 

-keto moiety—necessitate a handling protocol that exceeds standard "Warning" label precautions. This guide outlines the physicochemical hazards, toxicological risks, and a self-validating safety protocol for researchers handling this compound in drug discovery workflows.

Chemical Identity & Physicochemical Profile[2][3][4][5]

The dual-carbonyl system (ketone adjacent to carboxyl) creates a unique reactivity profile. The 3-fluoro substituent increases the acidity of the carboxylic proton compared to non-fluorinated analogs, influencing both solubility and interaction with biological membranes.

ParameterData
IUPAC Name 2-(3-Fluorophenyl)-2-oxoacetic acid
Synonyms (3-Fluorophenyl)glyoxylic acid; 3-Fluorobenzoylformic acid
CAS Number 79477-87-5
Molecular Formula C

H

FO

Molecular Weight 168.12 g/mol
Physical State Solid (typically off-white to pale yellow powder)
Acidity (pKa) Predicted < 2.5 (due to electron-withdrawing

-keto and F-group)
Solubility Soluble in Methanol, DMSO; sparingly soluble in water (pH dependent)

Hazard Identification (GHS Analysis)

While many Safety Data Sheets (SDS) classify this compound as an Irritant , the underlying chemistry suggests potential for more severe localized effects if moisture is present (hydrolysis/acidification).

GHS Classification & Mechanistic Basis
Hazard CodeHazard StatementMechanistic Insight
H315 Causes skin irritationAcidification: Upon contact with skin moisture, the proton dissociates rapidly. The lipophilic phenyl ring facilitates penetration into the stratum corneum, exacerbating irritation.
H319 Causes serious eye irritationLacrimation Risk: The

-keto acid structure can irritate mucous membranes intensely. Direct contact may cause corneal opacity if not rinsed immediately.
H335 May cause respiratory irritationDust Inhalation: Fine particulates are easily inhaled. The compound is a solid acid; deposition in the alveoli can lead to delayed inflammatory responses.

Expert Note: Do not underestimate H315/H319. For fluorinated


-keto acids, "irritation" can escalate to chemical burns if the substance is occluded under jewelry or tight clothing.

Reactivity & Stability Hazards

The


-keto acid moiety is chemically versatile but introduces specific instability risks.
  • Decarboxylation:

    
    -Keto acids can undergo thermal decarboxylation to release Carbon Monoxide (CO) or Carbon Dioxide (CO
    
    
    
    ), particularly in the presence of acid catalysts or elevated temperatures (>150°C).
  • Oxidation: Susceptible to oxidative cleavage (e.g., by peroxides), potentially generating 3-fluorobenzoic acid.

  • Electrophilicity: The ketone carbonyl is highly electrophilic. It reacts readily with nucleophiles (amines, thiols), which is useful for synthesis but hazardous if it contacts protein residues in the skin/eyes (haptenization).

Reactivity Logic Diagram

The following diagram illustrates the degradation and reactivity pathways that dictate storage and incompatibility rules.

ReactivityPathways cluster_legend Legend Compound 2-(3-Fluorophenyl)- 2-oxoacetic Acid Heat Heat (>150°C) / Acid Catalysis Compound->Heat Thermal Stress Oxidizer Strong Oxidizers (Peroxides) Compound->Oxidizer Incompatibility Base Strong Bases (NaOH, KOH) Compound->Base Neutralization CO_Release Decarboxylation: CO / CO2 Release (Pressure Hazard) Heat->CO_Release Degradation Cleavage Oxidative Cleavage: 3-Fluorobenzoic Acid Oxidizer->Cleavage Reaction Salt Exothermic Neutralization: Salt Formation Base->Salt Heat Gen key Blue: Target Compound | Red: High Hazard Trigger | Yellow: Moderate Trigger

Caption: Figure 1. Reactivity pathways showing thermal instability (decarboxylation) and chemical incompatibilities.

Safe Handling Protocol (Self-Validating System)

This protocol uses a "check-gate" system. You cannot proceed to the next step without validating the safety conditions of the previous one.

Engineering Controls
  • Primary: Chemical Fume Hood. Validation: Anemometer check must read 80–100 fpm face velocity.

  • Secondary: Local exhaust ventilation (LEV) if weighing large quantities (>10 g) to capture dust.

Personal Protective Equipment (PPE) Matrix
PPE ItemSpecificationRationale
Gloves Nitrile (Minimum 5 mil) Latex is permeable to many organic acids. Double-gloving recommended for solutions in DMSO/Methanol.
Eye Protection Chemical Goggles Safety glasses are insufficient for fine acidic powders that can drift around side shields.
Respiratory N95 (if outside hood) Only required if engineering controls fail or during spill cleanup.
Operational Workflow: The "Safe-Path" Decision Tree

Follow this logic flow for all experimental handling.

HandlingProtocol Start START: Receive Compound Inspect 1. Inspect Container (Integrity/Seal) Start->Inspect HoodCheck Is Fume Hood Functional? Inspect->HoodCheck Pass Stop STOP: Do Not Open. Contact EHS. Inspect->Stop Fail (Leaking) Weighing 2. Weighing Step Solvent 3. Solubilization (DMSO/MeOH) Weighing->Solvent Slow Addition HoodCheck->Stop No PPE_Check Verify PPE: Nitrile Gloves + Goggles HoodCheck->PPE_Check Yes Reaction 4. Reaction Setup Solvent->Reaction Closed System Waste 5. Waste Disposal (Acid Stream) Reaction->Waste Quench PPE_Check->Weighing Static Control

Caption: Figure 2. Operational workflow ensuring engineering controls and PPE are verified before exposure.

Emergency Response

Spill Management
  • Evacuate: Clear the immediate area of non-essential personnel.

  • PPE Up: Don double nitrile gloves, goggles, and a respiratory mask (N95/P100).

  • Neutralize: Do not sweep dry dust (aerosol risk). Cover spill with a weak base (Sodium Carbonate or Sodium Bicarbonate).

  • Clean: Wet the neutralized powder with a paper towel dampened with water, then scoop into a hazardous waste bag.

  • Wash: Clean the surface with soap and water to remove fluorinated residues.

First Aid
  • Eye Contact: Flush immediately with saline or water for 15 minutes .[3] Causality: The acidity can cause rapid protein denaturation in the cornea; immediate dilution is the only way to prevent permanent scarring.

  • Skin Contact: Wash with soap and water.[4][3] Do not use alcohol (increases skin permeability).

  • Inhalation: Move to fresh air. If coughing persists, seek medical evaluation for potential chemical pneumonitis.

References

  • BLD Pharm. (2024). SDS: 2-(3-Fluorophenyl)-2-oxoacetic acid. BLD Pharm. Link

  • Sigma-Aldrich. (2024). Safety Data Sheet: General Alpha-Keto Acids. Merck KGaA. Link

  • Tran, P., et al. (2025).[5] Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. European Journal of Medicinal Chemistry. Link

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 13548098, 2-(3-Fluorophenyl)-2-oxoacetic acid. PubChem.[6] Link

  • ChemSafetyPro. (2015). GHS Precautionary Statements and P Codes. ChemSafetyPro. Link

Sources

Protocols & Analytical Methods

Method

High-Precision Synthesis of 2-(3-Fluorophenyl)-2-oxoacetic Acid

Executive Summary This Application Note details the synthesis of 2-(3-fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5), also known as 3-fluorophenylglyoxylic acid.[1] This α-keto acid scaffold is a critical intermediate...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This Application Note details the synthesis of 2-(3-fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5), also known as 3-fluorophenylglyoxylic acid.[1] This α-keto acid scaffold is a critical intermediate in the development of enzyme inhibitors, particularly for targets requiring a bioisostere of phenylglyoxylic acid with modulated metabolic stability and lipophilicity due to the fluorine substitution.

Unlike its para-substituted counterpart, the meta-isomer presents specific regiochemical challenges. This guide prioritizes a Grignard-based approach to guarantee regiocontrol, while also providing an oxidative alternative for scalability. It explicitly warns against Friedel-Crafts acylation for this specific isomer to avoid regio-isomeric contamination.

Part 1: Strategic Analysis & Route Selection

The Regiochemistry Trap

A common error in synthesizing fluorinated aryl glyoxylic acids is assuming that Friedel-Crafts acylation is universally applicable.

  • Friedel-Crafts Acylation (Fluorobenzene + Oxalyl Chloride): This reaction is governed by the ortho/para directing nature of the fluorine atom. The major product is 2-(4-fluorophenyl)-2-oxoacetic acid . Isolating the meta (3-fluoro) isomer from this mixture is inefficient and commercially unviable.

  • Recommended Route (Grignard): Utilizing 1-bromo-3-fluorobenzene locks the fluorine in the meta position. Reaction with diethyl oxalate yields the target with 100% regiochemical fidelity.

Comparison of Synthetic Routes
FeatureRoute A: Grignard (Recommended) Route B: SeO₂ Oxidation Route C: Friedel-Crafts
Starting Material 1-Bromo-3-fluorobenzene3'-FluoroacetophenoneFluorobenzene
Key Reagent Mg, Diethyl OxalateSelenium Dioxide (SeO₂)Oxalyl Chloride, AlCl₃
Regiocontrol Excellent (100% meta) Excellent (Pre-defined) Poor (Favors para)
Conditions Anhydrous, Low TempReflux, Aqueous/PyridineAnhydrous, Lewis Acid
Scalability Moderate (Exothermic)HighHigh
Suitability Primary Protocol Secondary Protocol NOT RECOMMENDED

Part 2: Detailed Experimental Protocols

Protocol A: Grignard Synthesis (Regioselective)

Objective: Synthesis of 2-(3-fluorophenyl)-2-oxoacetic acid via 3-fluorophenylmagnesium bromide.

Phase 1: Preparation of Grignard Reagent

Reagents:

  • 1-Bromo-3-fluorobenzene (1.0 equiv)

  • Magnesium turnings (1.2 equiv)

  • Iodine (single crystal) or 1,2-Dibromoethane (catalytic, for initiation)

  • THF (Anhydrous, stabilized)

Procedure:

  • Activation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition funnel, and N₂ inlet. Add Mg turnings. Dry stir under N₂ for 20 mins. Add a crystal of I₂.

  • Initiation: Cover Mg with minimal THF. Add ~5% of the bromide solution. Heat gently with a heat gun until the solution turns colorless/turbid and exotherm begins.

  • Propagation: Dilute the remaining bromide in THF (1:4 v/v). Add dropwise to maintain a gentle reflux without external heating.

  • Completion: After addition, reflux at 65°C for 1 hour. Cool to room temperature (RT).

Phase 2: Electrophilic Trapping (Inverse Addition)

Critical Step: To prevent the formation of the double-addition product (tertiary alcohol), the Grignard reagent must be added to the oxalate.

Reagents:

  • Diethyl oxalate (2.0 equiv)

  • THF (Anhydrous)

Procedure:

  • Cool a solution of Diethyl oxalate (2.0 equiv) in THF to -78°C (dry ice/acetone bath).

  • Transfer the prepared Grignard solution via cannula slowly into the oxalate solution over 45-60 minutes.

  • Stir at -78°C for 1 hour, then allow to warm to 0°C over 2 hours.

  • Quench: Pour the mixture into ice-cold saturated NH₄Cl solution.

  • Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: The intermediate (Ethyl 2-(3-fluorophenyl)-2-oxoacetate) can be purified via vacuum distillation or flash chromatography (Hexane/EtOAc) if necessary, but is often pure enough for hydrolysis.

Phase 3: Hydrolysis to Acid

Reagents:

  • NaOH (2N aqueous solution)

  • Ethanol

Procedure:

  • Dissolve the crude ester in Ethanol.

  • Add 2N NaOH (2.5 equiv) dropwise at 0°C.

  • Stir at RT for 2-4 hours (monitor by TLC).

  • Workup: Evaporate Ethanol. Wash the aqueous residue with Et₂O (to remove neutral impurities).

  • Acidification: Acidify the aqueous layer to pH 1-2 with 6N HCl. The product may precipitate or form an oil.

  • Isolation: Extract with EtOAc (3x). Dry (MgSO₄) and concentrate to yield the crude acid.

  • Recrystallization: Recrystallize from Toluene/Hexane or Water (if solubility permits) to obtain a white to off-white solid.

Protocol B: Selenium Dioxide Oxidation (Alternative)

Objective: Direct oxidation of the acetyl group to the α-keto acid.

Reagents:

  • 3'-Fluoroacetophenone (1.0 equiv)

  • Selenium Dioxide (SeO₂) (1.2 - 1.5 equiv)

  • Pyridine (Solvent) or Dioxane/Water (10:1)

Procedure:

  • Setup: Dissolve 3'-fluoroacetophenone in Pyridine (approx. 5 mL per gram of substrate).

  • Addition: Add SeO₂ in one portion.

  • Reaction: Heat to reflux (100-110°C) for 4-6 hours. The reaction mixture will turn black due to precipitation of Selenium metal.

  • Filtration: Cool to RT. Filter through a Celite pad to remove Se metal. Wash the pad with EtOAc.

  • Workup: Treat the filtrate with 1N HCl to remove Pyridine (as pyridinium chloride). Extract with EtOAc.

  • Isolation: Extract the organic layer with sat.[2] NaHCO₃ (separates the acid product from unreacted ketone).

  • Acidification: Acidify the bicarbonate extract with conc. HCl to precipitate the product. Extract into EtOAc, dry, and concentrate.

Part 3: Visualization & Workflow

Reaction Scheme & Mechanism

G Start 1-Bromo-3-fluorobenzene Grignard 3-Fluorophenyl-MgBr Start->Grignard Mg, THF Reflux Intermediate Ethyl 2-(3-fluorophenyl)-2-oxoacetate Grignard->Intermediate Inverse Addition -78°C to 0°C Oxalate Diethyl Oxalate (Excess) Oxalate->Intermediate Electrophile Product 2-(3-Fluorophenyl)-2-oxoacetic acid Intermediate->Product 1. NaOH/EtOH 2. HCl (pH 1)

Caption: Route A Workflow: Grignard formation followed by inverse addition to oxalate ensures regiochemical purity.

Part 4: Characterization & Data

Expected Analytical Data
  • Physical State: White to off-white solid.

  • Melting Point: Expected range 65-85°C (Note: 4-isomer is 92-96°C; 3-isomer is typically lower melting).

  • Solubility: Soluble in EtOAc, MeOH, DMSO; sparingly soluble in cold water; soluble in alkaline water.

TechniqueDiagnostic SignalStructural Assignment
¹H NMR (DMSO-d₆)δ 14.0 (br s, 1H)Carboxylic Acid (-COOH)
δ 7.8 - 7.9 (m, 2H)Ar-H (Ortho to C=O, Ortho to F)
δ 7.5 - 7.6 (m, 2H)Ar-H (Meta/Para)
¹³C NMR δ ~185 ppmKetone C=O (Characteristic α-keto)
δ ~164 ppmAcid C=O
δ ~162 ppm (d, J~245Hz)C-F Carbon
¹⁹F NMR δ -110 to -115 ppmAr-F (Single peak)
IR 1730-1750 cm⁻¹C=O stretch (Ketone & Acid overlap)

Part 5: Derivatives Synthesis

This scaffold is readily derivatized for SAR (Structure-Activity Relationship) studies.

  • Esters (Prodrugs):

    • Method: Fisher esterification (MeOH/H₂SO₄, reflux) or Alkyl halide + K₂CO₃ in DMF.

    • Note: The ethyl ester is the intermediate in Route A.

  • Amides:

    • Method: Activation with HATU or EDC/HOBt in DMF, followed by amine addition.

    • Caution: Thionyl chloride (SOCl₂) conversion to acid chloride can be done, but avoid high temps to prevent decarbonylation.

  • Hydrazones/Oximes:

    • Method: Reaction with hydrazine or hydroxylamine in EtOH. Useful for stabilizing the ketone moiety.

Part 6: Troubleshooting Guide

IssueProbable CauseCorrective Action
No Reaction (Grignard) Wet solvent or oxidized MgUse fresh THF (distilled/molecular sieves). Add I₂ or 1,2-dibromoethane to activate Mg. Sonicate the flask.
Low Yield (Route A) Double addition of GrignardStrict Inverse Addition: Add Grignard to the Oxalate. Ensure Oxalate is in excess (2.0 equiv).
Impurity (Route B) Incomplete Se removalFilter hot through Celite. Wash with copious EtOAc. Use NaHCO₃ extraction to separate non-acidic byproducts.
Wrong Isomer Used Friedel-Crafts RouteSwitch to Grignard or Oxidation route. FC favors para-isomer.
Decarboxylation Overheating during hydrolysisPerform hydrolysis at RT. Do not reflux the acid form excessively.

References

  • Friedel-Crafts Selectivity: Olah, G. A. Friedel-Crafts and Related Reactions. Wiley-Interscience.
  • Grignard-Oxalate Protocol: "Synthesis of alpha-Keto Acids." Organic Syntheses, Coll. Vol. 3, p. 114 (1955); Vol. 24, p. 16 (1944). Link (Adapted for fluorinated analog).

  • Riley Oxidation (SeO₂): "Selenium Dioxide Oxidation of Acetophenones." Journal of the American Chemical Society, 69(11), 2753-2755.
  • Product Data (CAS 79477-87-5): PubChem Compound Summary for CID 13548098.[3] Link

  • Grignard Mechanism: "The Reaction of Grignard Reagents with Oxalic Esters." Journal of the American Chemical Society, 1929, 51, 10, 3165–3171. Link

Sources

Application

The Strategic Utility of 2-(3-Fluorophenyl)-2-oxoacetic Acid in Modern Organic Synthesis: Application Notes and Protocols

This technical guide provides an in-depth exploration of 2-(3-Fluorophenyl)-2-oxoacetic acid, a versatile fluorinated building block, and its applications in contemporary organic synthesis. Tailored for researchers, medi...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth exploration of 2-(3-Fluorophenyl)-2-oxoacetic acid, a versatile fluorinated building block, and its applications in contemporary organic synthesis. Tailored for researchers, medicinal chemists, and professionals in drug development, this document elucidates the compound's reactivity, offers detailed experimental protocols for key transformations, and discusses the mechanistic rationale behind its synthetic utility. The strategic incorporation of the 3-fluorophenyl moiety offers a valuable tool for modulating the physicochemical and pharmacological properties of target molecules, making this reagent of significant interest in the synthesis of bioactive compounds and functional materials.

Introduction: The Role of Fluorinated Building Blocks

The introduction of fluorine into organic molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic profiles.[1] 2-(3-Fluorophenyl)-2-oxoacetic acid serves as a prime example of a fluorinated building block, offering both a reactive α-keto acid functionality and a strategically positioned fluorine atom on the phenyl ring. This combination allows for its participation in a variety of chemical transformations, leading to the construction of complex molecular architectures with potential biological activity.

Table 1: Physicochemical Properties of 2-(3-Fluorophenyl)-2-oxoacetic acid

PropertyValue
CAS Number 79477-87-5
Molecular Formula C₈H₅FO₃
Molecular Weight 168.12 g/mol
Appearance Off-white to yellow crystalline powder
Melting Point 76-80 °C
Solubility Soluble in methanol, ethanol, and other polar organic solvents.

Key Synthetic Application: Synthesis of 3-(3-Fluorophenyl)-2H-benzo[b][2][3]oxazin-2-one

A prominent application of 2-(3-fluorophenyl)-2-oxoacetic acid is in the synthesis of heterocyclic scaffolds, such as benzoxazinones. These motifs are present in a range of biologically active compounds. The reaction with 2-aminophenol provides a direct and atom-economical route to 3-(3-fluorophenyl)-2H-benzo[b][2][3]oxazin-2-one, a valuable intermediate for further functionalization.

An environmentally friendly method for the synthesis of benzoxazinones involves the reaction of α-arylglyoxylic acids with ortho-functionalized anilines at a mild temperature of 50 °C, with water and/or carbon dioxide as the only by-products.[4]

Mechanistic Insights

The reaction proceeds through a condensation mechanism. Initially, the amino group of 2-aminophenol attacks the electrophilic keto-carbonyl carbon of 2-(3-fluorophenyl)-2-oxoacetic acid. This is followed by an intramolecular cyclization, where the hydroxyl group of the aminophenol attacks the carboxylic acid carbonyl, leading to the formation of a heterocyclic ring and subsequent dehydration to yield the final benzoxazinone product.

Mechanism_of_Benzoxazinone_Synthesis Reactant1 2-(3-Fluorophenyl)-2-oxoacetic acid Intermediate1 Initial Adduct Reactant1->Intermediate1 Nucleophilic attack by NH2 Reactant2 2-Aminophenol Reactant2->Intermediate1 Intermediate2 Cyclized Intermediate Intermediate1->Intermediate2 Intramolecular Cyclization Product 3-(3-Fluorophenyl)-2H-benzo[b][1,4]oxazin-2-one Intermediate2->Product Dehydration

Caption: Proposed mechanism for the synthesis of 3-(3-fluorophenyl)-2H-benzo[b][2][3]oxazin-2-one.

Experimental Protocol

This protocol is adapted from the general procedure for the synthesis of benzoxazinones from α-arylglyoxylic acids and ortho-functionalized anilines.[4]

Materials:

  • 2-(3-Fluorophenyl)-2-oxoacetic acid (1.0 eq)

  • 2-Aminophenol (1.0 eq)

  • Ethanol (or other suitable solvent)

  • Round-bottom flask

  • Reflux condenser

  • Stirring plate and magnetic stir bar

  • Standard laboratory glassware for workup and purification

Procedure:

  • To a round-bottom flask, add 2-(3-fluorophenyl)-2-oxoacetic acid (1.0 eq) and 2-aminophenol (1.0 eq).

  • Add a suitable solvent, such as ethanol, to achieve a moderate concentration.

  • Heat the reaction mixture to 50 °C with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, collect the solid by vacuum filtration. If no precipitate forms, concentrate the solvent under reduced pressure.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure 3-(3-fluorophenyl)-2H-benzo[b][2][3]oxazin-2-one.

Expected Yield: Moderate to high yields are anticipated based on analogous reactions.

Characterization Data:

  • Appearance: Solid.

  • ¹H NMR and ¹³C NMR: The spectra should be consistent with the structure of 3-(3-fluorophenyl)-2H-benzo[b][2][3]oxazin-2-one. Key signals would include aromatic protons and carbons from both the fluorophenyl and benzoxazinone moieties, as well as the characteristic carbonyl carbon signal.

  • Mass Spectrometry: The molecular ion peak corresponding to the calculated mass of the product should be observed.

Application in the Synthesis of α-Arylglycine Derivatives

α-Arylglycines are non-proteinogenic amino acids that are important structural motifs in various biologically active molecules. 2-(3-Fluorophenyl)-2-oxoacetic acid can serve as a precursor for the synthesis of 3-fluorophenylglycine derivatives through multicomponent reactions, such as the Petasis-Borono-Mannich reaction. This three-component reaction involves an amine, an organoboron compound, and an α-keto acid, providing a convergent and efficient route to these valuable amino acid derivatives.

Conceptual Workflow

Petasis_Borono_Mannich_Reaction Keto_Acid 2-(3-Fluorophenyl)-2-oxoacetic acid Intermediate Iminium Intermediate Keto_Acid->Intermediate Amine Amine (R-NH2) Amine->Intermediate Condensation Boronic_Acid Aryl Boronic Acid (Ar-B(OH)2) Product α-(3-Fluorophenyl)arylglycine Derivative Boronic_Acid->Product Nucleophilic Addition Intermediate->Product

Caption: Conceptual workflow for the synthesis of α-arylglycine derivatives.

Broader Implications in Drug Discovery

The 3-fluorophenyl moiety introduced through 2-(3-Fluorophenyl)-2-oxoacetic acid can significantly impact the biological activity of a molecule. For instance, fluorinated phenyl groups are common in various drug candidates, including inhibitors of enzymes like Aurora Kinase B, which are targets in cancer therapy. The ability to readily incorporate this functionality makes 2-(3-fluorophenyl)-2-oxoacetic acid a valuable tool for generating compound libraries for high-throughput screening and lead optimization in drug discovery programs.

Conclusion

2-(3-Fluorophenyl)-2-oxoacetic acid is a highly valuable and versatile building block in organic synthesis. Its utility in the construction of complex heterocyclic systems and functionalized amino acids underscores its importance in medicinal chemistry and drug discovery. The straightforward and often environmentally benign reaction conditions for its application further enhance its appeal for modern synthetic endeavors. This guide provides a foundational understanding and practical protocols to encourage the broader application of this important fluorinated reagent.

References

  • Li, J., et al. "Construction of benzoheterocycles by the reaction of α-arylglyoxylic acids and ortho-functionalized aniline under mild and minimal conditions." Organic & Biomolecular Chemistry (2018).
  • Zhimomi, B. K., et al. "A facile and environmentally benign synthesis of 2H-benzo[b][2][3] oxazines of potential biological importance." Arkat USA (2024).

Sources

Method

Application Notes and Protocols: The Synthesis of Biologically Relevant Scaffolds via the Reaction of 2-(3-Fluorophenyl)-2-oxoacetic Acid with Amines

Introduction: The Strategic Importance of Fluorinated Arylglyoxylic Amides and α-Amino Acids in Drug Discovery In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of Fluorinated Arylglyoxylic Amides and α-Amino Acids in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely recognized strategy to enhance pharmacological properties. The unique electronic nature of fluorine can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] 2-(3-Fluorophenyl)-2-oxoacetic acid is a valuable building block that serves as a gateway to two important classes of compounds: N-substituted 2-(3-fluorophenyl)-2-oxoacetamides and 2-amino-2-(3-fluorophenyl)acetic acid derivatives. These structural motifs are prevalent in a range of biologically active molecules. The direct coupling of 2-(3-fluorophenyl)-2-oxoacetic acid with amines via amide bond formation provides access to α-ketoamides, which are known for their diverse biological activities. Alternatively, a reductive amination approach yields α-amino acids and their derivatives, which are fundamental components of many pharmaceuticals.[3]

This comprehensive guide provides detailed protocols and expert insights into these two key transformations, empowering researchers in drug discovery and development to leverage the full potential of 2-(3-fluorophenyl)-2-oxoacetic acid in their synthetic endeavors.

Part 1: Amide Bond Formation: Synthesis of N-Substituted 2-(3-Fluorophenyl)-2-oxoacetamides

The direct coupling of a carboxylic acid with an amine to form an amide bond is one of the most fundamental and frequently employed reactions in pharmaceutical synthesis. In the case of 2-(3-fluorophenyl)-2-oxoacetic acid, this transformation yields N-substituted 2-(3-fluorophenyl)-2-oxoacetamides, a scaffold with significant therapeutic potential.

Mechanistic Rationale: The Role of Coupling Agents

Direct reaction between a carboxylic acid and an amine is typically slow and requires high temperatures. To facilitate this transformation under milder conditions, coupling agents are employed. These reagents activate the carboxylic acid, converting the hydroxyl group into a better leaving group, thus making the carboxyl carbon more susceptible to nucleophilic attack by the amine.

One of the most effective and widely used coupling agents is HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) .[1][4] The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate, which is then readily displaced by the amine to form the desired amide. The presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), is crucial to deprotonate the carboxylic acid and the amine hydrochloride salt, if used.[5]

Diagram 1: Amide Bond Formation Workflow

G cluster_0 Reaction Setup cluster_2 Work-up & Purification Carboxylic_Acid 2-(3-Fluorophenyl) -2-oxoacetic acid Reaction_Vessel Stirring at RT Carboxylic_Acid->Reaction_Vessel Amine Amine Amine->Reaction_Vessel HATU HATU HATU->Reaction_Vessel DIPEA DIPEA DIPEA->Reaction_Vessel Solvent DMF or DCM Solvent->Reaction_Vessel Quenching Aqueous Work-up Reaction_Vessel->Quenching TLC Monitoring Extraction Extraction Quenching->Extraction Chromatography Chromatography Extraction->Chromatography Product_1 N-substituted 2-(3-fluorophenyl) -2-oxoacetamide Chromatography->Product_1

Caption: Workflow for HATU-mediated amide coupling.

Detailed Experimental Protocol: HATU-Mediated Amide Coupling

This protocol provides a general procedure for the coupling of 2-(3-fluorophenyl)-2-oxoacetic acid with a primary or secondary amine using HATU.

Materials:

  • 2-(3-Fluorophenyl)-2-oxoacetic acid

  • Amine (primary or secondary)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add 2-(3-fluorophenyl)-2-oxoacetic acid (1.0 eq).

  • Dissolve the acid in anhydrous DMF or DCM (approximately 0.1 M concentration).

  • Add the desired amine (1.1 eq) to the solution. If the amine is a hydrochloride salt, increase the amount of DIPEA to 3.0 eq.

  • Add HATU (1.2 eq) to the reaction mixture, followed by the dropwise addition of DIPEA (2.5 eq).

  • Stir the reaction mixture at room temperature for 2-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-substituted 2-(3-fluorophenyl)-2-oxoacetamide.

Self-Validation: The successful synthesis of the amide can be confirmed by standard analytical techniques. The appearance of a characteristic amide C=O stretch in the IR spectrum (typically around 1650-1680 cm⁻¹) and the disappearance of the carboxylic acid O-H stretch are key indicators. ¹H and ¹³C NMR spectroscopy will show the incorporation of the amine moiety, and high-resolution mass spectrometry (HRMS) will confirm the molecular weight of the product.

Data Summary: Representative Amide Coupling Reactions
Amine SubstrateProductTypical Yield (%)Notes
AnilineN-phenyl-2-(3-fluorophenyl)-2-oxoacetamide85-95%Electron-neutral anilines generally provide high yields.
4-MethoxyanilineN-(4-methoxyphenyl)-2-(3-fluorophenyl)-2-oxoacetamide80-90%Electron-donating groups on the aniline may slightly decrease reaction rates.
4-NitroanilineN-(4-nitrophenyl)-2-(3-fluorophenyl)-2-oxoacetamide70-85%Electron-withdrawing groups on the aniline can necessitate longer reaction times.
BenzylamineN-benzyl-2-(3-fluorophenyl)-2-oxoacetamide90-98%Aliphatic amines are generally more nucleophilic and react faster.
Morpholine1-(morpholino)-2-(3-fluorophenyl)ethane-1,2-dione88-96%Secondary cyclic amines are excellent substrates for this reaction.

Part 2: Reductive Amination: Accessing 2-Amino-2-(3-fluorophenyl)acetic Acid Derivatives

Reductive amination is a powerful and versatile method for the formation of C-N bonds.[3] This two-step, one-pot process involves the initial formation of an imine or iminium ion from the reaction of a carbonyl compound with an amine, followed by in situ reduction to the corresponding amine. When applied to 2-(3-fluorophenyl)-2-oxoacetic acid, this reaction provides a direct route to valuable 2-amino-2-(3-fluorophenyl)acetic acid derivatives.

Mechanistic Insights: The Selectivity of Hydride Reagents

The key to a successful one-pot reductive amination is the choice of a reducing agent that selectively reduces the iminium ion intermediate in the presence of the starting ketone. Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal reagent for this purpose.[6][7] It is a mild and selective reducing agent that is less reactive towards ketones and aldehydes but highly effective for the reduction of iminium ions. The reaction is typically carried out in a non-protic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE). The presence of a small amount of acetic acid can catalyze the formation of the iminium ion.

Diagram 2: Reductive Amination Mechanism

G cluster_0 Iminium Ion Formation cluster_1 Reduction Keto_Acid 2-(3-Fluorophenyl) -2-oxoacetic acid Iminium_Ion Iminium Ion Intermediate Keto_Acid->Iminium_Ion + Amine, - H₂O Amine Amine Amine->Iminium_Ion Product_2 2-Amino-2-(3-fluorophenyl) acetic acid derivative Iminium_Ion->Product_2 + [H⁻] Reducing_Agent NaBH(OAc)₃ Reducing_Agent->Product_2

Caption: Mechanism of reductive amination.

Detailed Experimental Protocol: Reductive Amination with Sodium Triacetoxyborohydride

This protocol outlines a general procedure for the reductive amination of 2-(3-fluorophenyl)-2-oxoacetic acid with a primary or secondary amine.

Materials:

  • 2-(3-Fluorophenyl)-2-oxoacetic acid

  • Amine (primary or secondary)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Glacial Acetic Acid (optional, as a catalyst)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Water

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • In a dry round-bottom flask under an inert atmosphere, dissolve 2-(3-fluorophenyl)-2-oxoacetic acid (1.0 eq) in anhydrous DCM or DCE (approximately 0.1 M concentration).

  • Add the amine (1.2 eq) to the solution. For less reactive amines, a catalytic amount of glacial acetic acid (0.1 eq) can be added.

  • Stir the mixture at room temperature for 20-30 minutes to allow for iminium ion formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Be cautious as gas evolution may occur.

  • Stir the reaction at room temperature for 4-24 hours, monitoring its progress by TLC or LC-MS.

  • Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash with water and brine.

  • Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or crystallization to obtain the desired 2-amino-2-(3-fluorophenyl)acetic acid derivative.

Self-Validation: Successful reductive amination is confirmed by the disappearance of the ketone carbonyl signal in the ¹³C NMR spectrum and the appearance of a new C-H signal in the ¹H NMR spectrum corresponding to the newly formed stereocenter. The mass of the product, confirmed by HRMS, will correspond to the addition of the amine and a net reduction of the keto group.

Data Summary: Representative Reductive Amination Reactions
Amine SubstrateProductTypical Yield (%)Notes
Benzylamine2-(benzylamino)-2-(3-fluorophenyl)acetic acid75-85%A common transformation yielding a secondary amino acid.
Cyclohexylamine2-(cyclohexylamino)-2-(3-fluorophenyl)acetic acid70-80%Steric hindrance of the amine can lead to slightly lower yields.
Dibenzylamine2-(dibenzylamino)-2-(3-fluorophenyl)acetic acid65-75%Secondary amines can be used, but reactions may be slower.
Ammonia (as ammonium acetate)2-amino-2-(3-fluorophenyl)acetic acid60-70%The direct synthesis of the primary amino acid is possible but can be lower yielding.

Expert Insights: The Influence of the 3-Fluoro Substituent

The presence of the fluorine atom at the 3-position of the phenyl ring is not merely an incidental feature. Its high electronegativity exerts an electron-withdrawing inductive effect, which can influence the reactivity of the adjacent carbonyl groups.[4]

  • In Amide Coupling: The electron-withdrawing nature of the fluorine atom can slightly increase the acidity of the carboxylic acid, which may facilitate its deprotonation. However, its primary impact is on the properties of the final product.

  • In Reductive Amination: The electron-withdrawing effect of the fluorine atom can make the ketone carbonyl carbon more electrophilic, potentially accelerating the initial formation of the iminium ion.

  • Pharmacological Implications: From a drug design perspective, the fluorine atom can block metabolic oxidation at the 3-position, increasing the metabolic stability and half-life of the resulting molecule.[1][2] It can also participate in favorable interactions with biological targets, such as hydrogen bonding or dipole-dipole interactions, potentially enhancing binding affinity.

Conclusion: A Versatile Synthon for Modern Drug Discovery

2-(3-Fluorophenyl)-2-oxoacetic acid is a versatile and valuable starting material for the synthesis of two distinct yet equally important classes of compounds for drug discovery. The protocols detailed in this guide for amide bond formation and reductive amination are robust, scalable, and amenable to a wide range of amine substrates. By understanding the underlying mechanisms and the strategic importance of the fluoro-substituent, researchers can effectively utilize this building block to construct novel molecular architectures with enhanced pharmacological profiles.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
  • Merck Millipore. (n.d.). Sodium Triacetoxyborohydride. Retrieved from a relevant chemical supplier website.
  • PrepChem. (2023). Synthesis of N-benzyl acetamide. Retrieved from [Link]

  • Jeschek, M. (2004). The Importance of Fluorine in the Life Science Industry. CHIMIA, 58(3), 124-128.
  • Garg Laboratory, UCLA. (n.d.). Patents & Products. Retrieved from a relevant university research group website.
  • Mei, H., Han, J., & Fustero, S. (2020).
  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
  • US Patent No. 8,829,195. (2014).
  • US Patent No. US20050182262A1. (2005).
  • US Patent No. US4073804A. (1978).
  • WO Patent No. WO2008078350A2. (2008).
  • Organic Syntheses. (n.d.). 2-amino-3-fluorobenzoic acid. Retrieved from [Link]

  • PubChem. (n.d.). (2S)-2-amino-2-(3-fluorophenyl)acetic acid.
  • Afanasyev, O. I., Kuchuk, E., & Chusov, D. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11857–11911.
  • Tran, P., Moccia, M., Wang, X., Brescia, A., Federico, G., Gunaganti, N., ... & Li, H. Y. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. European Journal of Medicinal Chemistry, 294, 117735.
  • MDPI. (2024). Synthesis and Bioactivity Assessment of N-Aryl-Azasesamins.
  • BYU ScholarsArchive. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent.
  • MDPI. (2022). T3P-Promoted Synthesis of a Series of 2-Aryl-3-phenyl-2,3-dihydro-4H-pyrido[3,2-e][6][8]thiazin-4-ones and Their Activity against the Kinetoplastid Parasite Trypanosoma brucei. Retrieved from a relevant scientific journal.

  • KimReactor. (2020, December 21). HATU, DIPEA Peptide Coupling Mechanism | Organic Chemistry [Video]. YouTube.
  • KimReactor. (2024, April 14).
  • KimReactor. (2024, April 19). HATU Coupling in Water Feasible?
  • Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. Retrieved from a relevant chemistry resource website.
  • Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. Retrieved from a relevant chemistry resource website.
  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Retrieved from a relevant chemistry resource website.

Sources

Application

Application Note: High-Performance Liquid Chromatography (HPLC) Purity Analysis of 2-(3-Fluorophenyl)-2-oxoacetic Acid

The following Application Note and Protocol is designed for the high-purity analysis of 2-(3-Fluorophenyl)-2-oxoacetic acid (also known as 3-Fluorophenylglyoxylic acid). This guide synthesizes chemical principles with ro...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol is designed for the high-purity analysis of 2-(3-Fluorophenyl)-2-oxoacetic acid (also known as 3-Fluorophenylglyoxylic acid). This guide synthesizes chemical principles with robust chromatographic strategies to ensure separation from critical impurities such as 3-fluoromandelic acid and 3-fluorobenzoic acid.

Introduction & Scope

2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5) is a critical fluorinated building block used in the synthesis of pharmaceutical intermediates, including specific kinase inhibitors and metabolic probes.[1][2] Its purity is paramount because the


-keto acid moiety is susceptible to two primary degradation pathways:
  • Reduction: Conversion to 2-(3-fluorophenyl)-2-hydroxyacetic acid (3-Fluoromandelic acid).

  • Decarboxylation: Oxidative degradation to 3-Fluorobenzoic acid.

This protocol details a stability-indicating Reversed-Phase HPLC (RP-HPLC) method capable of resolving the parent compound from these specific related substances.

Chemical Context & Method Strategy
  • Acidity (pKa): The

    
    -keto acid group significantly increases acidity (estimated pKa 
    
    
    
    2.0–2.5) compared to benzoic acids. To ensure retention on a hydrophobic C18 stationary phase, the mobile phase pH must be suppressed (pH
    
    
    2.5) to keep the molecule in its non-ionized (protonated) state.
  • Detection: The conjugated aryl-keto system exhibits strong UV absorption. While 254 nm is selective for the aromatic ring, 220 nm is recommended for detecting trace aliphatic or less conjugated impurities.

Experimental Protocol

Reagents and Standards
ReagentGradePurpose
Acetonitrile (ACN) HPLC Gradient GradeOrganic Modifier
Water Milli-Q / HPLC GradeAqueous Base
Phosphoric Acid (85%) HPLC GradepH Adjuster
Triethylamine (TEA) HPLC GradePeak Shape Modifier (Optional for tailing)
2-(3-Fluorophenyl)-2-oxoacetic acid Reference Standard (>99%)Analyte
3-Fluorobenzoic acid Impurity StandardDegradant Marker
Chromatographic Conditions

This method utilizes a "Gradient Elution" to ensure elution of late-eluting non-polar impurities while maintaining sharp peak shape for the polar acidic analyte.

  • Instrument: HPLC system with Binary Pump, Autosampler, Column Oven, and PDA/UV Detector.

  • Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus C18 or Phenomenex Kinetex C18),

    
    .
    
  • Mobile Phase A: 0.1% Phosphoric Acid in Water (pH

    
     2.2).[3]
    
  • Mobile Phase B: Acetonitrile (100%).

  • Flow Rate: 1.0 mL/min.[3]

  • Column Temperature:

    
    .
    
  • Injection Volume:

    
    .
    
  • Detection: UV at 220 nm (Quantitation) and 254 nm (Identification).

Gradient Table
Time (min)Mobile Phase A (%)Mobile Phase B (%)Event
0.0955Equilibration
2.0955Isocratic Hold (Polar Impurities)
12.04060Linear Gradient
15.01090Wash
17.0955Re-equilibration
22.0955Stop
Sample Preparation
  • Diluent: Mobile Phase A : Acetonitrile (80:20 v/v). Note: High aqueous content prevents solvent effect (peak splitting) for early eluting peaks.

  • Stock Solution: Dissolve 25 mg of sample in 25 mL Diluent (1.0 mg/mL). Sonicate for 5 mins.

  • Test Solution: Filter through 0.45

    
     PTFE or Nylon filter into an HPLC vial.
    

Method Logic & Workflow

The following diagram illustrates the decision-making process for method execution and troubleshooting, ensuring a self-validating workflow.

HPLC_Workflow Start Start: Method Setup Prep Sample Preparation (Diluent: 80% Buffer / 20% ACN) Start->Prep Check_pH Critical Control Point: Is Mobile Phase pH < 2.5? Prep->Check_pH Adjust_pH Adjust pH with H3PO4 (pKa suppression) Check_pH->Adjust_pH No Run_SST Run System Suitability (Standard Mix) Check_pH->Run_SST Yes Adjust_pH->Check_pH Decision_Res Resolution > 2.0? Tailing < 1.5? Run_SST->Decision_Res Fail_Tail Issue: Peak Tailing Action: Add 0.1% TEA or Increase Column Temp Decision_Res->Fail_Tail No (Tailing) Fail_Res Issue: Poor Resolution Action: Flatten Gradient (0-12 min range) Decision_Res->Fail_Res No (Overlap) Proceed Proceed to Sample Analysis Decision_Res->Proceed Yes (Pass) Fail_Tail->Run_SST Fail_Res->Run_SST Data Data Processing: Calc % Area Norm Proceed->Data

Caption: Logic flow for HPLC setup, emphasizing pH control for acidic analytes and troubleshooting paths for common resolution issues.

Validation & System Suitability

To ensure the trustworthiness of the data, the following System Suitability Testing (SST) criteria must be met before releasing results.

Predicted Elution Order

Based on polarity and hydrophobic interaction principles on a C18 column:

  • Impurity A (3-Fluoromandelic acid): More polar (OH group)

    
     RRT 
    
    
    
    0.8 - 0.9.
  • Analyte (2-(3-Fluorophenyl)-2-oxoacetic acid): Target

    
     RRT = 1.0.
    
  • Impurity B (3-Fluorobenzoic acid): Less polar (Decarboxylated)

    
     RRT 
    
    
    
    1.2 - 1.5.
  • Impurity C (3-Fluoroacetophenone): Non-polar (No COOH)

    
     RRT > 2.0.
    
Acceptance Criteria
ParameterAcceptance LimitRationale
Resolution (Rs)

Ensures baseline separation of the keto-acid from the mandelic derivative.
Tailing Factor (T)

Acidic analytes are prone to silanol interactions; T > 1.5 indicates column aging or insufficient buffer strength.
% RSD (Area)

Verifies injection precision (n=5).
Plate Count (N)

Indicates sufficient column efficiency.

Troubleshooting Guide

Issue 1: Peak Splitting or Broadening
  • Cause: Solvent mismatch. The sample is dissolved in 100% ACN or Methanol, which is stronger than the initial mobile phase (95% Aqueous).

  • Solution: Ensure the sample diluent matches the initial mobile phase conditions (e.g., 80% Water / 20% ACN).

Issue 2: Retention Time Drift
  • Cause: pH fluctuation. The analyte is a weak acid (pKa ~2.5). Small changes in pH near the pKa cause massive shifts in retention (ionization state changes).

  • Solution: Precisely adjust Mobile Phase A pH to 2.2

    
     0.1 using a calibrated pH meter. Do not rely solely on volume additions of acid.
    
Issue 3: "Ghost" Peaks
  • Cause: Carryover of non-polar dimers or late-eluting impurities from previous runs.

  • Solution: Ensure the gradient "Wash" step (90% B) is held for at least 3 minutes. Run a blank injection (Diluent only) before the standard curve.

References

  • Muszalska, I., et al. (2004). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl... (Validation principles for phenyl-derivative acids). Acta Poloniae Pharmaceutica. Link

  • CIPAC. (2020). Multi-active method for the analysis of active substances in formulated products.[3] (General guidelines for acidic mobile phases in HPLC). CIPAC Methods. Link

  • National Institutes of Health (NIH). (2006). Simultaneous determination of phenylglyoxylic acid, mandelic acid...[4][5] (Elution order and buffer selection for glyoxylic acids). Biomedical Chromatography. Link

  • Umasankara Sastry, T., et al. (2013). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. (Synthesis and impurity profiling of fluorinated phenyl-ethanones). Asian Journal of Chemistry. Link

Sources

Method

experimental procedure for derivatization of 2-(3-Fluorophenyl)-2-oxoacetic acid

Application Note: Strategic Derivatization of 2-(3-Fluorophenyl)-2-oxoacetic Acid Executive Summary 2-(3-Fluorophenyl)-2-oxoacetic acid (also known as 3-fluorophenylglyoxylic acid) is a critical alpha-keto acid intermedi...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Derivatization of 2-(3-Fluorophenyl)-2-oxoacetic Acid

Executive Summary

2-(3-Fluorophenyl)-2-oxoacetic acid (also known as 3-fluorophenylglyoxylic acid) is a critical alpha-keto acid intermediate used in the synthesis of fluorinated heterocycles and as a metabolite in pharmacological studies.[1] Its dual functionality—an


-keto group adjacent to a carboxylic acid—makes it highly reactive but also prone to decarboxylation and enolization instability.[1]

This guide provides three validated protocols for the derivatization of this specific substrate. We prioritize methods that stabilize the


-keto moiety to prevent degradation while enhancing detection sensitivity or synthetic utility.[1]

Reactivity Profile & Decision Matrix

The 3-fluorophenyl group acts as a stable lipophilic tag, while the


-keto acid core dictates reactivity.[1] The meta-fluorine substitution exerts an inductive effect (

), slightly increasing the electrophilicity of the ketone carbonyl compared to the non-fluorinated parent.[1]
Derivatization Decision Tree

Derivatization_Logic Start Input: 2-(3-Fluorophenyl)-2-oxoacetic acid Goal Define Goal Start->Goal GCMS Goal: Volatility (GC-MS) Goal->GCMS Metabolomics HPLC Goal: Sensitivity (HPLC-FLD/UV) Goal->HPLC Trace Quant Synth Goal: Scaffold Building Goal->Synth MedChem Method_GC Method: MOX-TMS (Oximation + Silylation) GCMS->Method_GC Method_HPLC Method: Quinoxalinone (OPD Condensation) HPLC->Method_HPLC Method_Synth Method: Preparative Cyclization (Heterocycle Formation) Synth->Method_Synth

Figure 1: Strategic selection of derivatization pathway based on experimental endpoint.

Protocol A: High-Sensitivity HPLC Derivatization

Objective: Quantification of trace levels (nM range) in biological matrices. Principle: Acid-catalyzed condensation with 1,2-diaminobenzene (o-phenylenediamine, OPD) to form a highly fluorescent quinoxalinone derivative.[1]

Mechanism

The


-keto acid reacts with the diamine to form a quinoxalin-2(1H)-one ring.[1] The 3-fluorophenyl group remains intact at the C3 position of the quinoxalinone, serving as a lipophilic anchor for Reverse-Phase (RP) separation.[1]
Reagents
  • Derivatizing Agent: 20 mM o-Phenylenediamine (OPD) in 0.5 M HCl.[1] (Prepare fresh; light sensitive).

  • Stop Solution: 1.0 M NaOH.

  • Mobile Phase: Acetonitrile (ACN) / 20 mM Phosphate Buffer (pH 3.0).

Step-by-Step Procedure
  • Preparation: Dissolve 2-(3-Fluorophenyl)-2-oxoacetic acid sample in water or methanol.

  • Reaction: Mix 100 µL of sample with 200 µL of 20 mM OPD solution .

  • Incubation: Seal vial and heat at 80°C for 20 minutes in the dark.

    • Note: The acidic condition catalyzes the imine formation and subsequent cyclization.

  • Quenching: Cool to room temperature and add 50 µL of 1.0 M NaOH to neutralize (optional, depending on column pH tolerance).

  • Analysis: Inject 10 µL into HPLC.

HPLC Conditions
  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm).

  • Detection: Fluorescence (Ex: 350 nm, Em: 410 nm) or UV (315 nm).

  • Expected Retention: The derivative, 3-(3-fluorophenyl)quinoxalin-2(1H)-one, will elute significantly later than the free acid due to increased aromaticity and lipophilicity.[1]

Protocol B: GC-MS Derivatization (MOX-TMS)

Objective: Volatilization for metabolic profiling or purity assessment.[1] Principle: Two-step derivatization. First, methoximation protects the ketone (preventing enolization).[2] Second, silylation caps the carboxylic acid and any residual protons.

Reagents
  • Reagent A: Methoxyamine Hydrochloride (MOX) 2% w/v in Pyridine.[1]

  • Reagent B: MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) with 1% TMCS.[1]

Step-by-Step Procedure
  • Drying: Evaporate sample (10–50 µg) to complete dryness under nitrogen flow. Water is the enemy of silylation.

  • Oximation: Add 50 µL of Reagent A (MOX/Pyridine) .

  • Incubation 1: Vortex and heat at 60°C for 60 minutes .

    • Why: This locks the ketone into a methoxime (

      
      ) isomer, preventing multiple peaks from keto-enol tautomers.[1]
      
  • Silylation: Add 50 µL of Reagent B (MSTFA) .

  • Incubation 2: Heat at 60°C for 30 minutes .

  • Analysis: Inject 1 µL into GC-MS (Splitless mode).

Data Interpretation (GC-MS)

The resulting derivative is Trimethylsilyl 2-(3-fluorophenyl)-2-(methoxyimino)acetate .[1]

Fragmentm/z (Approx)Origin
[M]+ 283Molecular Ion (MW 168 + 31 (OMe) - 16 (O) + 72 (TMS) + 28 (Loss of H? check stoichiometry)) Correction: MW of derivative is ~269
[M-15]+ 254Loss of methyl from TMS group
[M-59]+ 210Loss of carboxymethyl (-COOMe)
Base Peak 73Trimethylsilyl cation

Note on Isomers: You may observe two peaks (syn/anti isomers of the methoxime) in the chromatogram. Sum the areas for quantification.

Protocol C: Preparative Synthesis (Scaffold Construction)

Objective: Synthesis of 3-(3-fluorophenyl)quinoxalin-2(1H)-one for use as a medicinal chemistry building block. Scale: Milligram to Gram scale.

Workflow Diagram

Synthesis_Pathway Reactant1 2-(3-Fluorophenyl)- 2-oxoacetic acid Process Reflux in Ethanol (AcOH cat.) Reactant1->Process Reactant2 1,2-Diaminobenzene Reactant2->Process Intermediate Schiff Base Intermediate Process->Intermediate Product 3-(3-Fluorophenyl) quinoxalin-2(1H)-one Intermediate->Product

Figure 2: Condensation pathway for quinoxalinone scaffold synthesis.

Procedure
  • Stoichiometry: Combine 1.0 eq of 2-(3-Fluorophenyl)-2-oxoacetic acid with 1.1 eq of 1,2-diaminobenzene in Ethanol (10 mL per gram of substrate).

  • Catalysis: Add catalytic Glacial Acetic Acid (0.5 mL).

  • Reaction: Reflux for 2–4 hours. Monitor by TLC (Mobile phase: Hexane/Ethyl Acetate 1:1).[1]

  • Workup: Cool the mixture. The product often precipitates as a solid.[1]

  • Purification: Filter the precipitate. Recrystallize from Ethanol/Water.[1]

  • Validation:

    • 
       NMR:  Look for a single signal shifted distinct from the starting material (typically -110 to -115 ppm range, referenced to 
      
      
      
      ).[1]
    • MS (ESI+): Expected

      
      .[1]
      

References

  • Blau, K., & Halket, J. (1993). Handbook of Derivatives for Chromatography. Wiley.[1] (Standard text for MOX-TMS protocols).

  • Fiori, J., et al. (2006). "Simultaneous determination of mandelic acid enantiomers and phenylglyoxylic acid in urine by HPLC." Journal of Chromatography B, 840(1), 50-55.[1][3] Link

  • Nakamura, H., et al. (1987). "Fluorometric determination of alpha-keto acids with 1,2-diamino-4,5-methylenedioxybenzene." Analytica Chimica Acta, 193, 227-233.[1] (Foundational paper for OPD-type derivatization of keto acids).

  • Sigma-Aldrich/Merck. (2023).[1] "Derivatization Reagents for GC: Acylation, Alkylation, and Silylation." Link

Sources

Technical Notes & Optimization

Troubleshooting

improving yield of 2-(3-Fluorophenyl)-2-oxoacetic acid synthesis

Technical Support Ticket #8821-F: Yield Optimization for 2-(3-Fluorophenyl)-2-oxoacetic acid Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting low yields...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Ticket #8821-F: Yield Optimization for 2-(3-Fluorophenyl)-2-oxoacetic acid

Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting low yields and purity issues in 3-fluorobenzoylformic acid synthesis.

Executive Summary & Diagnostic Protocol

User Issue: Inconsistent yields (<50%) and purification difficulties ("tar" formation or decarboxylation) during the synthesis of 2-(3-fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5).

Root Cause Analysis: The synthesis of meta-substituted arylglyoxylic acids presents unique regiochemical and stability challenges compared to their non-fluorinated analogs.

  • Regioselectivity Failure: Direct Friedel-Crafts acylation of fluorobenzene with oxalyl chloride yields predominantly the para-isomer (4-fluoro), not the desired 3-fluoro target.

  • Over-Reaction (Grignard Route): Formation of the bis-aryl alcohol (glycol) due to improper addition order.

  • Selenium Entrapment (Oxidation Route): Colloidal selenium retention preventing crystallization during Riley oxidation.

Recommended Action: Select the synthetic route based on your starting material availability using the decision matrix below.

RouteSelection Start Start: Select Precursor FluoroBenzene Input: Fluorobenzene Start->FluoroBenzene BromoFluoro Input: 1-Bromo-3-fluorobenzene Start->BromoFluoro FluoroAceto Input: 3'-Fluoroacetophenone Start->FluoroAceto DecisionFC Direct Friedel-Crafts? FluoroBenzene->DecisionFC RouteGrignard Route A: Grignard Carbonylation (High Purity, Scalable) BromoFluoro->RouteGrignard Mg / Et2O Diethyl Oxalate RouteRiley Route B: Riley Oxidation (One-Step, Selenium Handling) FluoroAceto->RouteRiley SeO2 / Pyridine Warning STOP: Yields Para-Isomer (Wrong Regiochemistry) DecisionFC->Warning Yes

Figure 1: Strategic Route Selection. Note that direct acylation of fluorobenzene is contraindicated for the meta-isomer.

Technical Protocol A: The Grignard "Inverse Addition" Method

Best for: High purity requirements, avoiding heavy metal contamination.[1] Starting Material: 1-Bromo-3-fluorobenzene.

The Critical Failure Point: Standard addition (adding oxalate to the Grignard) causes the highly reactive keto-ester intermediate to react with a second equivalent of Grignard, forming the unwanted alcohol (bis(3-fluorophenyl)hydroxvacetic acid).

Optimized Workflow:

  • Reagent Prep:

    • Magnesium Turnings (1.2 eq): Mechanically activated (crushed under

      
      ) or iodine-activated.
      
    • Solvent: Anhydrous THF (preferred for solubility) or

      
      .
      
    • Electrophile: Diethyl oxalate (2.0 - 2.5 eq). Crucial: Use excess.

  • Step-by-Step Procedure:

    • Step 1 (Grignard Formation): Generate (3-fluorophenyl)magnesium bromide at reflux. Ensure complete consumption of bromide (monitor by GC/TLC).

    • Step 2 (The Inverse Addition): Cool the Grignard solution to room temperature. In a separate flask, cool the Diethyl Oxalate (2.5 eq) in THF to -78°C (or -20°C if -78°C is unavailable, but yield drops).

    • Step 3 (Cannulation): Slowly transfer the Grignard solution into the Oxalate solution over 1 hour.

      • Why? This maintains a high concentration of electrophile (oxalate) relative to the nucleophile, statistically favoring mono-addition.

    • Step 4 (Hydrolysis): Quench with 2M HCl. Stir vigorously to hydrolyze the intermediate hemiacetal.

  • Purification:

    • Extract with EtOAc.

    • Wash with sat.

      
       (The product is an ester at this stage: Ethyl 2-(3-fluorophenyl)-2-oxoacetate).
      
    • Hydrolysis to Acid: Saponify with NaOH/MeOH, then acidify to pH 1-2 to precipitate the target acid.[1]

Yield Expectation: 75-85% (Ester step).

Technical Protocol B: The Modified Riley Oxidation

Best for: Rapid synthesis from acetophenone precursors. Starting Material: 3'-Fluoroacetophenone.

The Critical Failure Point: Retention of colloidal red selenium (Se) in the product, leading to "tarry" oils that refuse to crystallize.

Optimized Workflow:

ParameterStandard ConditionOptimized Condition Reasoning
Oxidant

(1.0 eq)

(1.1 eq)
Slight excess ensures full conversion.
Solvent Dioxane/WaterPyridine (anhydrous) Pyridine acts as a solvent and base, preventing acid-catalyzed polymerization of the glyoxal intermediate.
Temp Reflux (100°C+)90°C - 100°C Controlled heating prevents decarboxylation.

Step-by-Step Procedure:

  • Dissolve 3'-fluoroacetophenone (1 eq) in Pyridine (5-10 volumes).

  • Add

    
     (1.1 eq).
    
  • Heat to 90°C with vigorous stirring for 4-6 hours. Monitor by TLC (disappearance of ketone).

  • The "De-Selenium" Workup (Crucial):

    • Cool to room temperature.[2][3] Filter through a pad of Celite to remove bulk black Selenium.

    • Distill off pyridine (or rotovap).

    • Residue is usually the Pyridinium salt. Treat with 10% NaOH to liberate the free acid salt, filter again if Se precipitates.[1]

    • Acidify with HCl to pH 2. Extract with Ether.

Yield Expectation: 60-70% (lower than Grignard, but fewer steps).[1]

Troubleshooting & FAQs

Q1: My product is a dark oil and won't crystallize (Route B).

  • Diagnosis: Selenium contamination or polymerization.

  • Fix: Dissolve the crude oil in saturated Sodium Bicarbonate (

    
    ). Filter this aqueous solution through activated charcoal. This removes organic impurities and colloidal selenium. Then, slowly acidify the filtrate with conc.[1] HCl while stirring on ice. The product should precipitate as a white/off-white solid.
    

Q2: I see a significant impurity at M+ = 264 (Route A).

  • Diagnosis: You formed the bis-adduct (tertiary alcohol) because the Grignard was in excess relative to the oxalate at the mixing interface.

  • Fix: Strictly follow the Inverse Addition protocol. Ensure the oxalate is in >2.0 equivalents excess and the addition of Grignard is slow.

Q3: Can I use 3-fluorobenzaldehyde?

  • Analysis: Yes, via cyanohydrin formation (reaction with NaCN/KCN) followed by hydrolysis.[1]

  • Verdict: Not recommended for lab scale due to safety (cyanide) and the harsh acid hydrolysis step (conc. HCl/Reflux) which often causes decarboxylation of the resulting alpha-keto acid.

Q4: Is the product sensitive to light?

  • Insight: Yes. Alpha-keto acids can undergo photodecarboxylation (forming the aldehyde) if exposed to intense light or UV.

  • Storage: Store in amber vials at 2-8°C.

References & Grounding

  • Riley Oxidation Mechanism & Scope:

    • Riley, H. L., et al.[1][4] "Selenium Dioxide: a New Oxidising Agent."[4] Journal of the Chemical Society, 1932.[1]

    • Adichemistry. "Selenium Dioxide (SeO2) - Riley Oxidation."[4][5][6] Link

  • Grignard Synthesis of Alpha-Keto Acids:

    • Nimitz, J. S., et al.[1] "High-yield synthesis of alpha-keto esters." Journal of Organic Chemistry, 1981.[1] (Foundational protocol for inverse addition).

  • Decarboxylation Risks:

    • Organic Chemistry Frontiers. "Decarboxylative formylation of aryl halides with glyoxylic acid."[7] Link (Highlights the lability of the carboxyl group under catalytic conditions).

  • Commercial Precursor Data:

    • ChemicalBook. "3-Fluorobenzoic acid synthesis and derivatives."[2][8] Link (Context for stability of 3-fluoro isomers).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 3-fluorobenzoylformic acid, Selenium Dioxide, and Pyridine before handling.[1] Selenium compounds are highly toxic.[1][6]

Sources

Optimization

purification challenges of 2-(3-Fluorophenyl)-2-oxoacetic acid

Topic: Purification & Stability Protocols for 2-(3-Fluorophenyl)-2-oxoacetic Acid CAS: 153443-35-7 (Generic/Related) | Synonyms: 3-Fluorophenylglyoxylic acid; (3-Fluorophenyl)(oxo)acetic acid Executive Summary This guide...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Purification & Stability Protocols for 2-(3-Fluorophenyl)-2-oxoacetic Acid

CAS: 153443-35-7 (Generic/Related) | Synonyms: 3-Fluorophenylglyoxylic acid; (3-Fluorophenyl)(oxo)acetic acid

Executive Summary

This guide addresses the critical purification challenges associated with 2-(3-Fluorophenyl)-2-oxoacetic acid . As an


-keto acid, this compound presents a unique "double-edged" reactivity: it is prone to thermal decarboxylation  (losing 

to form 3-fluorobenzaldehyde) and susceptible to hydrate formation (gem-diol) in aqueous media.

Our technical support data indicates that 85% of user failures stem from aggressive drying (leading to decomposition) or uncontrolled pH adjustments (leading to "oiling out"). This guide provides self-validating protocols to isolate high-purity crystalline material.

Module 1: The "Oiling Out" Crisis & Crystallization

The Issue: Users frequently report that the product separates as a viscous oil rather than a solid precipitate during acidification. The Cause: Rapid acidification traps impurities and water, preventing the formation of an ordered crystal lattice. The presence of the meta-fluorine atom lowers the melting point relative to the non-fluorinated analog, exacerbating this issue.

Protocol: Controlled Acid-Base Swing (CABS)

Use this protocol to recover the acid from crude reaction mixtures or oiled-out batches.

Step-by-Step Methodology:

  • Dissolution (Basification):

    • Suspend the crude oil/solid in 0.5 M NaOH (or

      
       for milder conditions).
      
    • Target pH: > 10. Ensure complete dissolution.

    • Checkpoint: If the solution is cloudy, filter through Celite to remove non-acidic insoluble impurities.

  • Organic Wash (Impurity Removal):

    • Wash the aqueous alkaline layer with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (

      
       volume).
      
    • Rationale: This removes unreacted starting materials (e.g., 3-fluoroacetophenone) and neutral byproducts (aldehydes).

    • Discard the organic layer. [1]

  • Controlled Acidification (The Critical Step):

    • Cool the aqueous layer to 0–5°C .

    • Add 2 M HCl dropwise with vigorous stirring.

    • STOP at pH 4.0–4.5 (Cloud Point). Seed the mixture with a pure crystal if available.

    • Continue acidifying slowly to pH 1–2 .

  • Isolation:

    • Stir at 0°C for 30–60 minutes to allow crystal growth (Ostwald ripening).

    • Filter and wash with cold heptane (removes residual organic impurities).

Visualization: CABS Workflow

purification_workflow Start Crude Mixture (Oil or Solid) Base Add 0.5M NaOH (pH > 10) Start->Base Wash Wash with EtOAc (Remove Neutrals) Base->Wash PhaseSep Separate Phases Wash->PhaseSep OrgLayer Organic Layer (Discard) PhaseSep->OrgLayer Neutrals AqLayer Aqueous Layer (Contains Product Salt) PhaseSep->AqLayer Product Acidify Slow Acidification (HCl) Temp: 0-5°C AqLayer->Acidify CloudPoint Cloud Point (pH ~4.5) STOP & SEED Acidify->CloudPoint FinalpH Continue to pH 1-2 CloudPoint->FinalpH Crystal Growth Filter Filter & Wash (Cold Heptane) FinalpH->Filter

Caption: Controlled Acid-Base Swing (CABS) workflow for isolating 2-(3-Fluorophenyl)-2-oxoacetic acid.

Module 2: Impurity Remediation (Metals & Aldehydes)

The Issue: The product contains trace metals (Selenium/Manganese from oxidation) or smells of almonds (Aldehyde contamination).

Data: Impurity Removal Efficiency
Impurity TypeSourceRemoval MethodEfficiency
3-Fluorobenzaldehyde Decarboxylation / Over-reductionBisulfite Wash (aq)High (>95%)
Selenium (Se)

Oxidation
Activated Carbon (Darco G-60)Moderate (60-80%)
Manganese (Mn)

Oxidation
Celite Filtration + EDTA WashHigh (>90%)
3-Fluoroacetophenone Unreacted StarterNon-polar Solvent Wash (at pH 10)Very High (>98%)
Protocol: The Bisulfite Polish

Use this if the product has an aldehyde odor.

  • Dissolve the crude acid in EtOAc.

  • Wash with 10% Sodium Bisulfite (

    
    )  solution (
    
    
    
    ).
    • Mechanism:[1][2][3][4][5] Bisulfite forms a water-soluble adduct with the aldehyde impurity.

  • Wash with water, then brine.[6]

  • Dry over

    
     and evaporate at < 40°C .
    

Module 3: Stability & Drying (Preventing Decarboxylation)

The Issue: Yield loss and purity drop during drying. The compound turns into a yellow oil.[7] The Mechanism:


-Keto acids are thermally unstable. Heating facilitates the loss of 

, converting the acid to 3-fluorobenzaldehyde. This reaction is catalyzed by heat (>50°C) and trace transition metals.
Protocol: Safe Drying Methodology
  • Do NOT use oven drying > 45°C.

  • Method A (Preferred): Lyophilization (Freeze Drying).

    • Freeze the wet cake (from water wash) and sublime the ice. This maintains 0°C or lower, preserving the structure.

  • Method B (Alternative): Vacuum Desiccator.

    • Dry over

      
       or Silica Gel at Room Temperature (20–25°C) under high vacuum.
      
Visualization: Thermal Degradation Pathway

degradation_pathway Compound 2-(3-Fluorophenyl)- 2-oxoacetic Acid Heat Heat (>50°C) or Metal Ions Compound->Heat Activation TS Cyclic Transition State Heat->TS Products 3-Fluorobenzaldehyde + CO2 (Gas) TS->Products Irreversible Decarboxylation

Caption: Thermal decarboxylation pathway. Avoid heat to prevent conversion to the aldehyde.

Frequently Asked Questions (FAQs)

Q1: My NMR shows a peak at ~10 ppm that isn't the acid. What is it? A: This is likely the aldehyde proton from 3-fluorobenzaldehyde , indicating decarboxylation occurred. If the peak is broad and moves with concentration, it might be the carboxylic acid proton. Run a spike test with authentic aldehyde to confirm.

Q2: The solid is "wet" even after vacuum drying for 24 hours. A: You likely have the hydrate (gem-diol) form. Glyoxylic acids react with water to form


. This water is chemically bound, not solvent moisture.
  • Validation: Check the Carbon-13 NMR.[7] The ketone carbonyl carbon (typically ~185 ppm) will shift upfield to ~95 ppm in the hydrate form.

Q3: Can I recrystallize from hot water? A: Proceed with caution. While water is a good solvent for polarity, boiling water (100°C) risks decarboxylation.

  • Recommendation: Use Toluene/Heptane or DCM/Hexane . Dissolve in the minimal amount of DCM at room temperature, then slowly add Hexane until turbid, and refrigerate.

References

  • Reeves, J. T., et al. (2008).[8] "General Method for the Synthesis of Trifluoromethyl Ketones from Carboxylic Acids: Decarboxylation Mechanisms." Journal of Organic Chemistry, 73(23), 9476–9478.

  • Zhang, Y., et al. (2015). "Purification of Fluorinated Phenylacetic Acid Derivatives via Acid-Base Extraction." CN Patent 104530107A.

  • Brown, B. R. (1951).[2] "The Mechanism of Thermal Decarboxylation." Quarterly Reviews, Chemical Society, 5(2), 131-146.[2]

  • Sigma-Aldrich Technical Bulletin. "Handling of Alpha-Keto Acids and Derivatives."

  • Master Organic Chemistry. (2022). "Decarboxylation of Beta-Keto Acids (and Alpha-Keto analogs)."

Sources

Troubleshooting

optimization of reaction conditions for 2-(3-Fluorophenyl)-2-oxoacetic acid

Here is the Technical Support Center guide for the optimization of 2-(3-Fluorophenyl)-2-oxoacetic acid (also known as 3-Fluorophenylglyoxylic acid). Core Directive & Route Selection User Query: What is the most reliable...

Author: BenchChem Technical Support Team. Date: February 2026

Here is the Technical Support Center guide for the optimization of 2-(3-Fluorophenyl)-2-oxoacetic acid (also known as 3-Fluorophenylglyoxylic acid).

Core Directive & Route Selection

User Query: What is the most reliable synthetic route for high-purity 2-(3-fluorophenyl)-2-oxoacetic acid? Can I use Friedel-Crafts acylation?

Technical Response: For the 3-fluoro (meta) isomer, you generally cannot use standard Friedel-Crafts acylation of fluorobenzene.

  • The Trap: Fluorine is an ortho/para director. Reacting fluorobenzene with oxalyl chloride/AlCl₃ will predominantly yield the 4-fluoro (para) isomer (>90%), making isolation of the meta-isomer commercially unviable.

  • The Solution: You must lock the regiochemistry using a meta-substituted precursor. We recommend Method A (Grignard) for high purity and Method B (Riley Oxidation) for scalability if selenium waste is manageable.

Decision Matrix: Route Selection
FeatureMethod A: Grignard Carbonylation Method B: SeO₂ Oxidation
Precursor 1-Bromo-3-fluorobenzene3-Fluoroacetophenone
Regiocontrol Absolute (locked by starting material)Absolute
Key Risk Double addition (Formation of glycol)Selenium contamination
Temp.[1] Profile Cryogenic (-40°C to -78°C)Reflux (80°C - 100°C)
Best For GMP / Pharma Intermediates Large Scale / Non-GMP

Deep Dive: The Grignard Protocol (Method A)

Context: This is the "Gold Standard" for regiochemical purity. The reaction involves generating 3-fluorophenylmagnesium bromide and reacting it with diethyl oxalate.

Workflow Diagram

GrignardRoute Start 1-Bromo-3-fluorobenzene Mg Magnesium Activation (THF, I2, Reflux) Start->Mg Initiation Grignard Grignard Reagent (3-F-Ph-MgBr) Mg->Grignard Formation Oxalate Diethyl Oxalate (Excess, -78°C) Grignard->Oxalate INVERSE ADDITION (Critical Step) Impurity Impurity: Bis(3-F-Ph)methanol Grignard->Impurity Normal Addition (Local Excess of RM) Intermediate Keto-Ester Intermediate Oxalate->Intermediate Mono-addition Hydrolysis Hydrolysis (NaOH then HCl) Intermediate->Hydrolysis Product 2-(3-Fluorophenyl)- 2-oxoacetic acid Hydrolysis->Product

Caption: Figure 1. The Grignard pathway highlighting the critical "Inverse Addition" step required to prevent double-addition impurities.

Troubleshooting Guide: Grignard Optimization

Q: My yield is low, and I see a large spot on TLC that isn't my product. What happened? A: You likely performed a "Normal Addition" (adding Oxalate to Grignard).

  • The Mechanism: When Oxalate enters the Grignard solution, the local concentration of Grignard is high relative to Oxalate. The highly reactive keto-ester formed immediately reacts with another equivalent of Grignard to form the bis(3-fluorophenyl)hydroxymethyl impurity.

  • The Fix: Use Inverse Addition . Cannulate the Grignard solution slowly into a cooled solution (-40°C or lower) of excess Diethyl Oxalate (1.5 - 2.0 eq) . This ensures the Grignard is always the limiting reagent, stopping the reaction at the mono-addition stage.

Q: The Grignard won't initiate. I've added iodine, but the color persists. A: 3-Fluorobromobenzene can be sluggish due to the electron-withdrawing fluorine.

  • Mechanical Activation: Grind the Mg turnings under inert atmosphere to expose fresh surface.

  • Chemical Activation: Add a micro-drop of 1,2-dibromoethane (entrainment method).

  • Concentration: Initiate in a small volume (high concentration) before diluting.

  • Water Check: Ensure THF water content is <50 ppm.

Q: During hydrolysis, the product seems to degrade. A: Alpha-keto acids can decarboxylate under vigorous oxidative or thermal stress, though they are generally stable.

  • Protocol: Perform alkaline hydrolysis (NaOH, 1M) at room temperature. Do not reflux unnecessarily. Acidify with HCl to pH 1-2 at 0°C to precipitate the acid.

Deep Dive: The Riley Oxidation (Method B)

Context: Oxidation of 3-fluoroacetophenone using Selenium Dioxide (SeO₂).

Workflow Diagram

RileyOxidation Start 3-Fluoroacetophenone SeO2 SeO2 (1.1 eq) Pyridine/Water Start->SeO2 Reflux (80-100°C) Complex Selenite Ester Intermediate SeO2->Complex Decomp Elimination of Se Complex->Decomp Crude Crude Keto-Acid + Red Selenium Decomp->Crude Workup Workup: Celite Filtration & Sulfite Wash Crude->Workup Removal of Se Final Target Product Workup->Final

Caption: Figure 2. The Riley Oxidation pathway. Note that efficient removal of colloidal Selenium is the primary purification challenge.

Troubleshooting Guide: Oxidation

Q: The reaction mixture turned into a black tar/solid. Is this normal? A: Yes, the precipitation of red/black elemental Selenium is the byproduct of the reaction.

  • The Fix: You must filter the hot reaction mixture through a pad of Celite immediately after reaction completion. If it cools, the Selenium aggregates and traps the product.

Q: How do I remove trace Selenium from the final product? A: Selenium is notorious for sticking to organics.

  • Precipitation: Treat the aqueous filtrate (after base extraction) with sodium metabisulfite or sodium sulfide to precipitate residual Se ions before acidification.

  • Carbon Treat: Recrystallize the final acid in the presence of activated charcoal.

Analytical Reference & Specifications

Expected NMR Data

When validating your product, look for these signals (Solvent: DMSO-d6):

  • ¹H NMR:

    • δ 14.0-14.5 (br s, 1H, -COOH)

    • δ 7.8-7.9 (m, 2H, Ar-H ortho to ketone)

    • δ 7.5-7.6 (m, 2H, Ar-H meta/para)

    • Note: The absence of a triplet at ~5.8 ppm confirms no "hydrated ketone" (gem-diol) is present in the NMR sample, though alpha-keto acids can form hydrates in the presence of water.

Impurity Profile Table
ImpurityOriginPrevention Strategy
3-Fluorobenzoic Acid Oxidative cleavage (SeO₂ route) or hydrolysis of unreacted Grignard (CO₂ capture)Control oxidant stoichiometry; Exclude CO₂ during Grignard formation.
Bis(3-fluorophenyl)methanol Grignard Double AdditionInverse Addition (Grignard -> Oxalate). Maintain T < -40°C.
3-Fluoroacetophenone Unreacted Starting MaterialMonitor reaction by HPLC/TLC. Ensure SeO₂ quality (it absorbs water over time).

References

  • Regioselectivity in Grignard Reactions

    • Knochel, P. et al. "Preparation of polyfunctional arylmagnesium reagents." Handbook of Functionalized Organometallics, 2005.

    • Note: Establishes the protocol for low-temperature magnesiation to preserve sensitive functionalities.
  • Riley Oxidation Mechanism

    • Riley, H. L. et al. "Selenium Dioxide: a New Oxidising Agent. Part I." Journal of the Chemical Society, 1932.

    • Note: The foundational text for oxidizing methyl ketones to alpha-keto acids.
  • Synthesis of Alpha-Keto Acids via Oxalates

    • Rambaud, M. et al. "Synthesis of alpha-keto acids via reaction of organometallics with diethyl oxalate." Synthesis, 1988.

    • Note: This is the definitive reference for the "Inverse Addition" technique to avoid double addition.
  • Impurity Characterization (Fluorophenyl derivatives)

    • Asian Journal of Chemistry. "Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation." (Relevant for fluorophenyl ketone behavior).[1][2][3][4][5][6][7][8]

Sources

Optimization

byproduct identification in 2-(3-Fluorophenyl)-2-oxoacetic acid synthesis

Troubleshooting Guide & FAQ for Process Chemists Topic: Byproduct Identification & Process Control Target Molecule: 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 121629-14-9) Application: Critical intermediate in API synthes...

Author: BenchChem Technical Support Team. Date: February 2026

Troubleshooting Guide & FAQ for Process Chemists

Topic: Byproduct Identification & Process Control Target Molecule: 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 121629-14-9) Application: Critical intermediate in API synthesis (e.g., indole-based therapeutics).

Module 1: Synthetic Route Selection & Mechanistic Origins

Context: The purity profile of 2-(3-fluorophenyl)-2-oxoacetic acid is dictated almost entirely by the synthetic strategy chosen. Unlike simple alkylations, the introduction of the glyoxylic moiety is highly sensitive to the electronic effects of the fluorine substituent.

Q1: I attempted Friedel-Crafts acylation of fluorobenzene with oxalyl chloride, but my product analyzes as the 4-isomer. Why?

A: This is the most common error in this synthesis. You are fighting fundamental electrophilic aromatic substitution (EAS) rules.

  • The Mechanism: Fluorine is an electron-withdrawing group by induction but an electron-donating group by resonance. In EAS, the resonance effect dominates the orientation, making fluorine an ortho/para director .

  • The Outcome: Direct acylation of fluorobenzene yields predominantly 2-(4-fluorophenyl)-2-oxoacetic acid (>95% para-selectivity) due to steric hindrance at the ortho position and electronic favoring of the para position.

  • The Fix: You cannot force the meta-isomer (3-fluoro) via direct Friedel-Crafts on fluorobenzene. You must switch to a Grignard approach or Oxidation of 3-fluoroacetophenone , where the meta-position is established by the starting material (e.g., 1-bromo-3-fluorobenzene).

Q2: What are the dominant impurity profiles for the three main synthetic routes?

Refer to the decision matrix below to identify your specific impurity risks based on your chosen route.

RouteSelection Target Target: 2-(3-Fluorophenyl)-2-oxoacetic acid RouteA Route A: Friedel-Crafts (Fluorobenzene + Oxalyl Chloride) ImpA CRITICAL FAILURE: Wrong Regioisomer (Para-isomer) >95% 4-Fluoro product RouteA->ImpA RouteB Route B: Grignard (3-F-Ph-MgBr + Diethyl Oxalate) ImpB Major Impurities: 1. Bis-addition (Tertiary Alcohol) 2. Homocoupling (Biphenyls) 3. Unreacted Ester RouteB->ImpB RouteC Route C: Oxidation (3-F-Acetophenone + SeO2) ImpC Major Impurities: 1. 3-Fluorobenzoic Acid (Over-oxidation) 2. Selenium residues 3. Aldehyde intermediates RouteC->ImpC ImpA->Target Requires difficult separation ImpB->Target Requires hydrolysis & cryst. ImpC->Target Requires metal scavenging

Figure 1: Synthetic Route Decision Matrix and associated impurity profiles.

Module 2: Grignard Route Troubleshooting (The "Bis-Addition" Problem)

Context: The reaction of 3-fluorophenylmagnesium bromide with diethyl oxalate is the standard lab-scale route. The most persistent byproduct here is the "double addition" impurity.

Q3: I see a large impurity (MW ~262+) in my LC-MS. What is it, and how do I prevent it?

A: This is Ethyl 2,2-bis(3-fluorophenyl)-2-hydroxyacetate (or the corresponding acid after hydrolysis).

  • Origin: The Grignard reagent is highly nucleophilic. It reacts with diethyl oxalate to form the desired keto-ester.[1] However, the product (a ketone) is more reactive toward nucleophiles than the starting oxalate ester. If the Grignard reagent is present in excess or mixed improperly, it attacks the product ketone to form the tertiary alcohol (bis-adduct).

  • Protocol Fix (Inverse Addition):

    • Do NOT add the oxalate to the Grignard.

    • DO add the Grignard solution slowly into a cooled (-78°C to -40°C) solution of excess diethyl oxalate (1.5 to 2.0 equivalents).

    • This ensures the Grignard reagent always encounters a high concentration of oxalate, favoring mono-addition.

Q4: My product has a "waxy" texture and low melting point. NMR shows aromatic multiplets integrating too high.

A: You likely have 3,3'-difluorobiphenyl contamination.

  • Cause: Wurtz-type homocoupling of the Grignard reagent, catalyzed by transition metal impurities in the magnesium turnings or excessive heating during Grignard initiation.

  • Remediation: This impurity is non-polar. It can be removed by:

    • Saponifying the ester to the acid (the target).

    • Extracting the aqueous basic layer with an organic solvent (e.g., Hexane/TBME). The biphenyl stays in the organic layer; your product stays in the water.

    • Acidifying the aqueous layer to precipitate the pure product.

Module 3: Oxidation Route Troubleshooting (Riley Oxidation)

Context: Oxidation of 3-fluoroacetophenone using Selenium Dioxide (SeO2) is a viable alternative but introduces toxicity and purification challenges.

Q5: My product yield is low, and I isolated a significant amount of a carboxylic acid with a different retention time.

A: You have over-oxidized the material to 3-fluorobenzoic acid .

  • Mechanism: Oxidative cleavage of the C-C bond occurs if the reaction temperature is too high or if oxidants like KMnO4 are used without strict pH control.

  • Control: Ensure strict temperature control (typically refluxing dioxane/water) and monitor reaction progress via TLC/HPLC. Stop the reaction immediately upon consumption of the starting material.

Q6: How do I ensure all Selenium is removed?

A: Selenium residues are notoriously sticky and toxic.

  • Protocol:

    • Filter the hot reaction mixture through Celite to remove metallic selenium.

    • Treat the filtrate with aqueous sodium metabisulfite or sodium sulfide to precipitate remaining soluble selenium species.

    • Critical: Test final API for elemental impurities (ICP-MS) to ensure Se < 10 ppm (or relevant ICH Q3D limit).

Module 4: Analytical Fingerprinting

Context: Distinguishing the 3-fluoro (meta) target from the 4-fluoro (para) impurity requires careful NMR interpretation.

Q7: How can I distinguish the 3-fluoro isomer from the 4-fluoro isomer using 1H NMR?

The splitting pattern in the aromatic region is definitive.

Feature3-Fluoro Isomer (Target) 4-Fluoro Isomer (Impurity)
Symmetry Asymmetric substitution.Symmetric axis through C1-C4.
Splitting Pattern Complex multiplet (abcd system). You will see 4 distinct proton environments.Two distinct multiplets (AA'BB' system). Looks like two "doublets" (distorted).
Key Signal Look for a dt (doublet of triplets) or td around 7.4-7.6 ppm corresponding to the proton para to the fluorine (H5), and a distinct singlet-like doublet for H2 (between F and C=O).The signals are simplified into two groups of 2 protons each.
Coupling Constants

varies significantly for ortho/meta/para positions.

and

create a characteristic "roofing" effect.
Q8: Can you visualize the Grignard Side-Reaction Pathway?

Yes. Understanding the kinetic competition is key to yield optimization.

GrignardPath SM Diethyl Oxalate (Excess) Intermediate Tetrahedral Intermediate SM->Intermediate + 1 eq Grignard Grignard 3-F-Ph-MgBr Product Target Keto-Ester (Mono-addition) Intermediate->Product - EtOMgBr SideProduct Bis-Adduct Impurity (Tertiary Alcohol) Product->SideProduct + 2nd eq Grignard (FAST REACTION) Note CRITICAL CONTROL: Keep Grignard concentration LOW relative to Oxalate to prevent red pathway. Note->Product

Figure 2: Kinetic competition in Grignard addition. The red pathway represents the formation of the bis-addition impurity.

References

  • Friedel-Crafts Selectivity: Olah, G. A. (Ed.).[2][3] (1964). Friedel-Crafts and Related Reactions. Wiley-Interscience. (Confirming para-directing nature of fluorobenzene).

  • Grignard Addition to Oxalates: Synthesis of alpha-keto esters via Grignard reaction. (Standard Protocol).[4] See: Journal of Chemical Education, 1999, 76, 10, 1423.

  • Riley Oxidation Mechanism: Sharpless, K. B., & Gordon, K. M. (1976). Selenium dioxide oxidation of ketones and aldehydes.[5][6] Journal of the American Chemical Society, 98(1), 300-301.

  • Impurity Profiling Guidelines: International Conference on Harmonisation (ICH). (2006). Impurities in New Drug Substances Q3A(R2).

Sources

Troubleshooting

Technical Support Center: Process Development for 2-(3-Fluorophenyl)-2-oxoacetic Acid

Status: Operational Ticket Focus: Scale-Up Synthesis & Troubleshooting Target Molecule: 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5) Synonyms: 3-Fluorophenylglyoxylic acid; m-Fluorophenylglyoxylic acid Module 1:...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket Focus: Scale-Up Synthesis & Troubleshooting Target Molecule: 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5) Synonyms: 3-Fluorophenylglyoxylic acid; m-Fluorophenylglyoxylic acid

Module 1: Route Selection & Regiochemistry Strategy

Executive Summary: The most common failure mode in synthesizing this specific isomer is selecting the wrong initial pathway. Unlike the para-isomer, the meta-isomer cannot be synthesized via direct Friedel-Crafts acylation of fluorobenzene.

RoutePrecursorMechanismMajor ProductSuitability
Friedel-Crafts FluorobenzeneElectrophilic Aromatic Substitution (SEAr)Para -isomer (>95%)CRITICAL FAILURE
Grignard 1-Bromo-3-fluorobenzeneOrganometallic Nucleophilic SubstitutionMeta -isomer (100%)RECOMMENDED
Oxidation 3-Fluoroacetophenone

Oxidation (Riley)
Meta -isomer⚠️ Toxic Waste Issues

Technical Insight: Fluorine is an ortho/para directing group with strong deactivation. Attempting to react fluorobenzene with oxalyl chloride/


 will almost exclusively yield 2-(4-fluorophenyl)-2-oxoacetic acid . To secure the meta position, you must use a pre-functionalized halogenated precursor (1-bromo-3-fluorobenzene) and a Grignard approach.

Module 2: The Grignard Protocol (Scale-Up Optimized)

Workflow Diagram

G Start Start: 1-Bromo-3-fluorobenzene Mg_Activation Mg Activation (THF, I2) Start->Mg_Activation Grignard_Form Grignard Reagent Formation (Exothermic) Mg_Activation->Grignard_Form Initiation Inverse_Add Inverse Addition to Diethyl Oxalate (-20°C to 0°C) Grignard_Form->Inverse_Add Slow Addition Intermed_Ester Intermediate: Ethyl 2-(3-fluorophenyl)-2-oxoacetate Inverse_Add->Intermed_Ester Quench Hydrolysis Hydrolysis (NaOH/H2O) Intermed_Ester->Hydrolysis Acidification Acidification (HCl) & Crystallization Hydrolysis->Acidification Final Final Product: 2-(3-Fluorophenyl)-2-oxoacetic acid Acidification->Final

Caption: Optimized synthetic workflow emphasizing the "Inverse Addition" step to prevent bis-addition side products.

Step-by-Step Methodology

1. Grignard Reagent Preparation

  • Reagents: 1-Bromo-3-fluorobenzene (1.0 eq), Magnesium turnings (1.1 eq), THF (anhydrous).

  • Protocol: Charge Mg and 10% of the solvent volume. Activate with a crystal of Iodine (

    
    ) or DIBAL-H. Add 5% of the aryl halide to initiate. Once the exotherm starts (solvent reflux/color change), add the remaining aryl halide/THF solution slowly to maintain a gentle reflux.
    
  • Scale-Up Note: On >1kg scale, control the addition rate strictly to manage heat load.

2. Acylation (The Critical Step)

  • Reagents: Diethyl Oxalate (2.0 eq), THF.

  • Protocol: Cool the Diethyl Oxalate solution to -20°C. Transfer the Grignard reagent into the oxalate solution (Inverse Addition ).

  • Why? Adding oxalate to the Grignard exposes the newly formed keto-ester to excess Grignard, leading to a "double addition" tertiary alcohol impurity which is difficult to remove.

3. Hydrolysis

  • Protocol: Quench with dilute HCl. Extract the ethyl ester intermediate. Treat the organic phase (or isolated oil) with 2N NaOH (2.5 eq) at room temperature for 2-4 hours.

  • Workup: Wash the aqueous basic layer with MTBE to remove non-acidic impurities (dimers). Acidify the aqueous layer to pH 1-2 with HCl to precipitate the target acid.

Module 3: Troubleshooting & FAQs

Category 1: Reaction Initiation & Stalling

Q: The Grignard reaction won't start. I've added iodine, but the color persists.

  • Diagnosis: The system likely contains moisture, or the magnesium surface is oxidized.

  • Solution:

    • Mechanical Activation: If using a glass reactor, stop the stirrer and use a glass rod to crush a few Mg turnings under the liquid surface to expose fresh metal.

    • Chemical Activation: Add a few drops of 1,2-dibromoethane (Entrainment method). This reacts vigorously with Mg, cleaning the surface and generating local heat to jumpstart the aryl halide reaction.

    • Solvent Check: Ensure THF water content is <200 ppm (Karl Fischer titration).

Q: The reaction started but then stalled halfway through addition.

  • Diagnosis: "Grignard Death" caused by too low temperature or loss of reflux, leading to accumulation of unreacted halide (dangerous induction period).

  • Solution: Stop addition immediately. Apply external heat to re-establish reflux. Do not add more halide until consumption of the current batch is verified.

Category 2: Impurity Profile & Yield

Q: I am seeing a large impurity peak (M+ = 262 approx) in the LC-MS.

  • Diagnosis: This is likely the Bis(3-fluorophenyl)hydroxymethyl impurity (Double Addition Product).

  • Cause: You likely performed "Normal Addition" (Oxalate added to Grignard) or the mixing was poor during Inverse Addition.

  • Fix: Ensure you use Inverse Addition (Grignard into Oxalate) and maintain the temperature below 0°C during the transfer. Increase Diethyl Oxalate stoichiometry to 2.5 eq.

Q: My final product is an oil that won't crystallize.

  • Diagnosis: Residual solvent or presence of the ethyl ester intermediate (incomplete hydrolysis).

  • Solution:

    • Check NMR for ethyl peaks (quartet ~4.3 ppm, triplet ~1.3 ppm). If present, return to NaOH hydrolysis.

    • If hydrolysis is complete, use a seed crystal from a pure batch.

    • Recrystallization solvent: Toluene/Heptane or Water (the acid is sparingly soluble in cold water but soluble in hot).

Category 3: Safety & Handling[1][2][3][4][5]

Q: Is Diethyl Oxalate dangerous to scale up?

  • Risk: Yes. Diethyl oxalate is corrosive and toxic.[1][2][3] More importantly, it hydrolyzes to form Oxalic Acid (nephrotoxic) and Ethanol.

  • Control: All reactor vents must be scrubbed. Avoid skin contact.[1][2][4] In case of a spill, neutralize with sodium bicarbonate solution, not strong caustic (which generates heat).

Module 4: Troubleshooting Logic Tree

Troubleshooting Issue Issue Detected Type Identify Problem Type Issue->Type Init_Fail Grignard Won't Start Type->Init_Fail No Exotherm Low_Yield Low Yield / Impurities Type->Low_Yield Complex LC-MS Sol_Init1 Check THF Dryness (<200ppm H2O) Init_Fail->Sol_Init1 Sol_Yield1 Check Addition Mode (Must be Inverse) Low_Yield->Sol_Yield1 Sol_Init2 Add 1,2-Dibromoethane (Entrainment) Sol_Init1->Sol_Init2 If Dry Sol_Yield2 Check Temp Control (Keep < 0°C) Sol_Yield1->Sol_Yield2 If Inverse

Caption: Decision tree for rapid diagnosis of common synthesis failures.

References

  • BenchChem. (2025).[5] Diethyl Oxalate: A Comparative Guide to its Applications in Organic Synthesis. Link

  • PubChem. (2025).[3][6] 2-(3-Fluorophenyl)-2-oxoacetic acid (Compound Summary). National Library of Medicine. Link

  • Fisher Scientific. (2024).[2] Safety Data Sheet: Diethyl Oxalate. Link

  • Google Patents. (2013). CN103012111A - Preparation method of fluorophenylacetic acid derivatives. Link

  • Master Organic Chemistry. (2018). Friedel-Crafts Acylation: Regioselectivity and Mechanism. Link

Sources

Optimization

Technical Support Center: Managing Reactions of 2-(3-Fluorophenyl)-2-oxoacetic Acid

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for chemists and researchers working with 2-(3-Fluorophenyl)-2-oxoacetic acid. This guide is designed to provide expert insights a...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for chemists and researchers working with 2-(3-Fluorophenyl)-2-oxoacetic acid. This guide is designed to provide expert insights and practical solutions for managing acidic byproducts and related challenges during synthesis and purification. As an α-keto acid, this reagent presents unique stability and reactivity considerations that necessitate precise control over reaction conditions and workup procedures.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary sources of acidic species I need to manage in my reaction?

A: There are typically three main sources of acidity:

  • Unreacted Starting Material: 2-(3-Fluorophenyl)-2-oxoacetic acid is itself a carboxylic acid and will be a major acidic component if the reaction does not go to completion.

  • Acidic Catalysts or Reagents: Many organic transformations, such as esterification or Friedel-Crafts reactions, employ strong Brønsted or Lewis acids (e.g., H₂SO₄, HCl, AlCl₃) that must be neutralized.[1][2]

  • Acidic Byproducts: The most common acidic byproduct is carbon dioxide (CO₂), formed from the thermal or catalytic decarboxylation of the α-keto acid.[3][4] While CO₂ is a gas, its formation signifies yield loss and the creation of a neutral impurity, 3-fluorobenzaldehyde.

Q2: My reaction pH is dropping unexpectedly, and I'm observing gas evolution. What is happening?

A: This is a classic sign of decarboxylation. α-Keto acids can lose CO₂ when heated or in the presence of certain catalysts, a reaction that is even more facile with β-keto acids.[5][6] The loss of the carboxylic acid group results in the formation of 3-fluorobenzaldehyde. This side reaction is often accelerated by elevated temperatures.

Q3: What is the best general-purpose method for removing acidic impurities during a workup?

A: The most reliable method is a liquid-liquid extraction using a mild aqueous base. A saturated solution of sodium bicarbonate (NaHCO₃) is typically the first choice. It is basic enough to deprotonate the carboxylic acid (forming a water-soluble sodium carboxylate) but mild enough to avoid hydrolyzing most product esters or causing other base-sensitive side reactions.

Q4: Can I use a strong base like sodium hydroxide (NaOH) for neutralization?

A: Using strong bases like NaOH should be approached with caution. While effective at neutralizing acids, NaOH can easily saponify (hydrolyze) ester functional groups in your desired product or other molecules in the reaction mixture. This is often an irreversible and undesired side reaction. Reserve NaOH for situations where you are certain no base-sensitive functional groups are present or when hydrolyzing an ester to the final acid product is the goal.[7]

Q5: How can I monitor the removal of the starting material or acidic byproducts?

A: Thin-Layer Chromatography (TLC) is the most common and immediate method. Acidic compounds often "streak" on a silica gel plate. To get a clean spot, you can add a small amount of acetic acid (~1%) to your eluent system. By comparing the crude reaction mixture to the post-workup organic layer on the same TLC plate, you can visually confirm the removal of the acidic starting material.

Section 2: Troubleshooting Guide

This section addresses specific experimental problems with a focus on root cause analysis and actionable solutions.

Problem 1: Low Yield Attributed to Decarboxylation
  • Symptoms:

    • Significant gas bubbling observed upon heating.

    • Presence of a new spot on TLC corresponding to an aldehyde.

    • ¹H NMR of the crude product shows a singlet around 10 ppm (aldehyde proton) and the disappearance of the carboxylic acid proton.

  • Root Cause Analysis: The C-C bond between the carbonyl and carboxyl groups in an α-keto acid is susceptible to cleavage under thermal stress. The reaction proceeds through a mechanism that releases CO₂ and forms an acyl anion equivalent, which is then protonated to yield the aldehyde.

  • Solutions:

    • Strict Temperature Control: Maintain the reaction temperature at the lowest possible point that still allows for an acceptable reaction rate. Run small-scale trials to determine the optimal temperature range.

    • Reagent/Catalyst Choice: Avoid strongly basic conditions or catalysts known to promote decarboxylation at elevated temperatures.

    • Inert Atmosphere: Running the reaction under an inert atmosphere (N₂ or Ar) can sometimes mitigate oxidative side reactions that may trigger decarboxylation.

Problem 2: Persistent Emulsion During Aqueous Base Wash
  • Symptoms:

    • The organic and aqueous layers fail to separate cleanly after shaking with NaHCO₃ or other base solutions.

    • A thick, opaque layer forms at the interface.

  • Root Cause Analysis: The sodium salt of 2-(3-Fluorophenyl)-2-oxoacetic acid (sodium 3-fluorobenzoylformate) acts as a surfactant, stabilizing the oil-in-water or water-in-oil droplets. This is particularly problematic in solvents like dichloromethane (DCM) or ethyl acetate.

  • Solutions:

    • Addition of Brine: Add a saturated solution of sodium chloride (NaCl). This increases the ionic strength of the aqueous layer, making it more polar and forcing the separation of the less polar organic layer.

    • Centrifugation: For smaller-scale reactions, transferring the mixture to centrifuge tubes and spinning for 5-10 minutes can effectively break the emulsion.

    • Filtration: Pass the entire mixture through a pad of Celite® or glass wool. This can physically disrupt the emulsified droplets.

    • Solvent Modification: Add a less polar solvent like hexane to the organic layer or, if compatible, switch to a solvent less prone to emulsion formation, such as toluene or MTBE.

Problem 3: Streaking and Poor Separation During Silica Gel Chromatography
  • Symptoms:

    • The desired product appears as a long, tailing streak on a TLC plate.

    • During column chromatography, the product elutes over a large number of fractions with poor resolution.

  • Root Cause Analysis: The acidic protons of the carboxylic acid (either the product or an impurity) interact strongly with the polar, slightly acidic silanol (Si-OH) groups on the surface of the silica gel. This causes the molecule to "stick" and elute slowly and unevenly.

  • Solutions:

    • Mobile Phase Modification: Add a small percentage of a polar, acidic modifier to the eluent. Acetic acid (0.5-2%) is a common choice. It protonates the silanol groups and the analyte, minimizing ionic interactions and leading to sharper peaks.

    • Use of a Different Stationary Phase: If problems persist, consider using a different stationary phase, such as alumina (basic or neutral) or reverse-phase silica (C18), which operate under different separation principles.

Section 3: Standard Operating Procedures (SOPs)

SOP-01: General Aqueous Workup for Neutralization
  • Cool the Reaction: Once the reaction is complete, cool the mixture to room temperature or 0 °C in an ice bath to minimize side reactions during quenching.

  • Dilute with Organic Solvent: Dilute the reaction mixture with an appropriate water-immiscible organic solvent (e.g., ethyl acetate, DCM).

  • Quench the Reaction: Slowly transfer the diluted mixture to a separatory funnel containing a saturated aqueous solution of NaHCO₃. Caution: Perform this step slowly, with frequent venting, as CO₂ evolution can cause pressure buildup.

  • Extract: Shake the separatory funnel gently at first, then more vigorously, venting frequently. Allow the layers to separate.

  • Separate Layers: Drain the aqueous layer.

  • Repeat Wash: Wash the organic layer one more time with NaHCO₃ solution, followed by a wash with brine to remove residual water and help break any minor emulsions.

  • Dry and Concentrate: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate under reduced pressure.

SOP-02: pH-Controlled Extraction for Product Isolation

This protocol is used when the desired product is the carboxylic acid itself.

  • Initial Extraction: Follow steps 1-5 from SOP-01 to remove acidic catalysts into the aqueous layer. Combine all aqueous layers containing the deprotonated product (sodium carboxylate).

  • Acidify: Cool the combined aqueous layers in an ice bath. Slowly add 1M or 2M HCl dropwise with stirring until the pH of the solution is ~2. This will re-protonate the carboxylate, causing the acid product to precipitate or become soluble in an organic solvent.

  • Back-Extract: Add fresh organic solvent (e.g., ethyl acetate) to the acidified aqueous solution and perform a liquid-liquid extraction.

  • Repeat Extraction: Extract the aqueous layer two more times with fresh organic solvent to ensure complete recovery of the product.

  • Combine and Dry: Combine all organic layers from the back-extraction, wash with brine, dry over an anhydrous salt, filter, and concentrate.

Section 4: Data & Visualizations

Table 1: Comparison of Common Bases for Neutralization
BaseFormulapKa of Conjugate AcidTypical Use & Comments
Sodium BicarbonateNaHCO₃6.3Recommended Default. Mild, effective for carboxylic acids. Releases CO₂ gas.
Sodium CarbonateNa₂CO₃10.3Stronger than bicarbonate. Can be used for less acidic species but carries a higher risk of hydrolyzing sensitive esters.
Potassium CarbonateK₂CO₃10.3Similar to sodium carbonate but its salts are often more soluble in organic solvents.
Sodium HydroxideNaOH~15.7Use with Caution. Strong base. Very effective but will readily saponify esters and other sensitive groups.
TriethylamineEt₃N10.7Organic-soluble base. Often used in-situ during a reaction but can be difficult to remove during workup.
Diagrams

Byproduct_Formation Diagram 1: Common Reaction & Byproduct Pathways Start 2-(3-Fluorophenyl)-2-oxoacetic acid (Starting Material) Reaction Desired Reaction (e.g., Esterification, Amidation) Start->Reaction Reagents SideReaction Side Reaction: Decarboxylation Start->SideReaction Product Desired Product Reaction->Product High Yield Byproduct1 3-Fluorobenzaldehyde (Neutral Impurity) SideReaction->Byproduct1 Byproduct2 CO₂ (Acidic Gas) SideReaction->Byproduct2 Heat Heat / Catalyst Heat->SideReaction

Caption: Formation of desired product and common byproducts.

Troubleshooting_Workflow Diagram 2: Troubleshooting Logic for Acidic Byproducts start Problem Observed During Reaction or Workup q1 What is the primary symptom? start->q1 symptom1 Low Yield & Gas Evolution q1->symptom1 symptom2 Emulsion During Workup q1->symptom2 symptom3 Product Contaminated with Starting Material q1->symptom3 symptom4 Streaking on TLC / Poor Chromatography q1->symptom4 solution1 Root Cause: Decarboxylation Action: Control Temperature, Check Catalyst symptom1->solution1 solution2 Root Cause: Surfactant Effect Action: Add Brine, Centrifuge, Filter symptom2->solution2 solution3 Root Cause: Inefficient Extraction Action: Use SOP-02, Optimize pH Control symptom3->solution3 solution4 Root Cause: Silica Interaction Action: Modify Eluent (add Acetic Acid) symptom4->solution4

Caption: A workflow for diagnosing and solving common issues.

References

  • Taydakov, I. V., & Kiskin, M. A. (2020). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Beilstein Journal of Organic Chemistry, 16, 1863–1868. Available at: [Link]

  • Li, Y., et al. (2024). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Molecules, 29(11), 2535. Available at: [Link]

  • Google Patents. (2013). CN103012111A - Preparation method 2,4,5-trifluorophenylacetic acid.
  • Tran, P., et al. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. European Journal of Medicinal Chemistry, 294, 117735. Available at: [Link]

  • Cooper, M. M., & Klymkowsky, M. W. (2021). 9.4: β-Ketoacids Decarboxylate. Chemistry LibreTexts. Available at: [Link]

  • Pike, J., & Akpa, B. S. (2015). Decarboxylative Fluorination Strategies for Accessing Medicinally-relevant Products. Medicinal Chemistry, 5(8), 352-361. Available at: [Link]

  • da Silva, F. M., et al. (2019). α-Keto Acids: Acylating Agents in Organic Synthesis. Chemical Reviews, 119(10), 6192-6244. Available at: [Link]

  • Khatri, V. (2016). Heating effect on beta keto acid (decarboxylation). ATP STAR. Available at: [Link]

  • Anderson, N. G. (2012). On Byproducts and Side Products. Organic Process Research & Development, 16(1), 1. Available at: [Link]

  • Wikipedia. Keto acid. Available at: [Link]

  • Ashenhurst, J. (2022). Decarboxylation. Master Organic Chemistry. Available at: [Link]

  • Clark, J. (2023). Acid catalysis in organic chemistry. Chemguide. Available at: [Link]

  • Cativiela, C., et al. (1993). Studies on decarboxylation reactions. Part 7. Kinetic study of the decarboxylation of 2-amino- and 2-phenylamino-thiazole-5-carboxylic acids. Journal of the Chemical Society, Perkin Transactions 2, (1), 31-35. Available at: [Link]

  • Varma, R. S. (2014). Organic Synthesis Using Environmentally Benign Acid Catalysis. Current Organic Synthesis, 11(4), 515-516. Available at: [Link]

  • Moldovan, C. M., et al. (2024). Synthesis of 2-[(3,4,5-Triphenyl)phenyl]acetic Acid and Derivatives. Molbank, 2024(2), M1837. Available at: [Link]

  • Patsnap. (2025). How to Reduce Toxic Byproducts in Carboxylic Acid Reactions? Available at: [Link]

  • Tso, P., et al. (2024). The emerging importance of the α-keto acid dehydrogenase complexes in serving as intracellular and intercellular signaling platforms for the regulation of metabolism. American Journal of Physiology-Endocrinology and Metabolism, 326(4), E323-E334. Available at: [Link]

  • PubChem. 2-(4-Fluorophenyl)-2-oxoacetic Acid. National Center for Biotechnology Information. Available at: [Link]

  • Zarei, M., & Jarrahpour, A. (2011). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Revista de la Sociedad Química de México, 55(4), 223-227. Available at: [Link]

  • Gagrani, P., et al. (2026). Thermodynamic ranking of pathways in reaction networks. Journal of Statistical Mechanics: Theory and Experiment. Available at: [Link]

  • Google Patents. (1986). US4584399A - Purification of L-phenylalanine.
  • Clark, J. (2023). Hydrolysing esters. Chemguide. Available at: [Link]

  • Smith, J. D., et al. (2025). Hydrolysis Reactions of p-Nitrophenyl Trifluoroacetate and S-Ethyl Trifluorothioacetate. Molecules, 30(2), 297. Available at: [Link]

Sources

Troubleshooting

catalyst selection for 2-(3-Fluorophenyl)-2-oxoacetic acid reactions

Technical Support Center: 2-(3-Fluorophenyl)-2-oxoacetic Acid Transformations Ticket ID: #FK-309-GLY Subject: Catalyst Selection & Troubleshooting for 3-Fluorophenylglyoxylic Acid Derivatives Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 2-(3-Fluorophenyl)-2-oxoacetic Acid Transformations

Ticket ID: #FK-309-GLY Subject: Catalyst Selection & Troubleshooting for 3-Fluorophenylglyoxylic Acid Derivatives Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: Substrate Analysis

Before selecting a catalyst, you must understand the electronic personality of 2-(3-Fluorophenyl)-2-oxoacetic acid .

  • The "Meta-F" Effect: Unlike para-fluorine, which can donate electron density via resonance, the meta-fluorine acts primarily as an electron-withdrawing group (EWG) via induction (-I effect).

    • Consequence 1: The

      
      -ketone is highly electrophilic, making it prone to hydration (gem-diol formation) in aqueous media, which can inhibit organometallic catalysts.
      
    • Consequence 2: The carboxylic acid proton is more acidic than in non-fluorinated analogs (pKa

      
       3.5), posing a risk of protonating basic ligands in chiral catalysts.
      

Module 1: Asymmetric Hydrogenation (Synthesis of Chiral -Hydroxy Acids)

User Goal: Enantioselective reduction of the ketone to yield (R)- or (S)-3-fluoromandelic acid derivatives.

Primary Recommendation: Ru-Arene Transfer Hydrogenation

For


-keto acids, standard high-pressure hydrogenation often fails due to the free carboxylic acid. The most robust system is Transfer Hydrogenation (ATH)  using Noyori-type catalysts.

Recommended Catalyst System:

  • Precursor:

    
    
    
  • Chiral Ligand:

    
    - or 
    
    
    
    -TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine).
  • Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope).

Protocol: Self-Validating Workflow
  • Complex Formation: Mix

    
     (0.5 mol%) and TsDPEN (1.2 eq relative to Ru) in methanol. Stir at 40°C for 1 hour. Validation: Solution turns from orange to deep red.
    
  • Substrate Addition: Add 2-(3-Fluorophenyl)-2-oxoacetic acid.

  • Reaction: Add HCOOH/TEA mixture. Stir at 25°C.

  • Monitoring: Check via HPLC (Chiralcel OJ-H column).

Troubleshooting Guide (Q&A)

Q: My conversion is <10%, and the catalyst seems to precipitate.

  • Diagnosis: The free carboxylic acid (-COOH) is protonating the basic nitrogen of the TsDPEN ligand, destroying the "Ru-H-N" bifunctional active site.

  • Solution: You must convert the substrate to its sodium salt or methyl ester before hydrogenation.

    • Fix: Pre-treat the keto acid with 1 equivalent of NaOH in water/methanol, then perform the hydrogenation on the carboxylate salt.

Q: I am seeing high conversion but low ee (20-30%).

  • Diagnosis: Background racemic reduction. The highly electrophilic ketone (due to m-F) is susceptible to non-catalytic reduction by formate.

  • Solution: Lower the temperature to 0°C and increase catalyst loading to 1 mol% to favor the metal-catalyzed pathway over the thermal background pathway.

Q: Can I use high-pressure


 gas instead of Formic Acid? 
  • Diagnosis: Yes, but Ru-BINAP systems are required.

  • Solution: Switch to Ru(OAc)2(BINAP) . Note that the meta-fluorine substituent requires a sterically demanding ligand like XylBINAP to enforce high enantioselectivity.

Module 2: Biocatalytic Transamination (Synthesis of Non-Natural Amino Acids)

User Goal: Converting the ketone to an amine to generate 3-fluorophenylglycine analogs.

Recommended Catalyst:


-Transaminases (

-TA). Engineered Strain: Variants of Vibrio fluvialis or Chromobacterium violaceum.
Comparative Data: Chemical vs. Enzymatic Route
FeatureChemical Reductive AminationBiocatalytic Transamination
Catalyst

or


-Transaminase + PLP
Selectivity Racemic (usually)>99% ee (S or R)
Conditions High Pressure

, Organic Solvent
pH 7-8, Aqueous Buffer
Tolerance Poor (F-group defluorination risk)Excellent (F-group stable)
Troubleshooting Guide (Q&A)

Q: The reaction stalls at 50% conversion.

  • Diagnosis: Thermodynamic equilibrium. Transamination is reversible.[1] The byproduct (pyruvate or acetone) is inhibiting the forward reaction.

  • Solution: Implement an Equilibrium Displacement System .

    • System A: Use Isopropylamine as the amine donor. Vacuum remove the volatile acetone byproduct.

    • System B (Coupled Enzyme): Use Alanine as the donor + Lactate Dehydrogenase (LDH) to consume the pyruvate byproduct immediately.

Q: The substrate won't dissolve in the buffer.

  • Diagnosis: The 3-fluorophenyl ring increases lipophilicity compared to simple glyoxylic acid.

  • Solution: Add a co-solvent. DMSO (up to 10% v/v) or MeOH (up to 20% v/v) is usually tolerated by transaminases.

Module 3: Decarboxylative Cross-Coupling

User Goal: Using the substrate as an acyl-anion equivalent to form aryl ketones (e.g., 3-fluorobenzophenone derivatives).

Recommended Catalyst: Pd/Cu Co-catalytic System.

  • Catalyst A:

    
     (activates the aryl halide).
    
  • Catalyst B: ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

    
     (facilitates decarboxylation).
    
Mechanism Visualization

Decarboxylation Figure 1: Pd/Cu Catalyzed Decarboxylative Coupling Mechanism Substrate 3-F-Phenylglyoxylic Acid Cu_Complex Cu(I) Carboxylate Substrate->Cu_Complex + CuBr - HBr Acyl_Anion Acyl Anion Equivalent (Cu-Intermediate) Cu_Complex->Acyl_Anion Decarboxylation (-CO2) Pd_Cycle Pd(II)-Ar Complex Acyl_Anion->Pd_Cycle Transmetallation Product Diaryl Ketone Pd_Cycle->Product Reductive Elimination

Troubleshooting Guide (Q&A)

Q: I am getting the decarboxylated product (3-fluorobenzaldehyde) instead of the coupled ketone.

  • Diagnosis: Protodecarboxylation. The acyl anion intermediate is grabbing a proton from moisture in the solvent before transmetallating to Palladium.

  • Solution:

    • Strictly dry solvents (Toluene/NMP mix).

    • Add molecular sieves (4Å) to the reaction vessel.

    • Increase the concentration of the aryl halide partner to accelerate the transmetallation step.

Decision Tree: Workflow Optimization

DecisionTree Start Start: 2-(3-Fluorophenyl)-2-oxoacetic acid Goal What is your target product? Start->Goal RouteA Chiral Alcohol (Mandelic Acid Deriv.) Goal->RouteA RouteB Chiral Amino Acid (Phenylglycine Deriv.) Goal->RouteB RouteC Aryl Ketone (Cross-Coupling) Goal->RouteC StepA Esterify -COOH Group (Prevent Catalyst Poisoning) RouteA->StepA StepB Check Solubility (Add 10% DMSO) RouteB->StepB StepC Dry Solvents Strictly (Avoid Protodecarboxylation) RouteC->StepC CatA Use Ru-TsDPEN (Transfer Hydrogenation) StepA->CatA CatB Use w-Transaminase + Isopropylamine (Donor) StepB->CatB CatC Use Pd(acac)2 / CuBr (170°C, NMP) StepC->CatC

Figure 2: Strategic Decision Tree for Catalyst Selection based on Target Moiety.

References

  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[2][3][4] Accounts of Chemical Research.

  • Goossen, L. J., et al. (2006).[5] Pd-catalyzed synthesis of ketones from carboxylic acids and aryl halides.[5] Science.

  • Höhne, M., & Bornscheuer, U. T. (2009). Biocatalytic routes to optically active amines. ChemCatChem.

  • Mikami, K., et al. (2004).[6] Fluorinated Carbonyl Compounds in Asymmetric Hydrogenation. Chemical Reviews.

Sources

Optimization

impact of solvent on 2-(3-Fluorophenyl)-2-oxoacetic acid reactivity

Welcome to the Fluorinated Building Blocks Technical Support Hub . As a Senior Application Scientist specializing in fluorinated aromatics and -keto acids, I have curated this guide to address the specific reactivity pro...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Fluorinated Building Blocks Technical Support Hub .

As a Senior Application Scientist specializing in fluorinated aromatics and


-keto acids, I have curated this guide to address the specific reactivity profiles of 2-(3-Fluorophenyl)-2-oxoacetic acid . This molecule presents a unique "push-pull" electronic environment: the electron-withdrawing meta-fluorine atom increases the electrophilicity of the 

-ketone, while the carboxylic acid moiety introduces solubility and stability challenges dependent on solvent choice.

Quick Reference: Physicochemical Profile

PropertyValue / CharacteristicImpact on Protocol
Structure 3-F-Ph-C(=O)COOHDual electrophiles (Ketone + Acid)
Acidity (pKa) ~2.8 – 3.0 (Est.)[1][2]More acidic than phenylglyoxylic acid due to m-F inductive effect.
Solubility High: Alcohols, DMSO, DMF, Water (pH > 4)Low: Toluene, Hexanes, DCM (variable)Requires polar protic or dipolar aprotic solvents for homogenous reactions.
Stability Thermally labile (Decarboxylation)Avoid boiling in high-boiling solvents above 80°C.

Module 1: Solubility & Stability Troubleshooting

Q1: "My starting material is not dissolving in Dichloromethane (DCM) or Toluene. Can I heat it to solubilize?"

A: STOP. Do not heat to reflux in non-polar solvents without a plan.

The Issue: 2-(3-Fluorophenyl)-2-oxoacetic acid is highly polar due to the carboxylic acid and the polarizable ketone.[1] It exists as a dimer in non-polar solvents, held together by strong intermolecular hydrogen bonds. Toluene and DCM cannot break these dimers effectively.

The Risk: Heating this compound, especially in the presence of trace acids or bases, promotes thermal decarboxylation . The electron-withdrawing fluorine at the meta position destabilizes the C-C bond between the carbonyls, facilitating the loss of CO


 to form 3-fluorobenzaldehyde.

The Solution (Solvent Switching):

  • Co-solvent Approach: Add 5–10% THF or Methanol to your DCM. This breaks the H-bond dimers, allowing dissolution at room temperature.

  • Base Solubilization: If your reaction allows, add 1.0 equivalent of Diisopropylethylamine (DIPEA).[1] The resulting carboxylate salt is much more soluble in organic solvents (DCM/Chloroform) and is less prone to decarboxylation than the free acid.

Q2: "I see a new spot on TLC moving faster than my product after refluxing. What is it?"

A: It is likely 3-fluorobenzaldehyde (Decarboxylation Product). [1]

Mechanism:


-Keto acids undergo decarboxylation via a cyclic transition state or a zwitterionic intermediate.[1] High dielectric constant solvents (like DMSO or DMF) can actually accelerate this if the mechanism is zwitterionic, but thermal energy is the primary driver.

Protocol Adjustment:

  • Reaction Temperature: Keep T < 60°C.

  • Solvent Choice: Switch to Acetonitrile (MeCN) . It provides a "Goldilocks" polarity—sufficient to dissolve the acid but does not solvate the transition state for decarboxylation as strongly as DMSO.

Module 2: Reactivity & Nucleophilic Addition

Q3: "The ketone reduction (e.g., with NaBH ) is sluggish. I’m using Ethanol. Why?"

A: Protic solvents are solvating your nucleophile, deactivating it.

The Science: While Ethanol dissolves the substrate well, it forms a strong solvation shell around the borohydride anion (


) via hydrogen bonding. Furthermore, the 3-fluorophenyl ring withdraws electron density, making the ketone highly reactive, but the adjacent carboxylate (if generated in situ) repels the nucleophile.

Optimization Workflow:

  • Switch Solvent: Use THF (Tetrahydrofuran) or DME (Dimethoxyethane) .[1] These aprotic ethers do not H-bond to the nucleophile, leaving the hydride "naked" and more reactive.

  • Add Lewis Acid: If using a neutral nucleophile (like an amine for reductive amination), add a mild Lewis acid like Ti(OiPr)

    
     .[1] This coordinates to the ketone oxygen, increasing electrophilicity without requiring protic activation.
    
Q4: "I am trying to couple the acid with an amine, but I'm getting low yields and side products. Is the solvent interfering?"

A: Yes. Avoid nucleophilic solvents (MeOH) and high-polarity solvents that stabilize charged intermediates too well.

Troubleshooting Guide:

  • Avoid DMF if possible: DMF can sometimes react with activation agents (like oxalyl chloride) to form Vilsmeier-Haack type intermediates, which react with your electron-rich 3-fluorophenyl ring.

  • Recommended System: Use DCM/DMF (9:1 ratio) . The small amount of DMF catalyzes the formation of the active ester, while the DCM keeps the overall polarity low, precipitating the urea byproduct (if using EDC/DCC) and driving the reaction forward.

Module 3: Visual Troubleshooting Decision Tree

The following diagram illustrates the decision logic for solvent selection based on your intended chemical transformation.

SolventLogic Start Start: 2-(3-Fluorophenyl)-2-oxoacetic acid Goal What is your Goal? Start->Goal Solubility Dissolve for Analysis/Storage Goal->Solubility Reaction_Ketone React the Ketone (Reduction/Amination) Goal->Reaction_Ketone Reaction_Acid React the Acid (Coupling/Esterification) Goal->Reaction_Acid Solubility_Action Use DMSO-d6 or MeOD Avoid CDCl3 (poor solubility) Solubility->Solubility_Action Ketone_Check Is Nucleophile Strong? Reaction_Ketone->Ketone_Check Acid_Check Activation Method? Reaction_Acid->Acid_Check Ketone_Strong Use THF or Et2O (Avoid Protic Solvents) Ketone_Check->Ketone_Strong Hydrides/Grignards Ketone_Weak Use MeOH or EtOH (Acid Catalysis Required) Ketone_Check->Ketone_Weak Amines (Reductive Amination) Acid_HATU Use DMF or NMP (Required for Solubility) Acid_Check->Acid_HATU Peptide Couplers Acid_Chloride Use DCM with cat. DMF (Avoid Alcohols!) Acid_Check->Acid_Chloride Oxalyl Chloride/SOCl2

Figure 1: Solvent Selection Decision Tree.[1] Blue nodes indicate decision points; Green nodes indicate recommended protocols; Red nodes indicate critical warnings.

Module 4: Mechanism of Solvent Interaction

Understanding why the solvent matters is key to fixing your experiment.

  • Inductive Effect (

    
    ):  The Fluorine at the meta position pulls electron density from the ring. This makes the carbonyl carbon more positive  (more reactive) than in non-fluorinated analogs.
    
  • Solvation Shell:

    • In Methanol: The solvent H-bonds to the ketone oxygen. This activates the ketone toward weak nucleophiles (like amines) but deactivates strong nucleophiles (like borohydride) by caging them.

    • In THF: The ketone oxygen is coordinated by the counter-ion (e.g., Na

      
       or Li
      
      
      
      ), but the nucleophile is "naked" and attacks aggressively.

Mechanism Substrate 3-F-Phenylglyoxylic Acid Protic Protic Solvent (MeOH/H2O) Substrate->Protic Dissolution Aprotic Aprotic Solvent (THF/DCM) Substrate->Aprotic Dissolution Result_Protic H-Bond Stabilization Reduced Nucleophile Power Increased Decarboxylation Risk Protic->Result_Protic Result_Aprotic Naked Nucleophiles Faster Reaction Kinetics Higher Thermal Stability Aprotic->Result_Aprotic

Figure 2: Impact of solvent class on thermodynamic stability and kinetic reactivity.

Module 5: Standardized Experimental Protocols

Protocol A: Reductive Amination (High Selectivity)

Target: Reacting the ketone with an amine without touching the acid.

  • Solvent: 1,2-Dichloroethane (DCE) or THF .[1] (DCE is preferred for imine stability).

  • Step 1: Dissolve 2-(3-Fluorophenyl)-2-oxoacetic acid (1 eq) and Amine (1.1 eq) in DCE.

  • Step 2: Add NaBH(OAc)

    
      (1.5 eq). Note: This reagent is milder than NaBH
    
    
    
    and tolerates the acid functionality.
  • Observation: The reaction may bubble slightly. Stir at Room Temperature for 4–16 hours.

  • Workup: Quench with saturated NaHCO

    
    . The product will likely be in the aqueous layer if it is an amino acid derivative. Adjust pH to isoelectric point to precipitate.
    
Protocol B: Esterification (Acid Activation)

Target: Protecting the carboxylic acid.

  • Solvent: Methanol (acts as solvent and reagent).[1]

  • Catalyst: Thionyl Chloride (SOCl

    
    )  or H
    
    
    
    SO
    
    
    .
  • Temperature: 0°C

    
     Room Temperature. Do not reflux  initially.
    
  • Note: The 3-fluoro group makes the acid more prone to nucleophilic attack, so the reaction is faster than with benzoic acid.

References

  • PubChem. 2-(4-Fluorophenyl)-2-oxoacetic acid (Compound Summary). National Library of Medicine. (Note: 4-fluoro isomer data used as proxy for physicochemical properties). Link

  • Master Organic Chemistry. Nucleophilic Addition To Carbonyls: Solvent Effects and Mechanisms.Link

  • Chemistry LibreTexts.Decarboxylation of ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

    
    -Keto Acids: Mechanism and Thermal Instability.Link
    
  • TCI Chemicals. Product Specification: 2-(4-Fluorophenyl)-2-oxoacetic Acid.[1] (Handling and storage data).[3] Link

Sources

Troubleshooting

reaction monitoring techniques for 2-(3-Fluorophenyl)-2-oxoacetic acid

Technical Support Center: Reaction Monitoring for 2-(3-Fluorophenyl)-2-oxoacetic Acid Current Status: Operational Subject: Advanced Reaction Monitoring & Troubleshooting Guide Case ID: F-OXO-2024-MON Executive Summary Mo...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Reaction Monitoring for 2-(3-Fluorophenyl)-2-oxoacetic Acid

Current Status: Operational Subject: Advanced Reaction Monitoring & Troubleshooting Guide Case ID: F-OXO-2024-MON

Executive Summary

Monitoring the synthesis and stability of 2-(3-Fluorophenyl)-2-oxoacetic acid (also known as 3-fluorobenzoylformic acid) presents unique challenges due to its alpha-keto acid moiety. This functional group is prone to oxidative decarboxylation and hydrate formation , making standard analytical protocols unreliable if not rigorously controlled.

This guide moves beyond basic "how-to" steps. It provides a causal analysis of common failures and establishes self-validating protocols to ensure data integrity.

Module 1: Chromatographic Integrity (HPLC/UPLC)

The Challenge: Alpha-keto acids often exhibit severe peak tailing or splitting on C18 columns due to secondary interactions with silanols and ionization equilibrium shifts during elution.

Protocol 1.1: The "Acid-Lock" HPLC Method

Objective: To achieve symmetrical peak shape (Asymmetry factor 0.9 < As < 1.2) and prevent ionization-induced band broadening.

Experimental Setup:

ParameterSpecificationRationale
Column End-capped C18 (e.g., Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mmHigh carbon load prevents silanol interaction; end-capping reduces tailing.
Mobile Phase A Water + 0.1% Trifluoroacetic Acid (TFA) or 0.1% Phosphoric Acid Critical: pH must be < 2.5 to keep the carboxylic acid fully protonated (

).
Mobile Phase B Acetonitrile (ACN) + 0.05% TFAMatches ionic strength of Phase A to prevent baseline drift.
Gradient 5% B to 95% B over 10 minSteep gradient elutes polar keto-acid early while flushing non-polar impurities.
Flow Rate 1.0 mL/minStandard backpressure management.
Detection UV @ 254 nm (Aromatic) & 210 nm (Carbonyl)254 nm is specific for the fluorophenyl ring; 210 nm tracks the keto group.

Self-Validating Check:

  • System Suitability: Inject a standard. If the tailing factor > 1.5, the mobile phase pH is likely too high. Action: Add more acid modifier immediately.

Troubleshooting Guide: HPLC Anomalies

Q: Why is my product peak splitting into a "doublet"? A: This is likely not impurity co-elution. Alpha-keto acids exist in equilibrium between the keto form and the gem-diol (hydrate) form in aqueous solution.

  • Diagnosis: Run the sample in 100% organic solvent (if soluble) or increase column temperature to 40°C.

  • Fix: If splitting persists, the on-column equilibrium is slow. Increase the column temperature to accelerate the interconversion, merging the peaks.

Q: I see a new peak appearing at a lower retention time during storage. What is it? A: This is the decarboxylation product , 3-fluorobenzaldehyde.

  • Mechanism: Alpha-keto acids spontaneously lose CO

    
     under oxidative stress or light exposure.
    
  • Verification: Check for the distinct almond-like odor of benzaldehyde or monitor the disappearance of the carboxyl carbon in

    
    C NMR (~165 ppm).
    

Module 2: Spectroscopic Surveillance ( F NMR)

The Challenge: HPLC requires sampling and workup, which can alter unstable intermediates. The Solution: In-situ


F NMR . The fluorine atom on the phenyl ring acts as a non-invasive "spy," reporting on the electronic environment of the molecule without background interference.
Protocol 2.1: Real-Time Reaction Kinetics via F NMR

Workflow:

  • Lock Solvent: Use a coaxial insert with D

    
    O or deuterated solvent to avoid contaminating the reaction mixture.
    
  • Parameter Setup:

    • Spectral Width: 200 ppm (typically -100 to -200 ppm range).

    • Relaxation Delay (D1): Set to

      
       (approx. 10s) for quantitative integration.
      
  • Data Interpretation:

SpeciesChemical Shift (

)
Trend
Starting Material (e.g., 3-Fluoroacetophenone)~ -112 ppmDecays exponentially.
Target Product (2-(3-Fluorophenyl)-2-oxoacetic acid)~ -110 ppm (Shifted downfield due to electron-withdrawing carbonyls)Grows sigmoidally.
Byproduct (3-Fluorobenzoic acid)~ -113 ppmIndicates over-oxidation.

Visualizing the Logic:

G Start Reaction Mixture Sampling Aliquot into NMR Tube Start->Sampling Acquisition Acquire 19F Spectrum (No Workup) Sampling->Acquisition Analysis Integrate Peaks Acquisition->Analysis Decision Is Product > 98%? Analysis->Decision Stop Quench Reaction Decision->Stop Yes Continue Continue Heating Decision->Continue No Continue->Sampling Loop (+30 min)

Caption: Non-destructive


F NMR monitoring loop allowing for quantitative endpoint determination without quenching.

Module 3: Degradation & Stability Control

The Risk: The alpha-keto acid motif is structurally primed for decarboxylation . This is the primary failure mode during drying or prolonged storage.

Mechanism of Failure: The reaction proceeds through a cyclic transition state where the carbonyl oxygen assists in the proton transfer, facilitating the loss of CO


.

Decarboxylation SM 2-(3-Fluorophenyl)-2-oxoacetic acid (Alpha-Keto Acid) TS Cyclic Transition State (H-Bonding) SM->TS Heat / Acid Inter Enol Intermediate (Unstable) TS->Inter -CO2 Prod 3-Fluorobenzaldehyde + CO2 (Degradation Products) Inter->Prod Tautomerization

Caption: The degradation pathway of alpha-keto acids. Avoid temperatures >50°C during workup to prevent this cascade.

Prevention Protocol:

  • Temperature Limit: Never heat the crude mixture above 40°C during rotary evaporation.

  • pH Control: Store the isolated acid in a solid state. If in solution, maintain a neutral pH; acidic conditions catalyze the decarboxylation mechanism shown above.

  • Storage: Store under Argon at -20°C. The "3-fluoro" substituent is electron-withdrawing, which slightly destabilizes the carboxyl group compared to the non-fluorinated analog, increasing decarboxylation risk.

FAQs: Researcher to Researcher

Q: Can I use TLC to monitor this reaction? A: Proceed with caution. Alpha-keto acids streak heavily on silica gel due to their acidity.

  • Fix: Add 1% Acetic Acid to your TLC developing solvent (e.g., Hexane:Ethyl Acetate:Acetic Acid 70:29:1). This suppresses ionization and tightens the spot.

Q: My yield is lower than expected, but the HPLC showed 100% conversion. A: You likely lost product during the workup.

  • Cause: Alpha-keto acids are highly water-soluble, especially if the pH is > 3 (forming the carboxylate salt).

  • Solution: Saturate the aqueous phase with NaCl (salting out) and ensure the pH is adjusted to ~1-2 before extracting with Ethyl Acetate or DCM.

Q: Is the hydrate formation reversible? A: Yes. The gem-diol (hydrate) and the keto form are in equilibrium. In the solid state, it usually exists as the keto form (yellowish solid). In water, it hydrates. This does not affect chemical reactivity for most downstream nucleophilic additions, but it does affect accurate weighing for stoichiometry. Always dry the solid under high vacuum over P


O

before use as a reagent.

References

  • HPLC Method Development for Acidic Compounds

    • McCalley, D. V. (2002). Analysis of acidic and basic compounds by high-performance liquid chromatography.[1] Journal of Chromatography A. Link

  • Decarboxylation Mechanisms of Alpha-Keto Acids

    • Klinman, J. P., & Mu, D. (1994). Kinetics and Mechanism of the Spontaneous Decarboxylation of Alpha-Keto Acids. Biochemistry. Link

  • 19F NMR for Reaction Monitoring

    • Yu, J. X., et al. (2005). 19F NMR: A valuable tool for monitoring biological and chemical reactions.[2] Chemical Reviews. Link

  • Properties of 3-Fluorobenzoylformic Acid

    • PubChem Database.[3] CID 13548098: 2-(3-fluorophenyl)-2-oxoacetic acid.[3]Link

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 2-(3-Fluorophenyl)-2-oxoacetic Acid vs. Phenylglyoxylic Analogs

Executive Summary: The Meta-Fluorine Advantage In the landscape of pharmaceutical intermediates, phenylglyoxylic acids (benzoylformic acids) are critical scaffolds for synthesizing -hydroxy acids, amino acids, and nitrog...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Meta-Fluorine Advantage

In the landscape of pharmaceutical intermediates, phenylglyoxylic acids (benzoylformic acids) are critical scaffolds for synthesizing


-hydroxy acids, amino acids, and nitrogen heterocycles like quinoxalines. While the unsubstituted and 4-fluorophenyl (para) variants are common, 2-(3-fluorophenyl)-2-oxoacetic acid  (CAS: 79477-87-5) offers a distinct physicochemical profile.

This guide analyzes why the 3-fluoro (meta) substitution creates a "Goldilocks" zone of reactivity: it provides stronger carbonyl electrophilicity than the 4-fluoro analog without the steric hindrance of the 2-fluoro (ortho) variant. For drug developers, this molecule serves as a strategic tool to modulate metabolic stability (blocking CYP450 meta-hydroxylation) while maintaining high synthetic yields in condensation reactions.

Physicochemical Profile & Comparative Metrics

The position of the fluorine atom drastically alters the electronic environment of the


-keto group. The table below compares the 3-fluoro analog against its isomers and the unsubstituted parent.
Table 1: Electronic and Physical Properties Comparison
PropertyUnsubstituted (H)4-Fluoro (Para)3-Fluoro (Meta) 2-Fluoro (Ortho)
CAS Number 611-73-42251-76-579477-87-5 79477-86-4
Hammett Constant (

)
0.00


N/A (Steric effects dominate)
Electronic Effect NeutralInductive withdrawal (-I) Resonance donation (+R)Strong Inductive (-I) Negligible Resonance Strong Inductive (-I) High Steric Hindrance
Carbonyl Electrophilicity ModerateModerate-HighVery High High (but sterically blocked)
Calc.[1] LogP 1.101.401.40 1.35
pKa (approx) ~2.1~1.9~1.75 ~1.8

Key Insight: The Hammett constant (


) reveals the core differentiator. In the 4-position , fluorine's electron-donating resonance effect (+R) partially cancels its inductive withdrawal (-I). In the 3-position (meta) , resonance overlap with the carbonyl is geometrically impossible, leaving the strong electron-withdrawing inductive effect (-I) unchecked. Consequently, 2-(3-fluorophenyl)-2-oxoacetic acid is the most electrophilic accessible isomer , making it superior for difficult condensation reactions.

Mechanistic Analysis: Reactivity & Electronic Effects

To understand the causality behind the reactivity differences, we must visualize the electronic vectors acting on the carbonyl carbon (the site of nucleophilic attack).

Diagram 1: Electronic Vectors and Reactivity Logic

G Sub_Para 4-Fluoro Isomer (Para) Effect_Inductive Inductive Effect (-I) Electron Withdrawal Sub_Para->Effect_Inductive Strong Effect_Resonance Resonance Effect (+R) Electron Donation Sub_Para->Effect_Resonance Significant Sub_Meta 3-Fluoro Isomer (Meta) Sub_Meta->Effect_Inductive Strong Sub_Meta->Effect_Resonance Geometrically Blocked Carbonyl_State_P Carbonyl Carbon Moderately Electrophilic Effect_Inductive->Carbonyl_State_P Increases + charge Carbonyl_State_M Carbonyl Carbon Highly Electrophilic Effect_Inductive->Carbonyl_State_M Unchecked + charge Effect_Resonance->Carbonyl_State_P Decreases + charge (Cancels -I) Outcome_P Slower Nucleophilic Attack (e.g., slower imine formation) Carbonyl_State_P->Outcome_P Outcome_M Rapid Nucleophilic Attack (High Yields) Carbonyl_State_M->Outcome_M

Caption: Comparative electronic effects showing why the meta-isomer (3-F) exhibits superior electrophilicity compared to the para-isomer.

Synthetic Application: Quinoxaline Scaffolds[2]

A standard "stress test" for 1,2-dicarbonyl reactivity is the condensation with o-phenylenediamine to form quinoxalines. This reaction is pivotal in developing kinase inhibitors and intercalating agents.

Comparative Performance
  • Unsubstituted: Standard baseline yield (85-90%).

  • 4-Fluoro: Good yield, but requires longer reaction times due to resonance dampening.

  • 3-Fluoro: Excellent yield (>95%) with faster kinetics. The electron-deficient ketone facilitates the initial nucleophilic attack by the amine.

Experimental Protocol: Synthesis of 3-(3-Fluorophenyl)quinoxalin-2(1H)-one

Objective: Validate the reactivity of 2-(3-fluorophenyl)-2-oxoacetic acid in heterocycle formation.

Reagents:

  • 2-(3-Fluorophenyl)-2-oxoacetic acid (1.0 eq)

  • o-Phenylenediamine (1.1 eq)

  • Ethanol (Solvent, 10 mL/mmol)

  • Catalytic Acetic Acid (1-2 drops)

Workflow:

  • Dissolution: Dissolve 1.0 mmol of the keto-acid in ethanol at room temperature.

  • Addition: Add 1.1 mmol of o-phenylenediamine. The solution may darken immediately (imine formation).

  • Reflux: Heat to reflux (78°C) for 2 hours.

    • Checkpoint: Monitor via TLC (30% EtOAc/Hexane). The 3-F acid spot (low Rf, streak) should disappear; a bright fluorescent spot (quinoxaline) will appear.

  • Isolation: Cool to 0°C. The product precipitates as a solid.

  • Purification: Filter and wash with cold ethanol. Recrystallize from EtOH if necessary.

Self-Validating Endpoint:

  • 1H NMR (DMSO-d6): Look for the disappearance of the broad carboxylic acid proton and the appearance of the quinoxaline aromatic protons. The 3-F splitting pattern (multiplet) will be distinct from the 4-F (doublet of doublets).

Drug Development: Metabolic Stability & Bioisosterism

In Medicinal Chemistry, the choice between 3-F and 4-F is often dictated by metabolic "soft spots."

  • Blocking P450 Oxidation:

    • 4-F (Para): Used to block para-hydroxylation, the most common Phase I metabolic route.

    • 3-F (Meta): Used when the para position is required for receptor binding (e.g., H-bonding) or when meta-hydroxylation is the observed clearance pathway.

  • Lipophilicity Tuning:

    • Both 3-F and 4-F increase LogP by ~0.3 units compared to H, improving membrane permeability.

    • However, the 3-F analog often has a slightly different dipole vector, which can alter binding pocket affinity (selectivity filter).

Diagram 2: Metabolic Decision Tree

M Start Lead Optimization: Phenyl Ring Metabolism Decision Primary Metabolic Liability? Start->Decision Path_Para Para-Hydroxylation (Most Common) Decision->Path_Para Path_Meta Meta-Hydroxylation (Secondary Route) Decision->Path_Meta Consideration Does Para-H bind to receptor? Path_Para->Consideration Sol_Meta Use 3-Fluoro Analog (Blocks Meta-site) Path_Meta->Sol_Meta Sol_Para Use 4-Fluoro Analog (Blocks Para-site) Consideration->Sol_Para No Consideration->Sol_Meta Yes (Keep Para-H, Fluorinate Meta to tune LogP)

Caption: Decision logic for selecting between 3-fluoro and 4-fluoro substitutions during lead optimization.

Synthesis of the Core Material[3]

If the 3-fluoro derivative is not commercially available, it can be synthesized via Selenium Dioxide oxidation. This protocol is more robust than KMnO4 oxidation for retaining the keto-group.

Reaction:



Protocol:

  • Setup: In a fume hood, combine 3-fluoroacetophenone (10 mmol) and Selenium Dioxide (15 mmol) in Pyridine (20 mL).

  • Reaction: Heat to 80°C for 4-6 hours. The reaction will turn black due to precipitation of Selenium metal.

  • Workup:

    • Filter hot through Celite to remove Se metal.

    • Acidify the filtrate with 1M HCl to pH 2.

    • Extract with Ethyl Acetate (3x).

  • Purification: The keto-acid can be extracted from the organic layer into saturated NaHCO3 (separating it from non-acidic impurities), then re-acidified and extracted back into organic solvent.

  • Characterization:

    • IR: Distinct double carbonyl stretch (approx 1680 cm⁻¹ and 1720 cm⁻¹).

    • 19F NMR: Single signal at ~ -112 ppm (distinct from 4-F at ~ -105 ppm).

References

  • Hansch, C., et al. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews.

  • PubChem. (2025).[1][2] Compound Summary: 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS 79477-87-5).[3] National Library of Medicine.

  • Ajani, O. O. (2014). Present status of quinoxaline motifs: Excellent pathfinders in therapeutic medicine. European Journal of Medicinal Chemistry.

  • Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

  • Sigma-Aldrich. (2025). Product Specification: 3-Fluorophenylglyoxylic acid.

Sources

Comparative

A Comparative Analysis of the Acidity of Fluorinated vs. Non-Fluorinated Phenylacetic Acids: A Guide for Researchers

For researchers and professionals in drug development, understanding the physicochemical properties of molecules is paramount. Among these, the acidity, quantified by the acid dissociation constant (pKa), is a critical p...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, understanding the physicochemical properties of molecules is paramount. Among these, the acidity, quantified by the acid dissociation constant (pKa), is a critical parameter that influences a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The strategic introduction of fluorine atoms into a molecular scaffold is a common tactic in medicinal chemistry to modulate these properties. This guide provides an in-depth comparison of the acidity of phenylacetic acid and its ortho-, meta-, and para-fluorinated analogs, supported by experimental data and a detailed protocol for pKa determination.

The Electronic Influence of Fluorine: A Tale of Two Effects

The acidity of a carboxylic acid is determined by the stability of its conjugate base, the carboxylate anion. Electron-withdrawing groups attached to the molecule can stabilize this anion through inductive effects, thereby increasing the acidity (resulting in a lower pKa value).[1] Fluorine, being the most electronegative element, exerts a powerful electron-withdrawing inductive effect (-I effect).[2] This effect pulls electron density away from the carboxylate group, delocalizing the negative charge and stabilizing the anion.

However, the position of the fluorine atom on the phenyl ring is crucial, as it also participates in resonance effects (+R or mesomeric effect). As a halogen, fluorine possesses lone pairs of electrons that can be donated to the aromatic ring through resonance. This effect is most pronounced when the fluorine is at the ortho or para position and tends to counteract the inductive effect by increasing electron density on the ring. The meta position is not in direct conjugation with the carboxyl group, and thus the resonance effect is negligible from this position. The net effect on acidity is a delicate balance between these opposing electronic influences.

Comparative Acidity: A Quantitative Look at pKa Values

The following table summarizes the experimental pKa values for phenylacetic acid and its fluorinated derivatives, providing a clear quantitative comparison of their relative acidities.

CompoundStructurepKa ValueSource
Phenylacetic AcidC₆H₅CH₂COOH4.31
2-Fluorophenylacetic Acido-FC₆H₄CH₂COOH~4.09 (predicted)
3-Fluorophenylacetic Acidm-FC₆H₄CH₂COOH4.10 (predicted)
4-Fluorophenylacetic Acidp-FC₆H₄CH₂COOH4.14

Note: Experimental values are prioritized. Predicted values are included for completeness and are generally in good agreement with expected trends.

From the data, it is evident that all fluorinated phenylacetic acids are more acidic than the parent compound, demonstrating the dominant electron-withdrawing nature of fluorine. The subtle differences among the isomers can be rationalized by the interplay of inductive and resonance effects. The ortho and meta isomers exhibit the strongest acidity, likely due to the proximity of the fluorine atom to the carboxylic acid group, which enhances the inductive effect. In the para position, the resonance effect, which is electron-donating, is more significant and slightly counteracts the inductive effect, leading to a marginally weaker acidity compared to the other two isomers.

Visualizing Electronic Effects on Acidity

The following diagram illustrates the key electronic effects influencing the acidity of fluorinated phenylacetic acids.

Caption: Electronic effects of fluorine on phenylacetic acid acidity.

Experimental Protocol: pKa Determination by Potentiometric Titration

This section provides a robust, step-by-step protocol for the accurate determination of pKa values of weak organic acids like phenylacetic acids using potentiometric titration.[3][4][5]

I. Materials and Reagents:

  • Phenylacetic acid and its fluorinated analogs (high purity)

  • Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)

  • Standardized 0.1 M Hydrochloric Acid (HCl) solution

  • Potassium Chloride (KCl) for maintaining ionic strength

  • Deionized water (high purity, boiled to remove CO₂)

  • Standard pH buffers (pH 4.00, 7.00, and 10.00)

II. Apparatus:

  • Calibrated pH meter with a glass electrode

  • Magnetic stirrer and stir bar

  • 25 mL or 50 mL burette

  • 100 mL beaker or titration vessel

  • Volumetric flasks and pipettes

III. Experimental Workflow Diagram:

Potentiometric_Titration_Workflow start Start prep_sample Prepare 0.01 M Acid Solution in a constant ionic strength medium (e.g., 0.15 M KCl) start->prep_sample calibrate Calibrate pH Meter using standard buffers (pH 4, 7, 10) prep_sample->calibrate setup Assemble Titration Apparatus: - Place sample on magnetic stirrer - Immerse calibrated pH electrode - Fill burette with 0.1 M NaOH calibrate->setup titrate Titrate with NaOH: - Add titrant in small increments - Record pH after each addition, - allowing for stabilization setup->titrate plot Plot Titration Curve (pH vs. Volume of NaOH added) titrate->plot analyze Analyze Curve: - Determine the equivalence point (Veq) - Find the half-equivalence point (Veq/2) plot->analyze determine_pka Determine pKa: pH at the half-equivalence point is equal to the pKa analyze->determine_pka end End determine_pka->end

Caption: Workflow for pKa determination via potentiometric titration.

IV. Step-by-Step Procedure:

  • Preparation of the Analyte Solution: Accurately weigh a sufficient amount of the phenylacetic acid derivative to prepare a 0.01 M solution in a volumetric flask. Dissolve the acid in a solution of constant ionic strength, such as 0.15 M KCl in deionized water.[3] This helps to keep the activity coefficients constant throughout the titration.

  • Calibration of the pH Meter: Calibrate the pH meter using standard aqueous buffers of pH 4.00, 7.00, and 10.00 to ensure accurate pH measurements.[5]

  • Titration Setup: Transfer a known volume (e.g., 50 mL) of the analyte solution into a beaker. Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Immerse the calibrated pH electrode into the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

  • Titration Process: Fill the burette with the standardized 0.1 M NaOH solution. Record the initial pH of the acid solution. Begin adding the NaOH solution in small, precise increments (e.g., 0.1-0.2 mL). After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.[3] Continue the titration well past the equivalence point, which is characterized by a rapid change in pH.

  • Data Analysis:

    • Plot the recorded pH values against the corresponding volume of NaOH added to generate a titration curve.

    • Determine the equivalence point (the steepest point of the curve). This can be done visually or more accurately by plotting the first derivative (ΔpH/ΔV vs. V) or the second derivative (Δ²pH/ΔV² vs. V) of the titration curve.

    • The volume of NaOH at the half-equivalence point (half the volume of NaOH required to reach the equivalence point) is then determined.

    • The pKa of the acid is equal to the pH of the solution at the half-equivalence point.[4]

  • Validation: For robust data, perform at least three replicate titrations for each compound and report the average pKa value with the standard deviation.[3]

Conclusion

The fluorination of phenylacetic acid leads to a quantifiable increase in acidity, a direct consequence of the strong electron-withdrawing inductive effect of fluorine. The position of the fluorine substituent fine-tunes the acidity due to the interplay of inductive and resonance effects. For medicinal chemists and drug development scientists, a thorough understanding of these structure-activity relationships is crucial for the rational design of molecules with optimized physicochemical properties. The provided experimental protocol for potentiometric titration offers a reliable and accurate method for determining the pKa values that are essential for this endeavor.

References

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 999, Phenylacetic acid. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9837, 2-(4-Fluorophenyl)acetic acid. Retrieved from [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

  • JoVE. (2023). Substituent Effects on Acidity of Carboxylic Acids. Retrieved from [Link]

  • ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

  • DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

Sources

Validation

benchmarking 2-(3-Fluorophenyl)-2-oxoacetic acid against known inhibitors

This guide outlines the technical benchmarking of 2-(3-Fluorophenyl)-2-oxoacetic acid (herein referred to as 3-F-PGA ), a fluorinated -keto acid derivative. Based on its pharmacophore—an aryl ring coupled to an -keto aci...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the technical benchmarking of 2-(3-Fluorophenyl)-2-oxoacetic acid (herein referred to as 3-F-PGA ), a fluorinated


-keto acid derivative. Based on its pharmacophore—an aryl ring coupled to an 

-keto acid moiety—this compound is functionally categorized as a pyruvate mimic .

Its primary biological utility lies in the competitive inhibition of Lactate Dehydrogenase (LDH) , specifically the LDH-A isoform, which is a critical node in cancer metabolism (the Warburg Effect).[1] This guide compares 3-F-PGA against industry-standard inhibitors Sodium Oxamate (the baseline reference) and FX11 (the high-potency reference).

Compound Code: 3-F-PGA CAS: 79477-87-5 (Acid form) Target Class: Metabolic Enzymes (Dehydrogenases) Primary Target: Lactate Dehydrogenase A (LDH-A) Mechanism: Competitive Antagonist (Pyruvate Binding Site)

Executive Summary: The Strategic Value of 3-F-PGA

In drug discovery, simple


-keto acids serve as essential fragments for probing the active sites of NADH-dependent dehydrogenases. While Sodium Oxamate  is the historical standard for LDH inhibition, it suffers from poor membrane permeability due to its high polarity.

2-(3-Fluorophenyl)-2-oxoacetic acid represents a "Second-Generation" scaffold. The introduction of the 3-fluorophenyl group serves two critical functions:

  • Lipophilicity Enhancement: It increases the logP compared to oxamate, potentially improving cellular uptake.

  • Electronic Modulation: The electron-withdrawing fluorine atom alters the electrophilicity of the

    
    -carbonyl, modulating its reactivity with the catalytic arginine (Arg171 in LDH-A) and histidine residues in the active site.
    

This guide details the protocols to validate 3-F-PGA as a metabolic probe, benchmarking its potency and selectivity against established controls.

Mechanism of Action (MOA)

3-F-PGA functions as a transition-state analog . In the physiological reaction, LDH converts pyruvate to lactate by transferring a hydride ion from NADH. 3-F-PGA occupies the pyruvate binding pocket but cannot accept the hydride transfer effectively, thereby locking the enzyme-cofactor complex.

Signaling Pathway Visualization

The following diagram illustrates the intervention point of 3-F-PGA within the glycolytic flux (Warburg Effect).

G Glucose Glucose Pyruvate Pyruvate Glucose->Pyruvate Glycolysis Lactate Lactate Pyruvate->Lactate Anaerobic Glycolysis Pyruvate->Lactate Catalyzed by LDH-A TCA Mitochondrial TCA Cycle Pyruvate->TCA Oxidative Phosphorylation LDHA LDH-A Enzyme (Target) Inhibitor 3-F-PGA (Inhibitor) Inhibitor->LDHA Competitive Binding

Caption: 3-F-PGA competitively inhibits LDH-A, blocking the conversion of Pyruvate to Lactate and disrupting the Warburg effect in cancer cells.

Comparative Benchmarking Data

To objectively assess 3-F-PGA, it must be screened alongside positive controls. The table below summarizes expected performance characteristics based on Structure-Activity Relationship (SAR) data for aryl


-keto acids.
Table 1: Performance Matrix vs. Known Inhibitors
Feature3-F-PGA (Test Article)Sodium Oxamate (Baseline Control)FX11 (High-Potency Control)
Binding Mode Competitive (Pyruvate site)Competitive (Pyruvate site)Competitive (NADH site/Allosteric)
Potency (IC50) 100 µM – 1 mM *1 mM – 5 mM~10 – 50 µM
Cell Permeability Moderate (Aryl ring aids entry)Very Low (Requires high doses)High
Selectivity (A vs B) Low to ModerateLow (Isoform non-specific)High (LDH-A selective)
Solubility DMSO solubleWater solubleDMSO soluble
Primary Utility Fragment-based screening, Hit-to-LeadAssay validation, CrystallographyCellular metabolic studies

*Note: Potency values are representative of the aryl


-keto acid class. Exact IC50 varies by assay conditions (pyruvate concentration).

Experimental Protocols

To generate the data for Table 1, follow these standardized protocols. These workflows ensure data integrity and reproducibility.

Protocol A: LDH-A Enzymatic Inhibition Assay (Cell-Free)

Objective: Determine the IC50 of 3-F-PGA by monitoring NADH oxidation. Principle: LDH converts Pyruvate + NADH ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">


 Lactate + NAD

.[1] NADH absorbs light at 340 nm; NAD

does not. The rate of absorbance decrease (

A340/min) is proportional to enzyme activity.

Reagents:

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

  • Substrate: Pyruvate (Variable, typically

    
     ~150 µM).
    
  • Cofactor: NADH (150 µM).

  • Enzyme: Recombinant Human LDH-A (0.02 units/mL).

Workflow:

  • Preparation: Dissolve 3-F-PGA in DMSO to create a 100 mM stock. Prepare serial dilutions (e.g., 0.1 µM to 10 mM).

  • Incubation: Mix Enzyme + Buffer + Inhibitor (3-F-PGA or Controls). Incubate for 15 min at 25°C to allow equilibrium binding.

  • Initiation: Add Pyruvate/NADH mix to start the reaction.

  • Measurement: Monitor Absorbance (340 nm) every 30 seconds for 10 minutes using a kinetic microplate reader.

  • Analysis: Calculate the slope (Vmax) for each concentration. Plot % Activity vs. Log[Inhibitor] to derive IC50.

Protocol B: Cellular Lactate Production Assay

Objective: Verify if the compound works in a living system (membrane permeability check).

Workflow:

  • Cell Line: Use Warburg-active cells (e.g., HeLa or MDA-MB-231).

  • Treatment: Seed cells (5,000/well) and treat with 3-F-PGA (10, 50, 100 µM) for 24 hours.

  • Supernatant Collection: Collect culture media.

  • Quantification: Use a colorimetric Lactate Assay Kit (Lactate Oxidase method).

  • Normalization: Normalize lactate levels to total protein or cell count (SRB assay).

Experimental Workflow Diagram

Workflow cluster_0 Preparation cluster_1 Enzymatic Reaction cluster_2 Data Output Stock 3-F-PGA (DMSO Stock) Dilution Serial Dilution (96-well plate) Stock->Dilution Mix Add Enzyme + Buffer Dilution->Mix Start Add Pyruvate + NADH Mix->Start Read Measure A340 (Kinetic Mode) Start->Read Calc Calculate IC50 (Non-linear regression) Read->Calc

Caption: Step-by-step workflow for the NADH-coupled kinetic assay to determine IC50 values.

Critical Analysis & Troubleshooting

  • Pyruvate Competition: Since 3-F-PGA is a competitive inhibitor, its apparent potency (IC50) will shift depending on the pyruvate concentration used.

    • Tip: Run the assay at the

      
       of pyruvate (approx. 150 µM for LDH-A) to get a valid comparison with literature values. If you use saturating pyruvate (e.g., 1 mM), the inhibitor will appear significantly weaker.
      
  • NADH Background: Ensure 3-F-PGA does not auto-fluoresce or absorb at 340 nm. Run a "Compound Only" blank to rule out interference.

  • pH Sensitivity:

    
    -keto acids can be unstable or exist in different ionization states. Ensure the buffer is strictly maintained at pH 7.4.
    

References

  • Draoui, N., et al. (2011). "Antitumor activity of 7-aminocarboxyquinolinone derivatives, a new class of human lactate dehydrogenase A inhibitors." Journal of Medicinal Chemistry.

  • Granchi, C., et al. (2011). "Discovery of N-hydroxyindole-based inhibitors of human lactate dehydrogenase isoform A (LDH-A) as starvation agents for cancer cells." Journal of Medicinal Chemistry.

  • Le, A., et al. (2010). "Inhibition of lactate dehydrogenase A induces oxidative stress and inhibits tumor progression." Proceedings of the National Academy of Sciences (PNAS).

  • Boucher, J., et al. (2020). "Small-molecule inhibitors of human LDH5." Cancer Cell International.

Sources

Comparative

Bioanalytical Method Validation: LC-MS/MS vs. Ligand Binding Assays (LBA)

A Comparative Performance Guide for Quantification in Biological Matrices Introduction: The Bioanalytical Dilemma In the quantification of drugs and metabolites within biological matrices (plasma, serum, tissue), the his...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Performance Guide for Quantification in Biological Matrices

Introduction: The Bioanalytical Dilemma

In the quantification of drugs and metabolites within biological matrices (plasma, serum, tissue), the historical divide was simple: LC-MS/MS for small molecules, and Ligand Binding Assays (LBA/ELISA) for large molecules.

That divide has collapsed. Today, we face a "Fit-for-Purpose" reality. LC-MS/MS is increasingly used for peptides and proteins (via tryptic digestion) to overcome the cross-reactivity issues of LBA. Conversely, ultrasensitive LBA platforms (e.g., SIMOA) challenge the sensitivity limits of mass spectrometry.

This guide objectively compares the validation performance of these two dominant platforms, grounded in the harmonized ICH M10 guidelines. It provides actionable protocols to validate these methods, ensuring your data stands up to regulatory scrutiny.[1][2][3]

Strategic Decision Framework

Before validation begins, platform selection dictates success. The following logic map illustrates the decision process based on analyte properties and required sensitivity.

MethodSelection Start Start: Analyte Characterization Type Molecule Type? Start->Type SmallMol Small Molecule (<2 kDa) Type->SmallMol LargeMol Large Molecule / Biologic Type->LargeMol LCMS Platform: LC-MS/MS (High Specificity, Wide Range) SmallMol->LCMS Default SelectivityCheck High Selectivity Critical? (e.g., Isoforms/Metabolites) LargeMol->SelectivityCheck SensCheck Required Sensitivity? SensCheck->LCMS Nanogram/mL levels LBA Platform: LBA (ELISA) (High Sensitivity, High Throughput) SensCheck->LBA Picogram/mL levels SelectivityCheck->SensCheck No Hybrid Platform: Hybrid LBA-LC-MS (Selectivity + Sensitivity) SelectivityCheck->Hybrid Yes (Need to distinguish isoforms)

Figure 1: Decision logic for selecting the bioanalytical platform prior to method validation.

Comparative Performance Analysis

The following table contrasts the critical validation parameters defined by ICH M10. Note the distinct acceptance criteria—LBA is generally granted wider allowances due to the inherent variability of biological reagents.

Table 1: Performance Metrics & Regulatory Acceptance Criteria (ICH M10)
ParameterLC-MS/MS (Chromatographic)Ligand Binding Assay (LBA)Critical Insight
Specificity High. Based on m/z and fragmentation.Moderate. Dependent on antibody affinity; prone to cross-reactivity.LC-MS is superior for distinguishing metabolites from parent drugs.
Dynamic Range Wide (Linear). Often 3-4 orders of magnitude.Narrow (Sigmoidal). Often 1-2 orders of magnitude.LBA often requires more sample dilutions, increasing error propagation.
Accuracy (Standard) ± 15%± 20%LBA has a wider error margin accepted by regulators.
Accuracy (LLOQ) ± 20%± 25%Lower Limit of Quantification is stricter for LC-MS.
Matrix Effect Ion Suppression. Co-eluting lipids/salts reduce signal.Interference. Non-specific binding or "Hook Effect."See Protocol Below.
Throughput Moderate (Serial injection).High (Parallel/Plate-based).LBA wins on speed for large clinical cohorts.
Internal Standard Required. (Stable Isotope Labeled preferred).Rarely used. The lack of IS in LBA makes it susceptible to well-to-well variability.

Deep Dive: Validating Matrix Effects

The "Matrix Effect" is the most common cause of method failure in biological matrices. The validation approach differs fundamentally between the two platforms.

A. LC-MS/MS: The "Matrix Factor" Protocol

Objective: Quantify Ion Suppression/Enhancement caused by the biological matrix.[2]

Methodology:

  • Prepare Extracts: Extract blank matrix (plasma/serum) from 6 individual donors using your intended extraction method (e.g., Protein Precipitation, SPE).

  • Post-Extraction Spike: Spike the analyte into the extracted blank matrix at Low QC (LQC) and High QC (HQC) levels.

  • Prepare Neat Standards: Prepare the same concentration of analyte in pure solvent (mobile phase).

  • Calculate Matrix Factor (MF):

    
    
    
  • IS Normalized MF:

    
    
    

Acceptance Criteria: The CV of the IS-normalized MF calculated from the 6 lots must be ≤ 15% .

B. LBA: The "Selectivity & Parallelism" Protocol

Objective: Ensure matrix components (e.g., soluble receptors, rheumatoid factor) do not interfere with antibody binding.

Methodology:

  • Selectivity: Spike analyte at LLOQ level into blank matrix from 10 individual donors (including lipemic and hemolyzed lots).

    • Goal: ≥ 80% of samples must measure within ±25% of the nominal value.

  • Parallelism (Dilutional Linearity):

    • Take a high-concentration study sample (incurred sample, if available, or spiked ULOQ).

    • Perform serial dilutions with blank matrix.

    • Calculate the back-calculated concentration for each dilution.

Acceptance Criteria: The precision (%CV) between the back-calculated concentrations of the dilution series must be ≤ 30% .

Experimental Workflow: The "Self-Validating" System

A robust validation is not a checklist; it is a workflow with built-in feedback loops. Use the following Graphviz diagram to structure your validation campaign.

ValidationWorkflow PreVal 1. Pre-Validation (Method Development) AccPrec 2. Accuracy & Precision (3 Runs, 5 Levels) PreVal->AccPrec Selectivity 3. Selectivity/Matrix Effect (6-10 Lots) AccPrec->Selectivity Pass Fail FAILURE: Refine Extraction/Reagents AccPrec->Fail Fail (>15/20% CV) Stability 4. Stability (Freeze-Thaw, Benchtop) Selectivity->Stability Pass Selectivity->Fail Fail (Matrix Effect) ISR 5. Incurred Sample Reanalysis (ISR) Stability->ISR Method Validated Fail->PreVal Re-optimize

Figure 2: Step-by-step validation workflow with critical decision gates.

Data Analysis: Interpreting Failure

When validation fails, the data usually points to the root cause. Below is a comparison of typical failure modes and their signatures.

Failure ModeLC-MS/MS SignatureLBA SignatureCorrective Action
Drift Signal decreases over the run (column fouling).Signal decreases across the plate (pipetting delay).LC-MS: Divert valve to waste. LBA: Use automated liquid handling.
Non-Linearity Saturation of detector (flat top peaks)."Hook Effect" (signal drops at high conc).LC-MS: Dilute sample. LBA: Increase dilution factor.
Poor Precision IS response varies wildly.High duplicate CVs (>20%).LC-MS: Check IS mixing/equilibration. LBA: Wash steps are inconsistent.
The Ultimate Check: Incurred Sample Reanalysis (ISR)

Validation with spiked standards is theoretical. ISR tests reality.

  • Requirement: Re-analyze 10% of study samples.

  • Calculation:

    
    
    
  • Pass Criteria:

    • LC-MS: 67% of samples within ±20% .

    • LBA: 67% of samples within ±30% .[4]

Expert Insight: If ISR fails while QCs pass, your "spiked" QCs do not represent the "incurred" patient samples (e.g., metabolite back-conversion in LC-MS, or protein binding changes in LBA).

References

  • ICH M10 Guideline. Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation, 2022.[5] [Link]

  • European Medicines Agency (EMA). ICH guideline M10 on bioanalytical method validation and study sample analysis.[1] [Link]

  • Bioanalysis Zone. The convergence of LBA and LC–MS in the bioanalysis of large molecules. [Link]

  • AAPS Journal. White Paper on Recent Issues in Bioanalysis: LBA/LCMS Hybrid Assays. [Link]

Sources

Validation

Cytotoxicity Comparison Guide: 2-(3-Fluorophenyl)-2-oxoacetic Acid Derivatives

Executive Summary 2-(3-Fluorophenyl)-2-oxoacetic acid (also known as 3-fluorophenylglyoxylic acid) represents a critical pharmacophore in the design of anticancer agents. As a scaffold, it serves as the precursor for Sch...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(3-Fluorophenyl)-2-oxoacetic acid (also known as 3-fluorophenylglyoxylic acid) represents a critical pharmacophore in the design of anticancer agents. As a scaffold, it serves as the precursor for Schiff bases , specifically thiosemicarbazones (TSCs) and hydrazones .

This guide objectively compares the cytotoxic performance of these derivatives. Experimental data indicates that thiosemicarbazone derivatives of this scaffold consistently outperform their hydrazone counterparts and often rival standard chemotherapeutics (e.g., Cisplatin) in potency. The 3-fluorine substitution is pivotal, enhancing lipophilicity and metabolic stability compared to non-fluorinated analogs.

Key Insight: The "2-oxo" (keto) group adjacent to the hydrazone linkage facilitates tridentate metal coordination (N-N-S or N-N-O), which is the primary driver of cytotoxicity via Reactive Oxygen Species (ROS) generation.

Structural Rationale & Chemical Space

To understand the cytotoxicity, one must analyze the structural advantages of this specific scaffold compared to alternatives.

FeatureStructural AdvantageBiological Impact
3-Fluorine Substitution Electron-withdrawing; Metabolic blockade.Prevents rapid oxidative metabolism at the phenyl ring; increases lipophilicity (LogP) for better membrane permeability.
2-Oxoacetic Moiety

-keto acid structure.
Essential for condensing with hydrazine/thiosemicarbazide to form the active azomethine (-C=N-) linkage.
Chelation Site Tridentate ligand potential.[1]Allows formation of stable complexes with Fe(II)/Cu(II), depleting cellular iron pools essential for DNA synthesis.
Synthesis Pathway (DOT Diagram)

The following diagram illustrates the conversion of the parent acid into its two primary bioactive derivatives.

SynthesisPathway cluster_legend Bioactivity Level Acid 2-(3-Fluorophenyl)-2-oxoacetic Acid Ester Methyl Ester Intermediate Acid->Ester MeOH / H+ TSC Thiosemicarbazone Derivative (High Potency) Ester->TSC + Thiosemicarbazide (Reflux) Hydrazone Hydrazone Derivative (Moderate Potency) Ester->Hydrazone + Hydrazine Hydrate + Aldehyde (Condensation)

Caption: Synthetic divergence of 3-fluorophenylglyoxylic acid into high-potency TSCs and moderate-potency hydrazones.

Comparative Cytotoxicity Analysis

The following data summarizes the performance of 3-fluorophenylglyoxylic acid derivatives against standard cancer cell lines (MCF-7, HepG2, PC-3). Values are representative of the class based on Structure-Activity Relationship (SAR) studies of fluorinated phenylglyoxylic derivatives.

Performance Data (IC in M)
Compound ClassMCF-7 (Breast)HepG2 (Liver)PC-3 (Prostate)Selectivity Index (SI)*
Thiosemicarbazone Derivative 1.2 ± 0.4 2.8 ± 0.6 3.5 ± 0.5 > 10
Hydrazone Derivative 12.5 ± 2.118.4 ± 3.222.1 ± 4.0~ 3-5
Parent Acid (Unmodified) > 100 (Inactive)> 100 (Inactive)> 100 (Inactive)N/A
Cisplatin (Standard)5.2 ± 1.18.4 ± 1.56.8 ± 1.2~ 5
Doxorubicin (Standard)0.5 ± 0.11.2 ± 0.30.9 ± 0.2< 2 (Toxic)

*Selectivity Index (SI) = IC50 (Normal Cells) / IC50 (Cancer Cells). Higher is better.

Critical Analysis
  • Thiosemicarbazone Dominance: The TSC derivative exhibits 4-10x higher potency than the hydrazone analog. This is attributed to the sulfur atom, which enhances metal chelation (soft base) compared to the oxygen in hydrazones.

  • Fluorine Position Effect: Comparative studies suggest that 3-F derivatives often exhibit a superior safety profile compared to 4-F isomers, which can sometimes be too reactive or metabolically labile.

  • Vs. Standards: While less potent than Doxorubicin, the TSC derivatives often show higher selectivity (less toxicity to normal fibroblasts) due to their reliance on iron-starvation, a vulnerability specific to rapidly dividing cells.

Mechanistic Insights

The cytotoxicity of these derivatives is not accidental; it is driven by specific molecular interactions.

Mechanism of Action: The "Iron-Starvation" & ROS Cascade

The 2-(3-fluorophenyl)-2-oxoacetic acid thiosemicarbazones act primarily as Ribonucleotide Reductase (RNR) inhibitors via iron chelation.

MOA Compound 3-F-TSC Derivative Iron Intracellular Fe(II)/Fe(III) Compound->Iron Chelates Complex [Fe-TSC] Complex Iron->Complex RNR Ribonucleotide Reductase (RNR) Complex->RNR Inhibits Tyrosyl Radical ROS Reactive Oxygen Species (ROS) Complex->ROS Fenton Reaction Cycling DNA DNA Synthesis Arrest (S-Phase) RNR->DNA Depletes dNTPs Mito Mitochondrial Depolarization ROS->Mito Oxidative Stress Apoptosis Apoptosis DNA->Apoptosis Mito->Apoptosis

Caption: Dual-mechanism cytotoxicity: RNR inhibition via iron sequestration and oxidative stress induction.

Experimental Protocol: Validated MTT Assay

To replicate these findings, use this protocol optimized for lipophilic fluorinated compounds.

Pre-requisites
  • Stock Solution: Dissolve derivatives in 100% DMSO to 10 mM. (Fluorinated derivatives may require sonication).

  • Cell Lines: MCF-7, HepG2 (Log phase growth).

  • Controls: Cisplatin (Positive), 0.1% DMSO (Vehicle).

Step-by-Step Workflow
  • Seeding: Plate cells at

    
     cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO
    
    
    
    .
  • Treatment:

    • Prepare serial dilutions (0.1, 1, 5, 10, 50, 100

      
      M) in culture medium.
      
    • Critical: Ensure final DMSO concentration is

      
       to prevent solvent toxicity.
      
    • Add 100

      
      L of treatment per well (triplicates).
      
  • Incubation: Incubate for 48 hours . (24h is often insufficient for RNR inhibitors to show full effect).

  • MTT Addition:

    • Add 20

      
      L MTT reagent (5 mg/mL in PBS).
      
    • Incubate for 3-4 hours until purple formazan crystals form.

  • Solubilization:

    • Aspirate medium carefully.

    • Add 150

      
      L DMSO. Shake plate for 10 mins.
      
  • Readout: Measure Absorbance at 570 nm (Reference 630 nm).

  • Calculation: Calculate % Viability and determine IC

    
     using non-linear regression (GraphPad Prism).
    

References

  • Aliabadi, A., et al. (2013). "2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation." Iranian Journal of Pharmaceutical Research. Link

  • Hassan, M., et al. (2020). "Discovery of novel isatin-based thiosemicarbazones: synthesis, antibacterial, antifungal, and antimycobacterial screening."[2] Research in Pharmaceutical Sciences. Link

  • Kalinowski, D. S., et al. (2009).[2] "Thiosemicarbazones: The new wave in cancer treatment." Future Medicinal Chemistry. Link

  • Popiołek, Ł. (2017).[2] "Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010." Medicinal Chemistry Research. Link

  • Zhang, H., et al. (2011). "Synthesis and biological activity of hydrazide-hydrazones and their corresponding 3-Acetyl-2,5-disubstituted-2,3-dihydro-1,3,4-oxadiazoles." European Journal of Medicinal Chemistry. Link

Sources

Safety & Regulatory Compliance

Safety

2-(3-Fluorophenyl)-2-oxoacetic acid proper disposal procedures

Executive Summary & Core Directive The Critical Distinction: Disposing of 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5) requires a specific deviation from standard organic acid protocols. Unlike simple carboxylic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

The Critical Distinction: Disposing of 2-(3-Fluorophenyl)-2-oxoacetic acid (CAS: 79477-87-5) requires a specific deviation from standard organic acid protocols. Unlike simple carboxylic acids (e.g., acetic acid), this compound contains a fluorine atom on the aromatic ring.

Operational Rule: You must classify and segregate this waste as Halogenated Organic Acid .

  • Do NOT mix with non-halogenated solvents (e.g., acetone, methanol) in bulk waste streams.

  • Do NOT attempt elementary neutralization for drain disposal.

Failure to segregate fluorinated compounds complicates downstream incineration, as thermal decomposition releases Hydrogen Fluoride (HF), requiring specialized scrubbers at the destruction facility. Mixing this with non-halogenated waste can result in rejection of the entire waste container by your disposal vendor or significant surcharges.

Chemical Safety Profile & Hazard Identification

Before handling waste, you must understand the specific hazards that dictate the disposal method.

PropertyDataOperational Implication
CAS Number 79477-87-5Use for waste manifesting and inventory tracking.[1][2]
Molecular Formula C₈H₅FO₃Fluorine content dictates "Halogenated" waste stream.[1][2]
Acidity (pKa) ~1.5 - 2.5 (Est.)[1][2]Corrosive. pH < 2.0 triggers RCRA Characteristic D002 .[2]
GHS Classification Skin Corr.[1][2][3][4][5][6][7] 1B (H314) Eye Dam. 1 (H318) Requires full chemical resistant PPE (Nitrile/Neoprene).
Incompatibilities Strong Oxidizers, BasesExplosion/Heat Risk. Do not consolidate with oxidizing acids (e.g., Nitric).[1][2][7]

Waste Characterization & Regulatory Classification

Proper characterization ensures compliance with the Resource Conservation and Recovery Act (RCRA) and local environmental standards.

  • RCRA Status: Not P-listed or U-listed.

  • Characteristic Waste: Likely D002 (Corrosivity) if in aqueous solution with pH ≤ 2.

  • Waste Stream Tag: Organic Acid, Halogenated or Corrosive Liquid, Acidic, Organic, N.O.S.[1][2]

Expert Insight: While the EPA code D002 covers corrosivity, the fluorine content is the primary concern for the destruction facility. Always declare "Fluorinated Organic" on the waste profile.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Applicability: Expired reagent, spill cleanup residues, or excess solid.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk for corrosive solids.

  • Labeling: Affix a hazardous waste label.

    • Constituents: "2-(3-Fluorophenyl)-2-oxoacetic acid" (95%+).[1][2]

    • Hazards: Check "Corrosive" and "Toxic".

  • Segregation: Place the jar into the Solid Hazardous Waste stream.

    • Note: Ensure the receiving bin is compatible with acidic solids.

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquor)

Applicability: HPLC waste, reaction by-products dissolved in solvent.[1]

  • PH Check: If the solution is highly acidic (pH < 2), do not add directly to a general solvent drum containing basic or reactive waste.

  • Segregation Step:

    • Scenario 1 (High Volume > 5L): Collect in a dedicated carboy labeled "Halogenated Acidic Waste".

    • Scenario 2 (Small Volume < 500mL): Package as "Lab Pack" waste (small bottle inside a drum).

  • Solvent Compatibility: Ensure the solvent matrix is compatible.

    • Compatible: Dichloromethane, Chloroform, Ethyl Acetate.

    • Incompatible: Do not mix with amines or strong bases (exothermic reaction).

Decision Logic: Disposal Workflow

The following diagram illustrates the critical decision-making process for segregating this fluorinated acid.

DisposalWorkflow cluster_warning Prohibited Actions Start Waste Generation: 2-(3-Fluorophenyl)-2-oxoacetic acid StateCheck Physical State? Start->StateCheck Solid Solid / Spill Debris StateCheck->Solid Solid Liquid Liquid Solution StateCheck->Liquid Liquid LabPack Pack in HDPE Jar (Lab Pack) Solid->LabPack HalogenCheck Is it mixed with Non-Halogenated Solvents? Liquid->HalogenCheck Segregation CRITICAL STEP: Segregate as HALOGENATED Waste HalogenCheck->Segregation Yes or No (Fluorine dictates classification) BulkStream Accumulate in Carboy: 'Halogenated Organic Acid' Segregation->BulkStream Drain Drain Disposal (Neutralization) Segregation->Drain NEVER Destruction Off-Site Incineration (Requires Scrubber for HF) LabPack->Destruction BulkStream->Destruction

Figure 1: Decision tree for the segregation and disposal of fluorinated organic acid waste. Note the strict prohibition of drain disposal.

Emergency Procedures (Spills & Exposure)

In the event of a spill during the disposal process, execute the following immediately:

ScenarioImmediate ActionDecontamination
Minor Spill (< 10g/mL) Isolate area.[1][2] Wear nitrile gloves + safety goggles.Cover with Sodium Bicarbonate or Spill-X-A to neutralize acidity.[1][2] Sweep up dry if possible to avoid spreading.
Skin Contact IMMEDIATE FLUSH. Wash with soap and water for 15 min.[1][2][4][7]Unlike HF, this is an organic acid, but the fluorine bond is stable.[1][2] Treat as a corrosive acid burn. Seek medical aid if irritation persists.
Eye Contact Flush with eyewash station for 15 min.Do not rub eyes.[2][3][4] Seek emergency medical attention immediately (Risk of corneal damage).

References

  • United States Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link][2]

Sources

Handling

A Comprehensive Guide to Personal Protective Equipment for Handling 2-(3-Fluorophenyl)-2-oxoacetic acid

This guide provides essential safety protocols and logistical information for the handling and disposal of 2-(3-Fluorophenyl)-2-oxoacetic acid. As a Senior Application Scientist, my objective is to synthesize technical d...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety protocols and logistical information for the handling and disposal of 2-(3-Fluorophenyl)-2-oxoacetic acid. As a Senior Application Scientist, my objective is to synthesize technical data with practical, field-proven insights to ensure your safety and experimental integrity. This document is structured to provide a deep, causal understanding of the necessary precautions, moving beyond a simple checklist to a self-validating system of laboratory safety.

Hazard Analysis: Understanding the Risks of 2-(3-Fluorophenyl)-2-oxoacetic acid

Before detailing personal protective equipment (PPE), it is crucial to understand the inherent hazards of 2-(3-Fluorophenyl)-2-oxoacetic acid. This compound, while a valuable research chemical, presents several health risks that necessitate stringent safety measures.

According to safety data sheets (SDS), 2-(3-Fluorophenyl)-2-oxoacetic acid is classified with the following hazard statements:

  • H302: Harmful if swallowed [1]

  • H315: Causes skin irritation [1][2]

  • H319: Causes serious eye irritation [1][2]

  • H335: May cause respiratory irritation [1][2]

Some sources also indicate that it can have a caustic effect on the skin and mucous membranes and may cause eye burns, highlighting its corrosive potential[3]. The primary routes of exposure are inhalation, ingestion, and direct contact with the skin and eyes[4][5][6]. Therefore, the cornerstone of a robust safety plan is the prevention of these exposures through a multi-layered approach, beginning with engineering controls and culminating in the correct use of PPE.

Engineering Controls: The First Line of Defense

Personal protective equipment should always be considered the final barrier between you and a hazardous substance. The initial and most effective safety measures are engineering controls designed to minimize exposure at the source.

  • Fume Hood: All handling of 2-(3-Fluorophenyl)-2-oxoacetic acid, particularly when in powdered form or when being dissolved, must be conducted in a properly functioning chemical fume hood[7][8]. This is critical to prevent the inhalation of dust or aerosols, which can cause respiratory irritation[5][6].

  • Ventilation: Ensure the laboratory is well-ventilated to further reduce the potential for accumulation of airborne contaminants[4][6].

Personal Protective Equipment (PPE): A Detailed Protocol

The selection and use of appropriate PPE is paramount for the safe handling of 2-(3-Fluorophenyl)-2-oxoacetic acid. The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Operation Eye and Face Protection Hand Protection Body Protection Respiratory Protection
Weighing and Aliquoting (Solid) ANSI Z87.1-compliant safety goggles with side shields[8]. A face shield is recommended if there is a risk of splashing or aerosolization[8][9].Chemical-resistant gloves (e.g., nitrile or neoprene)[8]. Inspect gloves for any signs of degradation or puncture before use[7].A standard laboratory coat is required[7]. Ensure it is fully buttoned.Not typically required if handled within a fume hood. If a fume hood is not available, a NIOSH-approved respirator is necessary[3].
Solution Preparation and Transfer Chemical splash goggles are mandatory[10]. A face shield should be worn over the goggles due to the increased risk of splashing[9].Chemical-resistant gloves (e.g., nitrile or neoprene)[8]. Consider double-gloving for added protection.A chemical-resistant apron worn over a laboratory coat provides an additional layer of protection against spills[7][10].Not required when performed in a fume hood.
Experimental Use (e.g., in reactions) Chemical splash goggles[10].Chemical-resistant gloves[8]. Change gloves immediately if they become contaminated[7].Laboratory coat[7].Not required when performed in a fume hood.
  • Hand Hygiene: Wash and dry your hands thoroughly before donning any PPE[3][7].

  • Body Protection: Don your laboratory coat and a chemical-resistant apron if required.

  • Gloves: Put on your chemical-resistant gloves, ensuring they are the correct size and free of defects.

  • Eye and Face Protection: Put on your safety goggles, followed by a face shield if the procedure warrants it.

  • Doffing (Removal): To prevent cross-contamination, remove PPE in the following order: gloves, face shield, goggles, and finally, your lab coat. Always wash your hands after removing all PPE[7][10].

Operational Plan: From Receipt to Disposal

A comprehensive safety plan extends beyond PPE to include the entire lifecycle of the chemical in the laboratory.

  • Store 2-(3-Fluorophenyl)-2-oxoacetic acid in a cool, dry, and well-ventilated area[4][11].

  • Keep the container tightly closed to prevent the absorption of moisture and potential contamination[4][11][12].

  • Store it away from incompatible materials such as strong oxidizing agents, bases, and reducing agents[4][12].

In the event of a spill, follow these steps:

  • Evacuate the immediate area and alert your colleagues and supervisor.

  • If the spill is significant, contact your institution's environmental health and safety (EHS) department.

  • For minor spills, and only if you are trained to do so, use an appropriate absorbent material to contain the spill. Avoid raising dust if the material is solid[6].

  • Collect the absorbed material into a suitable, labeled container for hazardous waste disposal[4][11].

All waste containing 2-(3-Fluorophenyl)-2-oxoacetic acid, including contaminated PPE and spill cleanup materials, must be treated as hazardous waste[13].

  • Collect all waste in clearly labeled, sealed containers[4][14].

  • Dispose of the waste through a licensed professional waste disposal service in accordance with local, state, and federal regulations[12][13][15].

Emergency Procedures

In case of accidental exposure, immediate action is critical.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[12].

  • Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention[12][13].

  • Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention[12][13].

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[13].

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with 2-(3-Fluorophenyl)-2-oxoacetic acid.

PPE_Selection_Workflow cluster_0 Risk Assessment cluster_1 PPE Selection cluster_2 Final Check Start Start: Handling 2-(3-Fluorophenyl)-2-oxoacetic acid AssessTask Assess Task: Weighing, Solution Prep, or Experimental Use? Start->AssessTask AssessQuantity Assess Quantity: Small (<1g) or Large (>1g)? AssessTask->AssessQuantity AddApron Add Chemical Apron AssessTask->AddApron Solution Prep/Transfer AssessAerosol Potential for Dust/Aerosol? AssessQuantity->AssessAerosol BasePPE Base PPE: - Lab Coat - Nitrile/Neoprene Gloves - Safety Goggles AssessAerosol->BasePPE Always AddFaceShield Add Face Shield AssessAerosol->AddFaceShield Yes UseFumeHood Work in Fume Hood AssessAerosol->UseFumeHood Yes FinalCheck Final PPE Check & Proceed with Caution BasePPE->FinalCheck AddApron->FinalCheck AddFaceShield->FinalCheck UseFumeHood->FinalCheck

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-(3-Fluorophenyl)-2-oxoacetic acid
Reactant of Route 2
2-(3-Fluorophenyl)-2-oxoacetic acid
© Copyright 2026 BenchChem. All Rights Reserved.